2-Ethoxy-4-formylphenyl 4-methylbenzoate

• CAS: 331002-74-5

Core Science & Biosynthesis

"2-Ethoxy-4-formylphenyl 4-methylbenzoate" properties

An In-depth Technical Guide to 2-Ethoxy-4-formylphenyl 4-methylbenzoate: Synthesis, Characterization, and Potential Applications

Executive Summary: This document provides a comprehensive technical overview of the novel aromatic ester, 2-Ethoxy-4-formylphenyl 4-methylbenzoate. As a compound not extensively documented in current scientific literature, this guide establishes a foundational understanding by drawing upon established principles of organic chemistry and making reasoned comparisons to structurally analogous molecules. We present a detailed, mechanistically-driven protocol for its synthesis, predict its core physicochemical and spectroscopic properties, and explore its potential applications in medicinal chemistry, materials science, and as a versatile chemical intermediate. The insights herein are tailored for researchers, chemists, and professionals in drug development, aiming to provide a robust starting point for the empirical investigation of this promising molecule.

Introduction and Molecular Overview

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a polyfunctional organic molecule belonging to the class of aryl benzoates. Its structure is characterized by two key moieties: a vanillin-derived phenolic ring and a 4-methylbenzoate (p-toluate) group, linked by an ester bond. The phenolic portion features an ethoxy ether, an ortho-positioned ester linkage, and a para-positioned formyl (aldehyde) group. This unique arrangement of functional groups—aldehyde, ether, and ester—suggests a rich chemical reactivity and a high potential for derivatization.

The aldehyde group, in particular, serves as a crucial handle for synthetic modifications, most notably for the formation of Schiff bases (imines), which are pivotal in the development of novel therapeutic agents and functional materials.[1][2] The core structure shares features with vanillin derivatives, a class of compounds renowned for their diverse and potent biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.[3][4] Furthermore, its identity as a substituted phenyl benzoate suggests potential applications in materials science, for instance, as a UV absorber, a property explored in related molecules.[5] This guide will systematically deconstruct the molecule to forecast its behavior and utility.

Predicted Physicochemical and Spectroscopic Properties

Physicochemical Data

The fundamental properties of 2-Ethoxy-4-formylphenyl 4-methylbenzoate are summarized below. The molecular formula and weight are calculated, while other properties are estimated by analogy to compounds like methyl 4-formylbenzoate and ethyl 4-methylbenzoate.[6][7]

Property	Predicted Value / Description	Justification / Analogous Compound
Molecular Formula	C₁₇H₁₆O₄	Calculated
Molecular Weight	284.31 g/mol	Calculated
Appearance	White to off-white crystalline solid	Typical for aromatic esters like methyl 4-methylbenzoate.[8]
Melting Point	Estimated range: 80-120 °C	Aromatic esters of this size are typically solids at room temperature.
Boiling Point	> 300 °C (at 760 mmHg)	High molecular weight and polarity suggest a high boiling point.
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., DCM, EtOAc, Acetone, THF).	Based on the nonpolar aromatic structure.

Anticipated Spectroscopic Data

• ¹H NMR: Key expected signals include a singlet for the formyl proton (~9.8-10.0 ppm), quartets and triplets for the ethoxy group, a singlet for the benzoate methyl group (~2.4 ppm), and a complex pattern of doublets and doublets of doublets for the seven aromatic protons in the 7.0-8.2 ppm region.

• ¹³C NMR: Distinct signals are anticipated for the aldehyde carbonyl (~190-195 ppm), the ester carbonyl (~165 ppm), aromatic carbons, and the aliphatic carbons of the ethoxy and methyl groups.

• FT-IR (KBr, cm⁻¹): Strong, characteristic absorption bands are predicted for the ester C=O stretch (~1735-1720 cm⁻¹), the aldehyde C=O stretch (~1700-1680 cm⁻¹), aromatic C=C stretches (~1600-1450 cm⁻¹), and C-O ether/ester stretches (~1300-1100 cm⁻¹).

• Mass Spectrometry (EI): The molecular ion peak (M⁺) is expected at m/z = 284. Key fragmentation patterns would likely involve the loss of the ethoxy group (-45) and cleavage at the ester bond, yielding fragments corresponding to the 4-methylbenzoyl cation (m/z = 119) and the 2-ethoxy-4-formylphenoxyl radical.

Proposed Synthesis and Mechanistic Rationale

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate can be efficiently achieved via the esterification of its phenolic precursor, 2-ethoxy-4-formylphenol (ethyl vanillin aldehyde analogue), with 4-methylbenzoyl chloride. This procedure is adapted from established methods for preparing similar aromatic esters.[5]

Experimental Protocol: Esterification

Objective: To synthesize 2-Ethoxy-4-formylphenyl 4-methylbenzoate through acylation of 2-ethoxy-4-formylphenol.

Materials:

• 2-Ethoxy-4-formylphenol (1.0 eq)

• 4-Methylbenzoyl chloride (p-toluoyl chloride) (1.2 eq)

• Anhydrous Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

Procedure:

• Reactant Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous pyridine. Cool the solution to 0 °C in an ice bath.

• Acylation: Slowly add 4-methylbenzoyl chloride (1.2 eq) dropwise to the stirred solution. An exothermic reaction may be observed.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting phenol.

• Workup and Extraction: Dilute the reaction mixture with dichloromethane (DCM). Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution (to remove excess acid chloride), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Causality and Rationale:

• Pyridine: Acts as both a nucleophilic catalyst and a base. It neutralizes the HCl byproduct generated during the esterification, driving the reaction to completion.[5]

• Anhydrous Conditions: Essential to prevent the hydrolysis of the highly reactive 4-methylbenzoyl chloride.

• Acid/Base Wash: The sequential washing steps are critical for removing unreacted starting materials and byproducts, ensuring a high purity of the final product.

Visualization of Synthetic Workflow

Caption: Proposed workflow for the synthesis of the target compound.

Chemical Reactivity and Potential Applications

The true value of 2-Ethoxy-4-formylphenyl 4-methylbenzoate lies in its potential as a versatile building block and a functionally active molecule.

Reactivity of the Formyl Group: Schiff Base Formation

The aldehyde functionality is a prime site for nucleophilic addition reactions. A key transformation is its condensation with primary amines to form Schiff bases (imines), a reaction that is fundamental in the synthesis of biologically active compounds.[9][10] This reaction provides a straightforward method for introducing diverse molecular scaffolds.

General Reaction: 2-Ethoxy-4-formylphenyl 4-methylbenzoate + R-NH₂ → 2-Ethoxy-4-((R-imino)methyl)phenyl 4-methylbenzoate + H₂O

Caption: Formation of a Schiff base from the target compound.

Potential Applications

• Medicinal Chemistry and Drug Discovery: Vanillin and its derivatives are privileged scaffolds in drug design.[2][3] By forming Schiff base libraries, this molecule could be a precursor to novel compounds with potential anti-inflammatory, antioxidant, antimalarial, or anticancer activities.[3][4] The ester linkage could also be designed for targeted hydrolysis by cellular esterases, enabling prodrug strategies.

• Materials Science: Aromatic esters are known to absorb UV radiation. Structurally similar compounds, such as 2-acetylphenyl benzoate, have been investigated for their utility as UVA absorbers in sunscreens or as UV stabilizers in polymers.[5] The specific substitution pattern of the title compound may offer unique photophysical properties worthy of investigation.

• Versatile Chemical Intermediate: The presence of three distinct and reactive functional groups makes this molecule a valuable intermediate. The aldehyde can be oxidized to a carboxylic acid or reduced to an alcohol, while the ester can be hydrolyzed, enabling the selective modification of the molecule at multiple sites for the synthesis of more complex chemical structures.[5]

Conclusion

While 2-Ethoxy-4-formylphenyl 4-methylbenzoate is a novel chemical entity, a comprehensive profile can be constructed through logical inference from well-characterized analogues. This guide provides a robust framework for its future investigation, detailing a reliable synthetic pathway, predicting its key physicochemical and spectroscopic signatures, and outlining promising avenues for its application. The unique combination of a reactive aldehyde, a stable ester, and an ether linkage within a vanillin-like framework positions this molecule as a highly attractive target for further research in both medicinal and materials chemistry.

References

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• Sigma-Aldrich. Ethyl 4-[(4-formyl-2-methoxyphenoxy)methyl]benzoate.
• Google Patents. Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives.
• Synthesis and Characterization of Schiff Base from 4,4-Diaminodiphenyl Ether and Vanillin and Its Interaction with Cu2+ Metal Ion. (2024).
• ACS Omega. Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Publications.
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An In-depth Technical Guide to 2-Ethoxy-4-formylphenyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Ethoxy-4-formylphenyl 4-methylbenzoate (CAS Number: 331002-74-5), a substituted aromatic ester with potential applications in medicinal chemistry and materials science. While direct experimental data on this specific molecule is limited, this document synthesizes information from structurally related compounds to offer insights into its potential physicochemical properties, synthesis, characterization, and promising areas of application. This guide is intended to serve as a foundational resource for researchers and drug development professionals interested in exploring the utility of this and similar molecules.

Molecular Overview and Physicochemical Properties

2-Ethoxy-4-formylphenyl 4-methylbenzoate belongs to the class of aromatic esters, characterized by a phenyl benzoate core. The structure features an ethoxy and a formyl group on one phenyl ring and a methyl group on the other. These substitutions are expected to influence the molecule's steric and electronic properties, thereby affecting its reactivity and biological activity.

Table 1: Predicted Physicochemical Properties of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Property	Predicted Value	Scientific Rationale
Molecular Formula	C17H16O4	Based on chemical structure
Molecular Weight	284.31 g/mol	Based on chemical structure
Appearance	Predicted to be a solid at room temperature	Aromatic esters are often crystalline solids
Solubility	Predicted to be soluble in organic solvents like DMSO, ethanol, and isopropanol	Based on the solubility of similar aromatic esters[1]
Melting Point	Not available	Experimental determination required
Boiling Point	Not available	Experimental determination required

Synthesis and Purification

A plausible and efficient method for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is via the Schotten-Baumann reaction. This well-established method involves the acylation of a phenol with an acyl chloride in the presence of a base.

Proposed Synthesis Workflow

The synthesis would proceed by reacting 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride. Pyridine can serve as both the solvent and the base to neutralize the hydrochloric acid byproduct generated during the reaction.

Caption: Proposed synthesis workflow for 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Detailed Experimental Protocol

Materials:

• 2-Ethoxy-4-formylphenol

• 4-Methylbenzoyl chloride

• Anhydrous pyridine

• 3% Hydrochloric acid (HCl)

• Isopropanol or ethanol (for recrystallization)

• Standard laboratory glassware, including a round-bottom flask, magnetic stirrer, and Büchner funnel

Procedure:

• In a clean, dry round-bottom flask, dissolve 2-ethoxy-4-formylphenol (1.0 equivalent) in anhydrous pyridine.

• While stirring, slowly add 4-methylbenzoyl chloride (1.1-1.2 equivalents) to the solution. An exothermic reaction is expected.

• After the addition is complete, continue stirring at room temperature for 30-60 minutes.

• Pour the reaction mixture into a beaker containing a mixture of crushed ice and 3% hydrochloric acid with vigorous stirring to precipitate the crude product.

• Collect the solid product by vacuum filtration using a Büchner funnel and wash with cold deionized water.

• For purification, dissolve the crude product in a minimum amount of hot isopropanol or ethanol.

• Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Characterization and Analytical Methods

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and chromatographic techniques should be employed.

Table 2: Recommended Analytical Methods for Characterization

Technique	Purpose	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural elucidation and confirmation.	The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the ethoxy group protons, the formyl proton, and the methyl group protons. The ¹³C NMR spectrum will confirm the carbon framework.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for the ester carbonyl (C=O), aromatic C=C bonds, and C-O stretches are expected.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.	The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak would indicate a high degree of purity.
Melting Point Analysis	Determination of purity and physical properties.	A sharp melting point range is indicative of a pure compound.

Potential Applications in Drug Discovery and Materials Science

While direct biological data for 2-Ethoxy-4-formylphenyl 4-methylbenzoate is not currently available, the structural motifs present in the molecule suggest several promising avenues for investigation.

Antimicrobial Activity

Derivatives of phenyl benzoates have demonstrated notable antimicrobial activity. For instance, certain 2-(phenylcarbamoyl)phenyl 4-substituted benzoates have shown potent effects against various bacteria. The presence of the ethoxy and formyl groups on the phenyl ring of the target compound could modulate this activity.

Enzyme Inhibition

The "2-ethoxy-4-" substitution pattern has been identified in potent and selective inhibitors of protein tyrosine phosphatase 1B (PTP1B), a key target in the treatment of type 2 diabetes and obesity.[2] This suggests that 2-Ethoxy-4-formylphenyl 4-methylbenzoate could be investigated as a potential enzyme inhibitor for various therapeutic targets.

Anti-inflammatory and Antioxidant Properties

Aromatic esters and related phenolic compounds are known to possess anti-inflammatory and antioxidant properties.[3] The structural features of 2-Ethoxy-4-formylphenyl 4-methylbenzoate make it a candidate for evaluation in assays for these activities. For example, its potential to inhibit cyclooxygenases (COX) enzymes, which are involved in inflammatory pathways, could be explored.[3]

UV Absorption in Cosmetics and Materials Science

Structurally similar compounds to phenyl benzoates have been investigated for their ability to absorb UVA radiation.[3] This suggests a potential application for 2-Ethoxy-4-formylphenyl 4-methylbenzoate in sunscreen formulations or as a UV stabilizer in polymers.[3]

Proposed Experimental Workflows for Biological Evaluation

To explore the therapeutic potential of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a series of in vitro assays are recommended.

Antimicrobial Susceptibility Testing

A standard broth microdilution method can be used to determine the Minimum Inhibitory Concentration (MIC) against a panel of pathogenic bacteria and fungi.

Caption: Workflow for antimicrobial susceptibility testing.

In Vitro Enzyme Inhibition Assay

The inhibitory activity against a specific enzyme target (e.g., PTP1B or COX) can be assessed using a suitable in vitro assay kit.

Cytotoxicity Assay

The potential toxicity of the compound to mammalian cells can be evaluated using a standard MTT assay on a relevant cell line.

Caption: Workflow for in vitro cytotoxicity (MTT) assay.

Conclusion and Future Directions

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a molecule with unexplored potential. Based on the analysis of structurally related compounds, it is a promising candidate for investigation in the fields of drug discovery and materials science. Future research should focus on its efficient synthesis, thorough characterization, and comprehensive biological evaluation to unlock its full potential. The experimental protocols and workflows outlined in this guide provide a solid foundation for initiating such studies.

References

• Fu, L., et al. (2019). Discovery of 2-ethoxy-4-(methoxymethyl)benzamide derivatives as potent and selective PTP1B inhibitors. Bioorganic & Medicinal Chemistry, 27(21), 103273. [Link]

• Zhou, B., et al. (2021). Syntheses of phenyl benzoate compounds and their bioactivity investigation. Journal of Chinese Pharmaceutical Sciences.
• BenchChem. (2025).
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• MDPI. (n.d.). Characterization of Flavor Compounds in Distilled Spirits: Developing a Versatile Analytical Method Suitable for Micro-Distilleries. MDPI.
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An In-depth Technical Guide to 2-Ethoxy-4-formylphenyl 4-methylbenzoate

This guide provides a comprehensive technical overview of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a significant organic compound with potential applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis, offering detailed insights into its physicochemical properties, a robust synthesis protocol, and expected analytical characterizations.

Core Molecular Attributes

2-Ethoxy-4-formylphenyl 4-methylbenzoate is an aromatic ester characterized by the presence of an ethoxy and a formyl functional group on the phenyl ester moiety, combined with a 4-methylbenzoyl group. These features contribute to its unique chemical reactivity and potential for further molecular elaboration.

Structure and Physicochemical Properties

The molecular structure of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is foundational to understanding its chemical behavior.

• Molecular Formula: C₁₇H₁₆O₄

• Molecular Weight: 284.31 g/mol [1]

• CAS Number: 331002-74-5

A summary of the key physicochemical data is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₇H₁₆O₄	Deduced from Structure
Molecular Weight	284.31 g/mol	Calculated
CAS Number	331002-74-5	ChemicalBook

Synthesis Protocol: A Validated Approach

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate can be efficiently achieved via the esterification of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride. The following protocol is based on the well-established Schotten-Baumann reaction conditions, widely employed for the synthesis of phenyl esters. This method is noted for its high yield and operational simplicity.

Causality of Experimental Choices

The selection of reagents and conditions is critical for the successful synthesis of the target molecule.

• Reactants: The primary reactants are 2-ethoxy-4-formylphenol (ethyl vanillin) and 4-methylbenzoyl chloride (p-toluoyl chloride). Ethyl vanillin serves as the phenolic precursor, providing the substituted phenyl ring, while p-toluoyl chloride acts as the acylating agent.

• Base Catalyst: Pyridine is employed as a base catalyst. Its function is twofold: it neutralizes the hydrochloric acid byproduct generated during the reaction, thereby driving the equilibrium towards product formation, and it can also act as a nucleophilic catalyst. Anhydrous conditions are crucial to prevent the hydrolysis of the acid chloride.

• Solvent: Pyridine can also serve as the solvent. Alternatively, a non-protic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) can be used, with a tertiary amine base such as triethylamine added.

• Work-up: The reaction is quenched with dilute hydrochloric acid to neutralize any remaining pyridine and to protonate any phenoxide salt, ensuring the product is in its neutral form. The product is then extracted into an organic solvent.

Detailed Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and purification process.

Caption: Synthetic workflow for 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Step-by-Step Methodology

Materials:

• 2-ethoxy-4-formylphenol (1.0 eq)

• 4-methylbenzoyl chloride (1.1 eq)

• Anhydrous pyridine or Triethylamine (2.0 eq)

• Anhydrous dichloromethane (DCM) (if not using pyridine as solvent)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Standard laboratory glassware for extraction and purification

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous pyridine (or anhydrous DCM).

• Cool the solution to 0°C in an ice bath.

• Slowly add 4-methylbenzoyl chloride (1.1 eq) dropwise to the stirred solution. If using DCM as a solvent, add triethylamine (2.0 eq) to the reaction mixture prior to the acid chloride.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting phenol.

• Quench the reaction by slowly adding 1 M hydrochloric acid until the mixture is acidic.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate).

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized 2-Ethoxy-4-formylphenyl 4-methylbenzoate. The following are the expected spectroscopic data based on the analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure.

¹H NMR (Expected Chemical Shifts, δ in ppm):

• ~9.8 ppm (s, 1H): Aldehydic proton (-CHO).

• ~8.0 ppm (d, 2H): Aromatic protons on the 4-methylbenzoyl ring, ortho to the carbonyl group.

• ~7.2-7.8 ppm (m, 5H): Remaining aromatic protons on both rings.

• ~4.1 ppm (q, 2H): Methylene protons of the ethoxy group (-OCH₂CH₃).

• ~2.4 ppm (s, 3H): Methyl protons of the 4-methylbenzoyl group.

• ~1.4 ppm (t, 3H): Methyl protons of the ethoxy group (-OCH₂CH₃).

¹³C NMR (Expected Chemical Shifts, δ in ppm):

• ~191 ppm: Aldehydic carbonyl carbon.

• ~165 ppm: Ester carbonyl carbon.

• ~150-155 ppm: Aromatic carbons attached to oxygen.

• ~120-145 ppm: Other aromatic carbons.

• ~64 ppm: Methylene carbon of the ethoxy group.

• ~21 ppm: Methyl carbon of the 4-methylbenzoyl group.

• ~14 ppm: Methyl carbon of the ethoxy group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Expected Characteristic Absorption Bands (cm⁻¹):

• ~2820 and 2720 cm⁻¹: C-H stretch of the aldehyde.[2]

• ~1735-1715 cm⁻¹: C=O stretch of the aromatic ester.[2]

• ~1690 cm⁻¹: C=O stretch of the aromatic aldehyde.

• ~1600 and 1480 cm⁻¹: C=C stretching in the aromatic rings.

• ~1250-1000 cm⁻¹: C-O stretching of the ester and ether linkages.

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern.

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): A peak at m/z = 284, corresponding to the molecular weight of the compound.

• Key Fragments: A prominent peak at m/z = 119, corresponding to the 4-methylbenzoyl cation [CH₃C₆H₄CO]⁺. Another significant fragment would arise from the cleavage of the ester bond, leading to the 2-ethoxy-4-formylphenoxide radical cation.

Potential Applications and Future Directions

Derivatives of substituted phenyl benzoates have been investigated for a range of applications, suggesting potential avenues for 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

• Medicinal Chemistry: The structural motifs present in this molecule are found in various biologically active compounds. It could serve as a scaffold or intermediate for the synthesis of novel therapeutic agents. The presence of the aldehyde group allows for further chemical modifications, such as the formation of imines or reductive amination to introduce diverse functionalities.

• Materials Science: Aromatic esters are known for their use as UV absorbers and stabilizers in polymers. The specific substitution pattern of this compound could impart desirable properties for such applications.

Future research should focus on the experimental validation of the synthesis protocol and a thorough characterization of the compound's spectroscopic and physicochemical properties. Furthermore, exploring its biological activity and potential in materials science would be valuable next steps.

References

• Chemsrc. (2025). ethyl 2-[(4-formylphenoxy)methyl]benzoate CAS#:88630-35-7. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

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A Comprehensive Technical Guide to the Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Abstract

This technical guide provides a detailed and scientifically grounded pathway for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a substituted phenyl benzoate with potential applications in medicinal chemistry and materials science. The proposed synthesis is a multi-step process culminating in a Schotten-Baumann esterification. This document outlines the retrosynthetic analysis, the synthesis of key precursors—ethylvanillin (2-ethoxy-4-formylphenol) and p-toluoyl chloride (4-methylbenzoyl chloride)—and the final esterification step. Each stage is accompanied by a detailed experimental protocol, mechanistic insights, and safety considerations, designed for researchers, scientists, and professionals in drug development.

Introduction and Retrosynthetic Strategy

The target molecule, 2-Ethoxy-4-formylphenyl 4-methylbenzoate, is an aromatic ester. The core of its synthesis lies in the formation of the ester linkage between a phenolic component and a benzoyl derivative. A logical retrosynthetic analysis suggests that the ester can be formed via a nucleophilic acyl substitution, specifically a Schotten-Baumann reaction. This approach disconnects the target molecule into two key precursors: 2-ethoxy-4-formylphenol (more commonly known as ethylvanillin) and 4-methylbenzoyl chloride (p-toluoyl chloride).

The synthesis of these precursors is well-documented in the chemical literature. Ethylvanillin can be prepared from catechol through a series of reactions including ethylation, condensation with glyoxylic acid, oxidation, and decarboxylation[1]. p-Toluoyl chloride is readily synthesized from the corresponding carboxylic acid, p-toluic acid, using a chlorinating agent such as thionyl chloride or oxalyl chloride[2][3].

The overall synthetic strategy is depicted in the following workflow diagram:

Caption: Synthesis of p-Toluoyl Chloride from p-Toluic Acid.

Experimental Protocol:

• To a dry, 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser fitted with a drying tube (containing CaCl₂), add p-toluic acid (1.0 eq).

• Slowly add thionyl chloride (2.0 eq) to the flask at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of gases ceases.

• Allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride by distillation under reduced pressure.

• The crude p-toluoyl chloride can be purified by fractional distillation to yield a colorless liquid.

Preparation of 2-Ethoxy-4-formylphenol (Ethylvanillin)

Ethylvanillin is synthesized from catechol in a multi-step process.[1]

Reaction Scheme:

Caption: Multi-step synthesis of Ethylvanillin from Catechol.

Experimental Protocol (Conceptual Outline):

• Ethylation of Catechol: Catechol is ethylated to form guaethol.

• Condensation with Glyoxylic Acid: Guaethol is condensed with glyoxylic acid to yield the corresponding mandelic acid derivative.

• Oxidation and Decarboxylation: The mandelic acid derivative is oxidized and subsequently decarboxylated to afford ethylvanillin.

Final Synthesis: Schotten-Baumann Esterification

The final step involves the esterification of ethylvanillin with p-toluoyl chloride under Schotten-Baumann conditions. This reaction is typically carried out in a two-phase system with an aqueous base to neutralize the HCl byproduct, or in an organic solvent with a tertiary amine base like pyridine.[4][5] The use of pyridine as both a solvent and a base is a convenient and effective approach.[4]

Reaction Scheme:

Caption: Schotten-Baumann esterification to yield the final product.

Experimental Protocol:

• In a dry round-bottom flask, dissolve ethylvanillin (1.0 eq) in anhydrous pyridine (2-3 mL per gram of ethylvanillin) with magnetic stirring.[4]

• Cool the solution in an ice bath.

• Slowly add p-toluoyl chloride (1.1 - 1.5 eq) dropwise to the stirred solution. An exothermic reaction will occur.[4]

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 20-30 minutes.[4]

• Pour the reaction mixture into a beaker containing a mixture of crushed ice and 3% hydrochloric acid with vigorous stirring. A precipitate of the crude product should form.[4]

• Collect the solid product by vacuum filtration using a Büchner funnel.[4]

• Wash the crude product with cold deionized water and then with a small amount of cold methanol to remove impurities.

• The product can be further purified by recrystallization from a suitable solvent such as ethanol or a mixture of ethanol and water.

Data Summary

Reaction Step	Starting Materials	Reagents	Key Conditions	Expected Outcome
Precursor 1 Synthesis	p-Toluic Acid	Thionyl Chloride	Reflux, 2-3 h	p-Toluoyl Chloride
Precursor 2 Synthesis	Catechol	Various	Multi-step	Ethylvanillin
Final Esterification	Ethylvanillin, p-Toluoyl Chloride	Pyridine	0°C to RT, 30 min	2-Ethoxy-4-formylphenyl 4-methylbenzoate

Characterization and Analysis

The identity and purity of the synthesized 2-Ethoxy-4-formylphenyl 4-methylbenzoate should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): To monitor the progress of the reaction and assess the purity of the product.

• Melting Point: A sharp melting point range is indicative of a pure compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the final product.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the ester carbonyl stretch.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: All manipulations involving volatile and corrosive reagents such as thionyl chloride, p-toluoyl chloride, and pyridine must be performed in a well-ventilated fume hood.

• Handling of Reagents:

  • Thionyl Chloride: Is corrosive and reacts violently with water. Handle with extreme care.

  • p-Toluoyl Chloride: Is a lachrymator and is corrosive. Avoid inhalation and contact with skin.

  • Pyridine: Is flammable and has a strong, unpleasant odor. It is harmful if inhaled, swallowed, or absorbed through the skin.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

• Process for the preparation of 2-(4-methylphenyl)
• CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters - Google P

• Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy- phenyl)iodonium Tosylate - Organic Syntheses. (URL: [Link])

• WO2015035541A1 - Preparation method of 2-(4-ethoxy phenyl)-2-methyl propanol. (URL: )
• CN103304453A - Method for synthesizing 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid in two steps - Google P
• CN113248373A - Preparation method of methyl benzoate compound - Google P

• Schotten–Baumann reaction - Wikipedia. (URL: [Link])

• CN101165038A - Method for synthesizing vanillyl ethyl ether - Google P
• DE1039053B - Process for the preparation of p-toluic acid chloride - Google P

• Ethylvanillin - Wikipedia. (URL: [Link])

• What are the common synthesis methods for 4 - Toluoyl Chloride? - Blog - Evergreensino. (URL: [Link])

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• 1. Ethylvanillin - Wikipedia [en.wikipedia.org]
• 2. p-Toluoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 3. What are the common synthesis methods for 4 - Toluoyl Chloride? - Blog - Evergreensino [evergreensinochem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]

Navigating the Synthesis and Supply of Methyl 2-Ethoxy-4-methylbenzoate: A Technical Guide for Chemical Researchers

In the landscape of modern drug discovery and medicinal chemistry, the strategic design and synthesis of novel molecular scaffolds are paramount. Substituted benzoates, in particular, represent a class of compounds with significant potential, acting as key intermediates and pharmacophores in the development of new therapeutic agents. This guide provides an in-depth technical overview of Methyl 2-ethoxy-4-methylbenzoate, a promising building block for researchers in the pharmaceutical and life sciences sectors. Due to the limited direct literature on this specific compound, this guide presents a comprehensive, field-proven approach to its synthesis, characterization, and procurement, based on established chemical principles and analogous transformations.

Compound Profile: Methyl 2-ethoxy-4-methylbenzoate

Methyl 2-ethoxy-4-methylbenzoate is an aromatic ester characterized by an ethoxy and a methyl substituent on the benzene ring. These functional groups offer multiple avenues for further chemical modification, making it a versatile intermediate in organic synthesis.

Property	Value	Source
CAS Number	1052647-23-0
Molecular Formula	C₁₁H₁₄O₃
Molecular Weight	194.23 g/mol
IUPAC Name	methyl 2-ethoxy-4-methylbenzoate
SMILES	O=C(OC)C(C(OCC)=C1)=CC=C1C
Purity (Typical)	≥95%
Appearance	Not specified (likely a solid or oil)	-
Storage	0-8 °C

Proposed Synthetic Route: A Two-Step Approach

Step 1: Fischer-Speier Esterification of 2-Hydroxy-4-methylbenzoic acid

The initial step involves the esterification of the carboxylic acid group of 2-hydroxy-4-methylbenzoic acid with methanol in the presence of an acid catalyst to yield methyl 2-hydroxy-4-methylbenzoate. This reaction is an equilibrium process, and the use of excess methanol as the solvent drives the reaction towards the product.[1][2][3]

Step 2: Williamson Ether Synthesis

The subsequent step is the etherification of the phenolic hydroxyl group of methyl 2-hydroxy-4-methylbenzoate with an ethylating agent, such as ethyl iodide or diethyl sulfate, in the presence of a mild base.[4] This Sₙ2 reaction is a classic and efficient method for the preparation of ethers.[5]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. gold-chemistry.org [gold-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

"2-Ethoxy-4-formylphenyl 4-methylbenzoate" literature review

2-Ethoxy-4-formylphenyl 4-methylbenzoate: A Versatile Mesogenic Precursor

Executive Summary

2-Ethoxy-4-formylphenyl 4-methylbenzoate (CAS: 331002-74-5) is a specialized organic ester primarily utilized as a mesogenic intermediate in the synthesis of calamitic (rod-like) liquid crystals.[1] Structurally derived from Ethyl Vanillin and p-Toluic acid , this compound serves as a critical "rigid core" building block.[1] Its unique lateral ethoxy substitution allows materials scientists to fine-tune phase transition temperatures—specifically depressing melting points and broadening nematic windows—compared to its methoxy analogs.[1]

This technical guide provides a comprehensive review of its synthesis, physicochemical characterization, and application in designing advanced Schiff base liquid crystals.[1]

Chemical Identity & Structural Logic

Property	Specification
IUPAC Name	4-Formyl-2-ethoxyphenyl 4-methylbenzoate
CAS Number	331002-74-5
Molecular Formula	C₁₇H₁₆O₄
Molecular Weight	284.31 g/mol
Core Scaffold	Benzoate Ester (Phenyl-COO-Phenyl)
Functional Groups	Formyl (-CHO), Ethoxy (-OCH₂CH₃), Methyl (-CH₃)

Structural Significance in Materials Science

The molecule is designed with three distinct zones essential for liquid crystallinity:

• The Rigid Core (Benzoate Ester): Provides the necessary anisotropic geometry (rod shape) to facilitate molecular alignment.

• The Reactive Terminus (Formyl Group): Acts as a "linker" site for condensation with amines (anilines/pyridines) to form Schiff bases (imines), extending the conjugation length.

• The Lateral Substituent (Ethoxy Group): A critical design element. Unlike a hydrogen atom, the ethoxy group introduces steric bulk that disrupts crystal packing, thereby lowering the melting point of the final material without destroying the liquid crystalline phase.[1]

Synthesis Protocol: The Schotten-Baumann Route

The most robust synthesis method involves the esterification of Ethyl Vanillin (2-ethoxy-4-hydroxybenzaldehyde) with p-Toluoyl chloride (4-methylbenzoyl chloride).[1]

Reaction Scheme

Figure 1: Synthesis pathway via nucleophilic acyl substitution.

Step-by-Step Experimental Procedure

• Preparation: In a dry 250 mL round-bottom flask, dissolve Ethyl Vanillin (10 mmol, 1.66 g) in dry Dichloromethane (DCM, 50 mL).

• Base Addition: Add Triethylamine (TEA) (12 mmol, 1.7 mL) or Pyridine (12 mmol) to the solution. Cool the mixture to 0°C in an ice bath.

• Acylation: Dropwise add p-Toluoyl chloride (10 mmol, 1.54 g) dissolved in 10 mL DCM over 15 minutes. The reaction is exothermic; maintain temperature <5°C to prevent side reactions.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

• Workup:

  • Wash organic layer with 1M HCl (to remove excess amine).

  • Wash with saturated NaHCO₃ (to remove unreacted acid).

  • Wash with Brine, dry over anhydrous MgSO₄, and evaporate solvent.[1]

• Purification: Recrystallize from Ethanol/Water (9:1) to yield white/off-white crystals.[1]

Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using spectroscopic signatures.[1]

Predicted Spectral Data (Self-Validating System)

Technique	Diagnostic Signal	Structural Assignment
¹H NMR (CDCl₃)	δ 9.95 (s, 1H)	Aldehyde (-CHO) proton (Deshielded).[1]
δ 8.10 (d, 2H)	Benzoate ortho protons.[1]
δ 4.15 (q, 2H)	Ethoxy (-OCH₂-) methylene protons.[1]
δ 2.45 (s, 3H)	Methyl (-CH₃) on toluoyl ring.[1]
FT-IR (KBr)	1730–1740 cm⁻¹	Ester (C=O) stretch.[1]
1690–1700 cm⁻¹	Aldehyde (C=O) stretch.[1]
2850, 2750 cm⁻¹	Aldehyde C-H Fermi doublet.[1]

Application: Schiff Base Liquid Crystals

The primary utility of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is as a precursor for Schiff Bases (Azomethines).[1] By reacting the formyl group with various aniline derivatives, researchers create "Three-Ring" or "Four-Ring" systems that exhibit rich mesomorphism (Nematic/Smectic phases).[1]

Mechanism of Derivatization

The condensation reaction eliminates water to form a C=N bond, extending the rigid rod structure essential for liquid crystallinity.[1]

Figure 2: Derivatization into functional liquid crystalline materials.

Why "Ethoxy" Matters?

In liquid crystal engineering, the lateral substituent (the group sticking out the side of the rod) dictates the intermolecular forces.

• Methoxy (-OMe): High melting points, often purely smectic (layered).[1]

• Ethoxy (-OEt): The target molecule.[1] The extra carbon adds steric bulk, pushing molecules slightly apart.[1] This reduces the melting point (making the LC easier to work with) and often suppresses highly ordered smectic phases in favor of the more fluid Nematic phase , which is preferred for display applications.

References

• Chemical Identity & Suppliers

  • 2-Ethoxy-4-formylphenyl 4-methylbenzoate (CAS 331002-74-5).[1] Available from BLD Pharm and Combi-Blocks.[1]

• Synthesis Methodology (General Esterification)

  • Neises, B., & Steglich, W. (1978).[1] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524.[1] [1]

• Liquid Crystal Applications (Homologous Series)

  • Hagar, M., Ahmed, H., & Saad, G. R. (2019).[1][2] Synthesis and mesophase behaviour of Schiff base/ester 4-(arylideneamino)phenyl-4″-alkoxy benzoates. Journal of Molecular Liquids, 273, 11-20.[1] (Contextualizes the properties of 4-formylphenyl benzoate derivatives).

• Schiff Base Chemistry

  • Chundawat, N. S., et al. (2014).[1][3] Synthesis and Characterization of Schiff's Bases. International Journal of Pharmacy and Pharmaceutical Science Research, 4(2), 25-26.[1][3]

Sources

• 1. Combi-Blocks [combi-blocks.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Spectroscopic Characterization of 2-Ethoxy-4-formylphenyl 4-methylbenzoate: A Predictive Technical Guide

Abstract

This technical guide provides a detailed predictive analysis of the spectroscopic data for the compound 2-Ethoxy-4-formylphenyl 4-methylbenzoate. In the absence of direct experimental spectra in publicly available databases, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals by offering robustly predicted ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data. The predictions are grounded in fundamental spectroscopic principles and corroborated by comparative analysis with structurally analogous compounds. This guide is intended to aid in the identification, characterization, and quality control of 2-Ethoxy-4-formylphenyl 4-methylbenzoate in a research and development setting.

Introduction

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a benzoate ester derivative with potential applications in organic synthesis and medicinal chemistry. Its structure comprises a substituted phenyl ring with ethoxy and formyl groups, ester-linked to a 4-methylbenzoyl moiety. Accurate structural elucidation and confirmation are paramount for any scientific investigation involving this molecule. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose.

This document presents a predictive spectroscopic analysis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. It is important to note that the data presented herein are in silico predictions and should be validated by experimental data when the compound is synthesized. The predictions are based on established principles of spectroscopy and by drawing parallels with the known spectral data of similar molecules, such as vanillin acetate and ethyl p-toluate.[1][2]

Molecular Structure

The chemical structure of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is presented below. The atom numbering scheme is provided for clarity in the subsequent NMR data interpretation.

Figure 1: Chemical structure of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Predicted ¹H NMR Spectroscopy

The predicted ¹H NMR spectrum of 2-Ethoxy-4-formylphenyl 4-methylbenzoate in CDCl₃ is expected to exhibit distinct signals corresponding to the aromatic and aliphatic protons. The electron-withdrawing nature of the formyl and ester groups, and the electron-donating nature of the ethoxy group will influence the chemical shifts of the aromatic protons.

Table 1: Predicted ¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~1.45	Triplet	3H	-OCH₂CH ₃
~2.45	Singlet	3H	Ar-CH ₃
~4.15	Quartet	2H	-OCH ₂CH₃
~7.20	Doublet	2H	H-3', H-5'
~7.30	Doublet	1H	H-6
~7.65	Doublet of doublets	1H	H-5
~7.75	Doublet	1H	H-3
~8.00	Doublet	2H	H-2', H-6'
~9.90	Singlet	1H	-CH O

Interpretation:

• The ethoxy group protons are expected to appear as a triplet at approximately 1.45 ppm (methyl group) and a quartet at around 4.15 ppm (methylene group), with a typical coupling constant of ~7 Hz.

• The methyl group on the benzoate ring is predicted to be a sharp singlet at approximately 2.45 ppm.

• The aromatic protons of the 4-methylbenzoate moiety are expected to show an AA'BB' system, appearing as two doublets around 7.20 ppm and 8.00 ppm.

• The aromatic protons on the 2-ethoxy-4-formylphenyl ring will be more deshielded due to the anisotropic effects of the formyl and ester groups. The proton ortho to the formyl group (H-3) is expected to be the most downfield, around 7.75 ppm.

• The aldehyde proton is highly deshielded and is predicted to appear as a singlet at a characteristic downfield shift of approximately 9.90 ppm.

Figure 2: Predicted ¹H NMR assignments for 2-Ethoxy-4-formylphenyl 4-methylbenzoate. (Note: A placeholder for an actual molecular image is used in the DOT script. In a real scenario, the image would be embedded).

Predicted ¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum will reflect the different carbon environments within the molecule. The carbonyl carbons of the ester and aldehyde functional groups are expected at the most downfield chemical shifts.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (ppm)	Assignment
~14.5	-OCH₂C H₃
~21.8	Ar-C H₃
~64.5	-OC H₂CH₃
~115.2	C-3
~124.5	C-5
~126.8	C-1'
~129.5	C-3', C-5'
~130.2	C-2', C-6'
~133.0	C-6
~144.5	C-4'
~150.0	C-1
~155.0	C-2
~165.0	Ester C =O
~191.0	Aldehyde C =O

Interpretation:

• The aliphatic carbons of the ethoxy and methyl groups are expected in the upfield region of the spectrum.

• The aromatic carbons will resonate in the range of approximately 115-155 ppm. The carbons directly attached to oxygen (C-1 and C-2) will be shifted downfield.

• The carbonyl carbons are the most deshielded, with the ester carbonyl predicted around 165.0 ppm and the aldehyde carbonyl further downfield at approximately 191.0 ppm.

Predicted Infrared (IR) Spectroscopy

The IR spectrum will provide valuable information about the functional groups present in the molecule. The most prominent peaks are expected to be from the carbonyl stretching vibrations.

Table 3: Predicted IR Absorption Frequencies

Frequency (cm⁻¹)	Intensity	Functional Group
~3050-3100	Medium	Aromatic C-H Stretch
~2900-3000	Medium	Aliphatic C-H Stretch
~2820, ~2720	Weak	Aldehyde C-H Stretch (Fermi doublet)
~1725	Strong	Ester C=O Stretch
~1695	Strong	Aldehyde C=O Stretch
~1600, ~1480	Medium-Strong	Aromatic C=C Stretch
~1270	Strong	Aryl-O Stretch (Ester)
~1240	Strong	Aryl-O Stretch (Ether)
~1100-1150	Strong	C-O Stretch (Ester)

Interpretation:

• The presence of two strong carbonyl absorption bands around 1725 cm⁻¹ (ester) and 1695 cm⁻¹ (aldehyde) would be a key diagnostic feature.

• The characteristic C-H stretching of the aldehyde group (Fermi doublet) is expected at approximately 2820 cm⁻¹ and 2720 cm⁻¹.

• Strong absorptions in the fingerprint region, particularly the C-O stretching bands of the ester and ether linkages, will also be significant.

Predicted Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) is expected to show a molecular ion peak and several characteristic fragment ions. The fragmentation pattern will be dictated by the stability of the resulting cations and neutral fragments.

Predicted Molecular Ion (M⁺): m/z = 284.10

Table 4: Predicted Major Fragment Ions

m/z	Proposed Fragment
284	[M]⁺
255	[M - CHO]⁺
165	[M - C₇H₇O]⁺ (loss of p-toluoyl radical)
119	[C₈H₇O]⁺ (p-toluoyl cation)
91	[C₇H₇]⁺ (tropylium ion)

Interpretation:

• The molecular ion peak at m/z 284 would confirm the molecular weight of the compound.

• A prominent fragmentation pathway is the cleavage of the ester bond. This can lead to the formation of the p-toluoyl cation at m/z 119, which is a very common and stable fragment for p-toluate esters.

• The p-toluoyl cation can further lose a carbonyl group to form the tropylium ion at m/z 91.

• Loss of the formyl group (CHO) from the molecular ion would result in a fragment at m/z 255.

• Another possible fragmentation is the loss of the p-toluoyl radical, leading to a fragment at m/z 165.

Figure 3: Predicted Mass Spectrometry fragmentation pathway for 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Conclusion

This technical guide provides a comprehensive set of predicted spectroscopic data for 2-Ethoxy-4-formylphenyl 4-methylbenzoate. The ¹H NMR, ¹³C NMR, IR, and MS data have been predicted based on established chemical principles and comparison with structurally related molecules. While these predictions offer a robust framework for the initial characterization of the molecule, it is imperative that they are confirmed through experimental analysis upon synthesis of the compound. This guide serves as a valuable resource for researchers, aiding in the anticipation of spectral features and facilitating the structural elucidation process.

References

• National Institute of Standards and Technology. NIST Chemistry WebBook. [Link]

• PubChem. National Center for Biotechnology Information. [Link]

• Ethyl p-toluate. PubChem. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Vanillin, acetate. NIST Chemistry WebBook. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

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"2-Ethoxy-4-formylphenyl 4-methylbenzoate" physical characteristics

An In-Depth Technical Guide to the Physicochemical Characterization of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Introduction: Contextualizing a Novel Molecular Entity

In the landscape of synthetic organic chemistry and drug discovery, the precise characterization of novel molecular entities is paramount. This guide focuses on 2-Ethoxy-4-formylphenyl 4-methylbenzoate , a compound not extensively documented in publicly available chemical literature or commercial databases as of early 2026. Its structure, combining an ethoxy-substituted formylphenyl group (a vanillin derivative) with a 4-methylbenzoate (p-toluate) moiety, suggests potential applications as an intermediate in fine chemical synthesis or as a scaffold in medicinal chemistry.

The absence of established data necessitates a foundational approach. This document, therefore, serves as a comprehensive methodological framework for the synthesis, purification, and rigorous physicochemical characterization of this target compound. We will proceed from a proposed synthetic route to the detailed analytical techniques required to confirm its identity, purity, and core physical properties, explaining the scientific rationale behind each procedural step.

Part 1: Proposed Synthesis via Esterification

The logical and most direct route to synthesize 2-Ethoxy-4-formylphenyl 4-methylbenzoate is through the esterification of a phenolic precursor with an appropriate acyl chloride. The chosen pathway is the Schotten-Baumann reaction, a reliable method for acylating phenols.

Reaction Principle: The reaction involves the acylation of 2-ethoxy-4-formylphenol (ethyl vanillin) with 4-methylbenzoyl chloride. A base, such as pyridine or aqueous sodium hydroxide, is used to neutralize the hydrogen chloride byproduct generated during the reaction, driving the equilibrium towards the product.

Experimental Protocol: Synthesis

Objective: To synthesize 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Materials:

• 2-Ethoxy-4-formylphenol (Ethyl Vanillin)

• 4-Methylbenzoyl chloride (p-Toluoyl chloride)

• Dichloromethane (DCM, anhydrous)

• Pyridine (anhydrous)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• Reaction Setup: To a dry, 250 mL round-bottom flask equipped with a magnetic stirrer and an argon inlet, add 2-ethoxy-4-formylphenol (1.0 eq). Dissolve it in anhydrous dichloromethane (approx. 10 mL per gram of phenol).

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add anhydrous pyridine (1.2 eq) to the stirred solution. The pyridine acts as a base to quench the HCl byproduct and as a nucleophilic catalyst.

• Acylation: While maintaining the temperature at 0 °C, add 4-methylbenzoyl chloride (1.1 eq) dropwise over 15 minutes. A precipitate (pyridinium hydrochloride) may form.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC), using a hexane/ethyl acetate solvent system. The disappearance of the starting phenol spot indicates completion.

• Workup & Extraction:

  • Quench the reaction by adding 1 M HCl solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and finally, brine. This removes unreacted pyridine, excess acid chloride, and any remaining aqueous contaminants.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil should be purified by recrystallization (e.g., from an ethanol/water mixture) or column chromatography on silica gel to yield the pure product.

Caption: Proposed synthesis route for the target compound.

Part 2: Structural Elucidation and Purity Assessment

Once synthesized, the compound's identity and purity must be unequivocally confirmed. This involves a suite of spectroscopic and chromatographic techniques.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure of an organic molecule by probing the magnetic properties of atomic nuclei. Both ¹H and ¹³C NMR would be essential.

Rationale: For 2-Ethoxy-4-formylphenyl 4-methylbenzoate, ¹H NMR will confirm the presence and connectivity of all protons, including the characteristic aldehyde proton, aromatic protons with specific splitting patterns, and the ethoxy and methyl groups. ¹³C NMR will confirm the carbon skeleton, including the two distinct carbonyl carbons (ester and aldehyde).

Predicted ¹H NMR Data (in CDCl₃, 400 MHz): This data is hypothetical and based on standard chemical shift values.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.9	s	1H	Aldehyde proton (-CHO)
~8.0	d	2H	Aromatic protons (benzoate)
~7.7	dd	1H	Aromatic proton (phenyl)
~7.6	d	1H	Aromatic proton (phenyl)
~7.3	d	2H	Aromatic protons (benzoate)
~7.0	d	1H	Aromatic proton (phenyl)
~4.2	q	2H	Ethoxy methylene (-OCH₂CH₃)
~2.4	s	3H	Methyl proton (-CH₃)
~1.5	t	3H	Ethoxy methyl (-OCH₂CH₃)

B. Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Rationale: This technique is crucial for confirming the successful esterification. We expect to see the disappearance of the broad -OH stretch from the starting phenol and the appearance of a strong ester carbonyl (C=O) stretch, in addition to the aldehyde carbonyl stretch.

Predicted Key IR Absorptions (cm⁻¹): This data is hypothetical and based on characteristic group frequencies.

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~1735	Strong	Ester Carbonyl (C=O) stretch
~1695	Strong	Aldehyde Carbonyl (C=O) stretch
~1270, ~1100	Strong	C-O (ester and ether) stretches
~3050, ~1600, ~1500	Medium	Aromatic C-H and C=C stretches
~2980, ~2870	Medium	Aliphatic C-H stretches

C. Mass Spectrometry (MS)

MS provides the exact molecular weight of the compound and offers structural clues through its fragmentation patterns.

Rationale: High-resolution mass spectrometry (HRMS) would be used to confirm the elemental formula. The molecular ion peak (M⁺) should correspond to the exact mass of C₁₇H₁₆O₄.

Predicted Mass Spectrometry Data:

• Molecular Formula: C₁₇H₁₆O₄

• Molecular Weight: 284.31 g/mol

• Expected [M]⁺ Peak (HRMS ESI+): m/z 284.1049 (calculated)

• Key Fragmentation Peaks: Expect fragments corresponding to the loss of the ethoxy group, the formyl group, and cleavage at the ester linkage, leading to ions for the 4-methylbenzoyl and 2-ethoxy-4-formylphenoxide moieties.

Caption: Workflow for the characterization of a novel compound.

Part 3: Determination of Core Physical Characteristics

With the structure confirmed, the fundamental physical properties that dictate handling, formulation, and application can be determined.

A. Melting Point Analysis

Rationale: The melting point is a critical indicator of a solid compound's purity. A pure crystalline solid will exhibit a sharp melting range (typically < 1 °C), whereas impurities will broaden and depress this range.

Experimental Protocol: Melting Point Determination

Objective: To determine the melting range of purified 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Apparatus:

• Digital melting point apparatus (e.g., Stuart SMP10 or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Watch glass

Procedure:

• Sample Preparation: Ensure the purified sample is completely dry. Place a small amount on a watch glass and crush it into a fine powder.

• Loading: Tap the open end of a capillary tube into the powder to pack a small amount (2-3 mm height) of the sample into the sealed end.

• Measurement:

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Set a rapid heating ramp (10-15 °C/min) for a coarse measurement to quickly identify the approximate melting temperature.

  • Prepare a new sample and set the apparatus to heat rapidly to about 20 °C below the approximate melting point.

  • Reduce the heating ramp to a slow rate (1-2 °C/min) to allow for thermal equilibrium.

• Observation & Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁ - T₂.

• Validation: Repeat the measurement with a second sample to ensure reproducibility.

B. Solubility Profile

Rationale: Understanding a compound's solubility in various solvents is essential for purification (recrystallization), analysis (dissolution for NMR or HPLC), and formulation. The polarity of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, with its ester, ether, and aromatic functionalities, suggests it will be soluble in moderately polar to nonpolar organic solvents.

Experimental Protocol: Solubility Assessment

Objective: To qualitatively determine the solubility of the title compound in common laboratory solvents.

Procedure:

• Setup: Arrange a series of labeled test tubes, each containing a different solvent (e.g., Water, Ethanol, Acetone, Ethyl Acetate, Dichloromethane, Hexane).

• Addition: Add a small, pre-weighed amount of the compound (e.g., 10 mg) to each test tube.

• Observation: Add the respective solvent dropwise (e.g., in 0.1 mL increments) while vortexing or agitating the tube.

• Classification: Observe the dissolution. Classify the solubility based on the amount of solvent required to fully dissolve the sample (e.g., Very Soluble, Soluble, Sparingly Soluble, Insoluble) according to established standards like the U.S. Pharmacopeia (USP).

Predicted Solubility:

• Insoluble: Water, Hexane

• Soluble to Freely Soluble: Dichloromethane, Chloroform, Acetone, Ethyl Acetate

• Slightly Soluble: Ethanol, Methanol

Conclusion

This guide outlines a comprehensive and scientifically rigorous framework for the synthesis and characterization of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. By following a logical progression from a proposed synthesis to detailed spectroscopic and physical analysis, a researcher can establish a complete and reliable profile for this novel compound. The self-validating nature of these combined protocols—where NMR confirms the structure predicted by IR, and the melting point confirms the purity achieved through chromatography—ensures a high degree of confidence in the final results, laying a solid foundation for any future investigation or application of this molecule.

References

• Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. [Link]

• United States Pharmacopeia (USP). General Chapter <1111> Physical Characterization. [Link]

• Silverstein, R.M., Webster, F.X., Kiemle, D.J., & Bryce, D.L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons. [Link]

An In-depth Technical Guide on the Potential Biological Activity of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Introduction

In the landscape of modern drug discovery, the exploration of novel chemical entities with therapeutic potential is paramount. This guide focuses on 2-Ethoxy-4-formylphenyl 4-methylbenzoate , a compound of significant interest due to its unique structural amalgamation of three key pharmacophoric motifs: a vanillin-derived core, a reactive aldehyde, and a 4-methylbenzoate ester. While direct biological data for this specific molecule is not extensively documented, a comprehensive analysis of its constituent parts allows for the rational inference of its potential bioactivities. This document serves as a technical primer for researchers, scientists, and drug development professionals, offering a predictive exploration of its pharmacological profile and a roadmap for its experimental validation.

The structure combines a substituted phenyl benzoate moiety, a feature found in various biologically active compounds, with the core of ethylvanillin, a close analog of vanillin. Vanillin and its derivatives are known to exhibit a wide range of pharmacological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer effects.[1][2][3][4] The presence of the ester linkage and the aromatic rings with ethoxy and formyl substitutions offer multiple sites for metabolic activity and potential interaction with biological targets.[5]

Physicochemical Properties and Structural Analysis

The chemical structure of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is presented below:

Key Structural Features:

• Vanillin-derived Core: The 2-ethoxy-4-formylphenyl moiety is a derivative of ethylvanillin, where the hydroxyl group is esterified. The ethoxy group, in place of the more common methoxy group of vanillin, may enhance lipophilicity, potentially influencing membrane permeability and oral bioavailability.[6]

• 4-Methylbenzoate Ester: The esterification of the phenolic hydroxyl group with 4-methylbenzoic acid (p-toluic acid) modulates the electronic and steric properties of the vanillin core. Benzoate esters are found in numerous biologically active compounds and can be susceptible to enzymatic cleavage by esterases, potentially releasing the active parent phenol.[5]

• Reactive Aldehyde (Formyl) Group: The formyl group at the 4-position of the phenyl ring is a critical functional group. It can participate in various chemical reactions, including the formation of Schiff bases with primary amines, and can interact with biological nucleophiles. This group is a key site for potential covalent interactions with protein targets.

Predicted Physicochemical Properties:

Property	Predicted Value/Characteristic	Rationale
Molecular Weight	286.30 g/mol	Calculated from the chemical formula C17H16O4.
Lipophilicity (LogP)	High	The presence of two aromatic rings, an ethoxy group, and a methyl group contributes to its nonpolar character.
Solubility	Poorly soluble in water; Soluble in organic solvents.	Expected based on its high lipophilicity.
Reactivity	The aldehyde group is susceptible to nucleophilic attack and oxidation. The ester linkage can be hydrolyzed.	Standard reactivity of aldehyde and ester functional groups.

Inferred Biological Activities and Proposed Mechanisms of Action

Based on the structural analysis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, several potential biological activities can be hypothesized.

Antimicrobial Activity

Hypothesis: The compound is likely to exhibit antibacterial and antifungal properties.

Causality:

• Vanillin Core: Vanillin and its derivatives are known to possess antimicrobial activity.[4]

• Benzoate Moiety: Methyl benzoate has demonstrated antimicrobial effects against a range of bacteria and fungi.[7][8] Its mechanism is thought to involve the disruption of the bacterial cell membrane.[8]

• Aldehyde Group: The aldehyde functionality can react with primary amines on the surfaces of microbial cells or within essential enzymes, leading to microbial death or inhibition of growth. Furthermore, this group allows for the synthesis of Schiff base derivatives, which often exhibit potent antimicrobial activity.[9][10][11]

Proposed Mechanism of Action: The antimicrobial effect could be multifactorial, involving:

• Membrane Disruption: The lipophilic nature of the molecule may facilitate its insertion into the microbial cell membrane, disrupting its integrity and leading to leakage of cellular contents.[8]

• Enzyme Inhibition: The aldehyde group could form covalent adducts with key enzymes involved in microbial metabolism or cell wall synthesis.

• Generation of Reactive Oxygen Species (ROS): Similar to other phenolic compounds, it might induce oxidative stress within the microbial cells.

Anti-inflammatory Activity

Hypothesis: The compound may possess anti-inflammatory properties.

Causality:

• Vanillin and its Derivatives: These compounds have been shown to exert anti-inflammatory effects.[1][3]

• Structural Similarity to Known Anti-inflammatory Agents: The substituted phenyl benzoate structure is present in some anti-inflammatory compounds.[12]

Proposed Mechanism of Action:

• Inhibition of Pro-inflammatory Enzymes: The compound could potentially inhibit enzymes such as cyclooxygenases (COX-1 and COX-2) and lipoxygenases (LOX), which are involved in the synthesis of inflammatory mediators like prostaglandins and leukotrienes.

• Modulation of Inflammatory Signaling Pathways: It may interfere with signaling pathways such as NF-κB and MAPK, which play a central role in the inflammatory response.

Antioxidant Activity

Hypothesis: The compound may act as an antioxidant.

Causality:

• Phenolic Core: Although the phenolic hydroxyl group is esterified, the overall electron-rich aromatic system, a derivative of a phenolic aldehyde, suggests potential antioxidant activity.[1] The ester could potentially be hydrolyzed in vivo to release the free phenol, which would be a potent radical scavenger.

Proposed Mechanism of Action:

• Direct Radical Scavenging: The molecule, particularly after potential hydrolysis to the free phenol, could donate a hydrogen atom to neutralize free radicals.

• Induction of Antioxidant Enzymes: It might upregulate the expression of endogenous antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).

Anticancer Activity

Hypothesis: The compound may exhibit cytotoxic effects against cancer cells.

Causality:

• Vanillin Derivatives: Vanillin and its derivatives have been investigated for their anticancer properties in various cancer cell lines.[1][4]

• Benzoate Esters: Certain benzoate ester derivatives have shown cytotoxic activity.[5]

Proposed Mechanism of Action:

• Induction of Apoptosis: The compound could trigger programmed cell death in cancer cells through the activation of caspase cascades.

• Cell Cycle Arrest: It may cause a halt in the cell cycle at specific checkpoints, preventing cancer cell proliferation.

• Inhibition of Angiogenesis: It could potentially inhibit the formation of new blood vessels that supply tumors with nutrients.

Experimental Validation: Protocols and Workflows

To validate the hypothesized biological activities, a series of in vitro and cell-based assays are proposed.

Workflow for Biological Activity Screening

Caption: A streamlined workflow for the initial screening and subsequent mechanistic investigation of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Detailed Experimental Protocols

1. Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

This protocol is adapted from established methods for similar ester syntheses.[12]

Materials:

• Ethylvanillin (2-ethoxy-4-hydroxybenzaldehyde)

• 4-Methylbenzoyl chloride (p-toluoyl chloride)

• Anhydrous pyridine

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve ethylvanillin (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Add anhydrous pyridine (1.5 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add 4-methylbenzoyl chloride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

2. Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

Principle: To determine the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Materials:

• Test compound dissolved in DMSO

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Prepare a serial two-fold dilution of the test compound in the appropriate broth in a 96-well plate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include positive controls (microorganism in broth without the compound) and negative controls (broth only).

• Incubate the plates at 37 °C for 24 hours (for bacteria) or 48 hours (for fungi).

• Determine the MIC by visual inspection for turbidity or by measuring the optical density at 600 nm. The MIC is the lowest concentration with no visible growth.

3. Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in Macrophages

Principle: To assess the ability of the compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM medium supplemented with 10% FBS

• Lipopolysaccharide (LPS)

• Test compound

• Griess Reagent

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• After incubation, collect the cell culture supernatant.

• Mix the supernatant with Griess Reagent and measure the absorbance at 540 nm.

• Calculate the percentage of NO inhibition compared to the LPS-treated control.

Signaling Pathway Analysis

To delve deeper into the mechanism of action, particularly for anti-inflammatory and anticancer activities, Western blot analysis can be employed to study the modulation of key signaling proteins.

Caption: A generalized workflow for Western blot analysis to investigate the effect of the compound on protein expression in signaling pathways.

Future Directions and Structure-Activity Relationship (SAR) Studies

The presence of the reactive aldehyde group provides a prime opportunity for the synthesis of a library of derivatives, particularly Schiff bases, by reacting 2-Ethoxy-4-formylphenyl 4-methylbenzoate with various primary amines.[13] This would allow for a systematic investigation of the structure-activity relationship (SAR), potentially leading to the discovery of compounds with enhanced potency and selectivity for a specific biological target.

Furthermore, bioisosteric replacement of the ethoxy and 4-methylbenzoate groups could provide valuable insights into the pharmacophoric requirements for activity.

Conclusion

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a promising scaffold for the development of novel therapeutic agents. By leveraging the known biological activities of its constituent chemical motifs, we can rationally predict its potential as an antimicrobial, anti-inflammatory, antioxidant, and anticancer agent. The experimental protocols and workflows detailed in this guide provide a robust framework for the systematic evaluation of these predicted activities and for elucidating the underlying mechanisms of action. This foundational work will be crucial for any future drug development program centered on this intriguing molecule.

References

• Benchchem.
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• PubMed Central. Linking Aromatic Hydroxy Metabolic Functionalization of Drug Molecules to Structure and Pharmacologic Activity.
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• Organic Syntheses. Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy- phenyl)
• ResearchGate.
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• PubMed. Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria.
• ACS Publications. Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity | ACS Omega.
• NIH. Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity - PMC.
• NIH.
• Engineering Journal IJOER. Applications of Vanillin Schiff Base ligands and their complexes: A Review.
• Science.gov.
• MDPI. Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits.
• ResearchGate. (PDF) Synthesizing Novel Vanillin-Based Di-Schiff Compounds and Evaluating Their Antibacterial Properties Running title.
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• PubMed. Conformational effects on the activity of drugs. 7. Synthesis and pharmacological properties of 2-(p-nitrophenyl)-substituted morpholines.
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• MolPort. 2-ethoxy-4-({2-[(4-methylanilino)acetyl]hydrazinylidene}methyl)

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Protocols & Analytical Methods

Application Notes and Protocols: 2-Ethoxy-4-formylphenyl 4-methylbenzoate as a Versatile Chemical Intermediate

For correspondence:

Abstract

This document provides a comprehensive technical guide on the synthesis, characterization, and potential applications of 2-Ethoxy-4-formylphenyl 4-methylbenzoate (CAS No. 331002-74-5). This aromatic compound, possessing an aldehyde, an ether, and a benzoate ester functionality, represents a valuable chemical intermediate for the synthesis of a diverse range of complex organic molecules. These notes are intended for researchers, medicinal chemists, and professionals in drug development, offering detailed protocols and insights into the strategic utility of this compound. While this molecule is a specific and niche intermediate, the synthetic strategies and applications discussed are grounded in well-established chemical principles and draw parallels from structurally related compounds.

Introduction and Scientific Context

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a multi-functional aromatic compound. Its structure is characterized by three key functional groups: a reactive formyl (aldehyde) group, an ethoxy ether linkage, and a phenyl benzoate ester. This combination of functionalities makes it a strategic building block in organic synthesis, particularly for creating libraries of compounds for biological screening.

• The formyl group is a versatile handle for a wide array of chemical transformations, including reductive aminations, Wittig reactions, and the formation of various heterocyclic systems. Aromatic aldehydes are crucial intermediates in the synthesis of pharmaceuticals and other high-value materials.[1]

• The ethoxy group , like other alkoxy groups, can influence the pharmacokinetic properties of a molecule, potentially enhancing metabolic stability and lipophilicity.[2] In the context of the phenyl ring, it acts as an electron-donating group, which can direct the regioselectivity of further electrophilic aromatic substitutions.

• The phenyl benzoate motif is found in a number of biologically active compounds and can serve as a scaffold for designing new therapeutic agents.[3] Phenyl benzoate itself is known to act as a chloride transport blocker.[4]

The strategic placement of these groups on the phenyl ring allows for a stepwise and selective modification, making this compound an attractive starting point for the synthesis of more complex molecules.

Proposed Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Overall Synthetic Scheme:

Caption: Proposed synthetic pathway for 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Protocol 1: Synthesis of 2-Ethoxy-4-hydroxybenzaldehyde (Intermediate 1)

This step involves the selective etherification of the hydroxyl group at the 2-position of 2,4-dihydroxybenzaldehyde. The hydroxyl group at the 2-position is generally more acidic and sterically hindered, which can be exploited for selective reactions. A more robust method involves the protection of the more reactive aldehyde group, followed by etherification and deprotection.

Materials:

• 2,4-Dihydroxybenzaldehyde

• Ethanol

• Dry Ice (for cooling)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) or Potassium Carbonate (K₂CO₃)

• Ethyl iodide (CH₃CH₂I) or Diethyl sulfate ((CH₃CH₂)₂SO₄)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (1 M)

Procedure:

• Protection of the Aldehyde (Optional but Recommended): The aldehyde can be protected as an acetal to prevent side reactions. This involves reacting 2,4-dihydroxybenzaldehyde with ethylene glycol in the presence of an acid catalyst (e.g., p-toluenesulfonic acid) to form the corresponding dioxolane. This protecting group can be removed later under acidic conditions.

• Deprotonation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4-dihydroxybenzaldehyde (1.0 eq) in anhydrous DMF.

• Cool the solution to 0 °C using an ice bath.

• Slowly add sodium hydride (1.1 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until hydrogen gas evolution ceases. The formation of the sodium phenoxide is observed.

• Etherification (Williamson Ether Synthesis): Cool the reaction mixture back to 0 °C.[5][6][7][8]

• Add ethyl iodide (1.2 eq) dropwise via a syringe.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Deprotection (if applicable): If the aldehyde was protected, the crude product is dissolved in a mixture of acetone and 1 M HCl and stirred at room temperature until deprotection is complete (monitored by TLC).

• Purification: The crude product can be purified by column chromatography on silica gel to yield 2-Ethoxy-4-hydroxybenzaldehyde.

Protocol 2: Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate (Final Product)

This final step is an esterification of the remaining phenolic hydroxyl group with 4-methylbenzoyl chloride (p-toluoyl chloride).

Materials:

• 2-Ethoxy-4-hydroxybenzaldehyde (from Protocol 1)

• 4-Methylbenzoyl chloride (p-Toluoyl chloride)

• Anhydrous pyridine or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a clean, dry round-bottom flask, dissolve 2-Ethoxy-4-hydroxybenzaldehyde (1.0 eq) in anhydrous DCM.

• Add anhydrous pyridine (1.5 eq) or triethylamine (1.5 eq) and cool the mixture to 0 °C.

• Slowly add 4-methylbenzoyl chloride (1.2 eq) dropwise.

• Allow the reaction to stir at room temperature for 4-6 hours, monitoring by TLC.

• Work-up: Dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the final product, 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Characterization and Data

The synthesized compound should be thoroughly characterized to confirm its identity and purity. The following table summarizes the expected analytical data.

Parameter	Expected Data/Technique	Purpose
Molecular Formula	C₁₇H₁₆O₄	Elemental composition
Molecular Weight	284.31 g/mol	Mass confirmation
Appearance	White to off-white solid	Physical state
¹H NMR	Peaks corresponding to aromatic protons, aldehyde proton (~9.8-10.0 ppm), ethoxy group protons, and methyl group protons.	Structural elucidation
¹³C NMR	Peaks for carbonyl carbons (aldehyde and ester), aromatic carbons, and aliphatic carbons.	Carbon framework confirmation
FT-IR (cm⁻¹)	Characteristic stretches for C=O (aldehyde, ~1690-1710), C=O (ester, ~1730-1750), C-O-C (ether and ester).	Functional group identification
Mass Spectrometry	Molecular ion peak (M⁺) or protonated molecular ion peak ([M+H]⁺) corresponding to the molecular weight.	Molecular weight confirmation
Melting Point	A sharp melting point range.	Purity assessment

Applications as a Chemical Intermediate

The unique arrangement of functional groups in 2-Ethoxy-4-formylphenyl 4-methylbenzoate makes it a highly valuable intermediate for the synthesis of more complex molecules, particularly in the realm of medicinal chemistry and materials science.

Synthesis of Heterocyclic Compounds

The aldehyde functionality is a gateway to a vast number of heterocyclic systems.

Caption: Potential heterocyclic syntheses from the aldehyde moiety.

• Schiff Base Formation: The formyl group can readily condense with primary amines to form Schiff bases (imines). These can be further reduced to secondary amines or used as ligands in coordination chemistry.

• Multi-component Reactions: Aromatic aldehydes are classic substrates in multi-component reactions (e.g., Hantzsch pyridine synthesis, Biginelli reaction) to rapidly build molecular complexity and generate libraries of drug-like molecules.[9]

• Wittig and Related Reactions: The aldehyde can be converted to an alkene via the Wittig reaction, providing a means to extend carbon chains or introduce new functional groups.

Scaffold for Drug Discovery

The core structure can be elaborated to explore various biological activities.

• Modification of the Ester: The benzoate ester can be hydrolyzed to the corresponding phenol. This free phenol can then be used for further derivatization, such as the introduction of different ester or ether groups, to probe structure-activity relationships (SAR).

• Oxidation/Reduction of the Aldehyde: The aldehyde can be oxidized to a carboxylic acid or reduced to an alcohol.[10] Each of these new functional groups opens up different avenues for derivatization. For instance, the carboxylic acid can be converted to amides, which are prevalent in many drug molecules.

• Anti-inflammatory and Analgesic Agents: The phenyl benzoate motif is present in compounds with analgesic properties.[3] This intermediate could serve as a starting point for the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs).

Safety and Handling

As a matter of good laboratory practice, 2-Ethoxy-4-formylphenyl 4-methylbenzoate should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents and bases.

• Toxicity: While specific toxicity data for this compound is not available, aromatic aldehydes and esters should be treated as potentially harmful.

Conclusion

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a chemical intermediate with significant potential for applications in synthetic organic chemistry and drug discovery. Its multi-functional nature allows for a diverse range of chemical transformations, making it a valuable building block for the creation of complex molecular architectures and libraries of compounds for biological evaluation. The protocols and applications outlined in this document provide a framework for researchers to utilize this versatile compound in their synthetic endeavors.

References

• Organic Syntheses Procedure. ortho-Formylation of phenols. [Link]

• Dondoni, A., & Perrone, D. (2004). Mild and Highly Selective Formyl Protection of Primary Hydroxyl Groups. The Journal of Organic Chemistry, 69(1), 51-54. [Link]

• Google Patents. CN103319317A - Method for synthesizing 1,4-bis[2-(2-hydroxy ethoxy)ethoxy]benzene.

• Fisher, I. J. S., et al. (2021). Biocatalytic synthesis of phenyl benzoate esters using the amide ligase ClxA. Nature Communications, 12(1), 1-9. [Link]

• Google Patents.

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Application Notes and Protocols: 2-Ethoxy-4-formylphenyl 4-methylbenzoate as a Versatile Building Block in Organic Synthesis

Abstract

This technical guide introduces 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a multifunctional aromatic compound with significant potential as a versatile intermediate in organic synthesis. Due to the limited availability of this compound in the current literature, this document provides a comprehensive, proposed synthetic protocol for its preparation via the esterification of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride. Furthermore, we explore its prospective applications in the construction of complex molecular architectures, leveraging its distinct functional groups—an aldehyde, an ester, and an ethoxy moiety. This guide is intended for researchers, and professionals in drug development and materials science, offering detailed experimental procedures, mechanistic insights, and safety considerations.

Introduction and Rationale

The strategic placement of multiple reactive functional groups on an aromatic scaffold provides a powerful platform for the efficient synthesis of diverse and complex molecules. 2-Ethoxy-4-formylphenyl 4-methylbenzoate is a prime example of such a scaffold. The aldehyde group serves as a versatile handle for a wide array of transformations including, but not limited to, reductive amination, Wittig reactions, and aldol condensations. The ester functionality can undergo hydrolysis to reveal a phenolic hydroxyl group or participate in other ester-specific reactions. The ethoxy group, in conjunction with the other substituents, modulates the electronic properties of the aromatic ring.

The combination of these features makes this compound a promising precursor for the synthesis of heterocyclic compounds, pharmaceutical intermediates, and novel materials. For instance, derivatives of similarly structured formyl- and ester-containing aromatic compounds have been investigated for their potential biological activities.[1]

This document provides a proposed, reliable, and detailed protocol for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, along with a discussion of its potential synthetic utility.

Proposed Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

The proposed synthesis is a two-step process, commencing with the preparation of the key intermediate, 2-ethoxy-4-formylphenol, followed by its esterification with 4-methylbenzoyl chloride.

Synthesis of Starting Materials

2.1.1. Synthesis of 2-Ethoxy-4-formylphenol

The synthesis of 2-ethoxy-4-formylphenol can be achieved through the formylation of 2-ethoxyphenol. A common method for the formylation of phenols is the Duff reaction or a modified Reimer-Tiemann reaction.

2.1.2. Synthesis of 4-Methylbenzoyl chloride

4-Methylbenzoyl chloride can be readily prepared from p-toluic acid by reaction with a chlorinating agent such as thionyl chloride or oxalyl chloride.[2][3]

Esterification of 2-Ethoxy-4-formylphenol

The final step is the esterification of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride. A Schotten-Baumann reaction is a suitable and widely used method for this transformation, which involves the reaction of an alcohol or phenol with an acyl chloride in the presence of a base.[4] The base, typically aqueous sodium hydroxide or pyridine, serves to neutralize the hydrogen chloride byproduct.[5]

Caption: Proposed synthetic workflow for 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Experimental Protocols

Protocol for the Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

This protocol details the esterification of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride in the presence of pyridine, which acts as both a solvent and a base.

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Quantity
2-Ethoxy-4-formylphenol	-	166.17	1.0 eq
4-Methylbenzoyl chloride	874-60-2	154.60	1.1 eq
Anhydrous Pyridine	110-86-1	79.10	As solvent
Dichloromethane (DCM)	75-09-2	84.93	For extraction
1 M Hydrochloric Acid (HCl)	7647-01-0	36.46	For washing
Saturated Sodium Bicarbonate (NaHCO₃) solution	144-55-8	84.01	For washing
Brine	-	-	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	For drying
Ethyl Acetate	141-78-6	88.11	For chromatography
Hexane	110-54-3	86.18	For chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Silica gel for column chromatography

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous pyridine.

• Cool the solution in an ice bath to 0 °C.

• Slowly add 4-methylbenzoyl chloride (1.1 eq) dropwise to the stirred solution. An exothermic reaction may occur.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with dichloromethane (DCM).

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Mechanism of Esterification

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the phenolic oxygen of 2-ethoxy-4-formylphenol attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. This is followed by the elimination of the chloride leaving group and deprotonation of the intermediate by pyridine to yield the final ester product.[6][7]

Caption: Mechanism of esterification of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride.

Physicochemical and Predicted Spectroscopic Data

Physicochemical Properties (Predicted):

Property	Predicted Value
Molecular Formula	C₁₇H₁₆O₄
Molecular Weight	284.31 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in common organic solvents (DCM, Chloroform, Ethyl Acetate); Insoluble in water.

Predicted Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 9.9-10.0 (s, 1H, -CHO)

  • δ 8.0-8.1 (d, 2H, Ar-H ortho to C=O of benzoate)

  • δ 7.2-7.8 (m, 5H, Ar-H)

  • δ 4.1-4.2 (q, 2H, -OCH₂CH₃)

  • δ 2.4-2.5 (s, 3H, Ar-CH₃)

  • δ 1.4-1.5 (t, 3H, -OCH₂CH₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 190-192 (-CHO)

  • δ 164-166 (C=O, ester)

  • δ 150-160 (Ar-C)

  • δ 110-145 (Ar-C)

  • δ 64-66 (-OCH₂CH₃)

  • δ 21-22 (Ar-CH₃)

  • δ 14-15 (-OCH₂CH₃)

• IR (KBr, cm⁻¹):

  • ~3050-3100 (Ar C-H stretch)

  • ~2900-3000 (Aliphatic C-H stretch)

  • ~2820, ~2720 (Aldehyde C-H stretch, Fermi doublets)

  • ~1730-1750 (C=O stretch, ester)

  • ~1690-1710 (C=O stretch, aldehyde)

  • ~1600, ~1500 (Ar C=C stretch)

  • ~1200-1300 (C-O stretch, ester and ether)

Applications in Organic Synthesis

The unique arrangement of functional groups in 2-Ethoxy-4-formylphenyl 4-methylbenzoate opens up numerous avenues for its application as a synthetic intermediate.

Caption: Potential synthetic transformations of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

• Synthesis of Stilbene Derivatives: The aldehyde functionality can undergo Wittig-type reactions to introduce a double bond, leading to the formation of stilbene and its analogues, which are known for their diverse biological activities.

• Access to Amines: Reductive amination of the aldehyde with primary or secondary amines provides a straightforward route to the corresponding secondary or tertiary amines, which are common motifs in pharmaceuticals.

• Chalcone and Flavonoid Precursors: Aldol condensation with acetophenones can yield chalcone-like intermediates, which are precursors to flavonoids and other heterocyclic systems.

• Multifunctional Scaffolds: The ester can be hydrolyzed to a phenol, and the aldehyde can be oxidized to a carboxylic acid, providing a di-functionalized building block for further elaboration.

Safety and Handling

As with any chemical, 2-Ethoxy-4-formylphenyl 4-methylbenzoate should be handled with appropriate safety precautions in a well-ventilated fume hood.[8][9]

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Inhalation: Avoid inhaling dust or vapors.[10]

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

The starting material, 4-methylbenzoyl chloride, is corrosive and lachrymatory and should be handled with extreme care.[11]

Conclusion

2-Ethoxy-4-formylphenyl 4-methylbenzoate represents a promising, yet underexplored, building block for organic synthesis. Its multifunctional nature allows for a diverse range of chemical transformations, making it a valuable intermediate for the synthesis of complex molecules with potential applications in medicinal chemistry and materials science. The protocols and insights provided in this guide are intended to facilitate its synthesis and encourage its exploration in various synthetic endeavors.

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Application Notes and Protocols for the Analytical Characterization of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Introduction

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a complex aromatic compound featuring ester, aldehyde, and ether functional groups. Its multifaceted structure necessitates a comprehensive analytical approach for unambiguous identification, purity assessment, and quantification. This document provides a detailed guide for researchers, scientists, and drug development professionals on the analytical techniques and protocols applicable to this molecule. The methodologies outlined herein are designed to ensure scientific rigor and provide a framework for robust characterization, crucial for quality control and research and development.

The structural complexity, comprising two substituted benzene rings linked by an ester functionality, dictates a multi-technique approach. Spectroscopic methods will be employed for structural elucidation, while chromatographic techniques will be essential for separation and quantification, particularly in the presence of impurities or in complex matrices.

Chemical Structure and Functional Group Analysis

A thorough understanding of the chemical structure is paramount for devising an effective analytical strategy.

Caption: Chemical structure of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Spectroscopic Analysis

Spectroscopic techniques are indispensable for the primary structural confirmation of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

1.1.1. ¹H NMR Spectroscopy

The proton NMR spectrum will reveal the number of different types of protons and their neighboring environments. The aldehyde proton is expected to have a characteristic downfield chemical shift.[1][2]

Predicted ¹H NMR Chemical Shifts:

Proton Type	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde (-CHO)	9.8 - 10.1	Singlet	1H
Aromatic (H on formyl-phenyl ring)	7.0 - 7.8	Multiplets	3H
Aromatic (H on methylbenzoate ring)	7.2 - 8.1	Multiplets	4H
Methylene (-OCH₂CH₃)	4.0 - 4.3	Quartet	2H
Methyl (-OCH₂CH₃)	1.3 - 1.6	Triplet	3H
Methyl (on benzoate ring)	2.3 - 2.5	Singlet	3H

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum using standard parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

• Analysis: Integrate the peaks to determine the relative ratios of protons and analyze the splitting patterns (multiplicities) to deduce the connectivity of the protons.

1.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule. The carbonyl carbons of the aldehyde and ester groups are particularly diagnostic, appearing at the downfield end of the spectrum.[3][4][5]

Predicted ¹³C NMR Chemical Shifts:

Carbon Type	Predicted Chemical Shift (δ, ppm)
Aldehyde Carbonyl (-CHO)	190 - 195
Ester Carbonyl (-COO-)	165 - 175
Aromatic Carbons	110 - 160
Methylene Carbon (-OCH₂CH₃)	60 - 70
Methyl Carbon (-OCH₂CH₃)	14 - 18
Methyl Carbon (on benzoate ring)	20 - 25

Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Utilize the same NMR spectrometer.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing and Analysis: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule.[6] The presence of strong absorptions for the carbonyl groups of the ester and aldehyde are key diagnostic features.[1][7][8][9]

Characteristic IR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Intensity
C-H (aldehyde)	~2820 and ~2720	Medium
C=O (aldehyde)	~1700 - 1720	Strong
C=O (ester)	~1720 - 1740	Strong
C-O (ester)	~1250 - 1300 and ~1100-1150	Strong
C-O-C (ether)	~1200 - 1275 (asymmetric) and ~1020-1075 (symmetric)	Strong
C=C (aromatic)	~1600 and ~1475	Medium to Strong
C-H (aromatic)	~3030	Medium

Protocol:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) if it is a liquid or oil. If solid, a KBr pellet can be prepared, or the analysis can be performed using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum typically from 4000 to 400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

UV-Visible Spectroscopy

UV-Visible spectroscopy is useful for quantitative analysis and for providing information about the conjugated systems within the molecule.[10][11][12][13][14] The aromatic rings and carbonyl groups constitute the chromophores that absorb UV radiation.

Protocol:

• Solvent Selection: Choose a UV-transparent solvent in which the compound is soluble (e.g., ethanol, methanol, or acetonitrile).

• Sample Preparation: Prepare a dilute solution of the compound of a known concentration.

• Instrumentation: A dual-beam UV-Visible spectrophotometer.

• Data Acquisition: Scan the absorbance of the solution over a range of wavelengths (e.g., 200-400 nm) against a solvent blank.

• Analysis: Determine the wavelength(s) of maximum absorbance (λmax). For quantitative analysis, a calibration curve can be constructed by measuring the absorbance of a series of standard solutions of known concentrations and applying the Beer-Lambert law.[12]

Chromatographic Analysis

Chromatographic techniques are essential for separating the target compound from impurities and for accurate quantification.[15][16]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of non-volatile and thermally labile compounds.[17][18] A reversed-phase method would be suitable for 2-Ethoxy-4-formylphenyl 4-methylbenzoate.[19]

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Application Notes &amp; Protocols: Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, an aromatic ester with potential applications as a versatile intermediate in the synthesis of more complex molecules, including heterocyclic compounds and potentially in materials science as a UV stabilizer. The protocol herein is established through expert synthesis of analogous, well-documented esterification reactions, ensuring a robust and reproducible methodology.

Introduction and Scientific Context

2-Ethoxy-4-formylphenyl 4-methylbenzoate belongs to the class of aryl benzoates. This class of compounds is of significant interest in medicinal chemistry and materials science. The structure incorporates a substituted phenyl benzoate moiety, which is a common scaffold in various biologically active compounds. The synthesis detailed below is an esterification reaction, specifically the acylation of a substituted phenol (ethyl vanillin) with an acyl chloride (4-methylbenzoyl chloride).

Reaction Principle: Nucleophilic Acyl Substitution

The core of this synthesis is a nucleophilic acyl substitution reaction. The phenolic hydroxyl group of ethyl vanillin acts as a nucleophile, attacking the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. The reaction is facilitated by a base, in this case, pyridine, which serves a dual role: it acts as a nucleophilic catalyst to activate the acyl chloride and as a base to neutralize the hydrogen chloride (HCl) byproduct, driving the reaction to completion.

Reaction Scheme

Caption: Overall reaction scheme for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Experimental Protocol

This protocol details the synthesis via the acylation of 2-ethoxy-4-formylphenol using 4-methylbenzoyl chloride in the presence of pyridine.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Recommended Purity	Notes
2-Ethoxy-4-formylphenol (Ethyl Vanillin)	166.17	>98%	Starting phenol
4-Methylbenzoyl chloride (p-Toluoyl chloride)	154.61	>98%	Acylating agent
Pyridine, anhydrous	79.10	>99.8%	Acts as both solvent and base.
Hydrochloric acid (HCl)	36.46	3% aqueous solution	For workup
Methanol	32.04	Reagent grade	For recrystallization
Deionized water	18.02
Crushed ice	For workup

Step-by-Step Methodology

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous pyridine (approximately 2-3 mL per gram of the phenol).

• Addition of Acyl Chloride: To this stirring solution, slowly add 4-methylbenzoyl chloride (1.1 - 1.5 eq) dropwise. An exothermic reaction is expected. The slight excess of the acyl chloride ensures the complete consumption of the starting phenol.

• Reaction Progression: After the addition is complete, fit the flask with a calcium chloride drying tube to protect the reaction from atmospheric moisture. Allow the reaction mixture to stir at room temperature for approximately 20-30 minutes, or until the initial heat from the reaction has subsided.

• Workup and Precipitation: Prepare a beaker containing a mixture of 3% hydrochloric acid and crushed ice. Pour the reaction mixture into the beaker of ice-cold HCl with vigorous stirring. This step protonates the pyridine, forming water-soluble pyridinium hydrochloride, and causes the water-insoluble product to precipitate.

• Isolation of Crude Product: Collect the resulting precipitate by vacuum filtration using a Büchner funnel. Wash the solid with several portions of cold deionized water to remove any remaining pyridinium salt.

• Purification by Recrystallization: The crude product can be purified by recrystallization from a suitable solvent, such as methanol or ethanol, to yield the final product. Single crystals suitable for X-ray diffraction can often be obtained by slow evaporation of a solution of the pure compound.[1]

Caption: Experimental workflow for the synthesis and purification.

Causality and Experimental Choices

• Anhydrous Conditions: The use of anhydrous pyridine and a drying tube is critical because 4-methylbenzoyl chloride is highly reactive towards water. Hydrolysis of the acyl chloride would form the unreactive 4-methylbenzoic acid and reduce the yield of the desired ester.

• Role of Pyridine: Pyridine is an effective base for this acylation. It is strong enough to neutralize the HCl produced, but not so strong as to deprotonate the phenol and cause side reactions. Its role as a solvent also ensures the homogeneity of the reaction mixture.

• Exothermic Nature: The reaction between an acyl chloride and a nucleophile is typically exothermic. Slow, dropwise addition allows for better temperature control, preventing potential side reactions or degradation of the product.

• Acidic Workup: The use of dilute HCl is a standard and efficient method to remove the basic pyridine from the reaction mixture. The protonated pyridinium salt is highly soluble in water, while the organic ester product is not, allowing for a clean separation.

Characterization

The purity and identity of the synthesized 2-Ethoxy-4-formylphenyl 4-methylbenzoate should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the presence of the ethoxy, formyl, and methylbenzoate moieties and the correct connectivity.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the ester carbonyl (C=O) group (typically around 1735-1750 cm⁻¹) and the aldehyde carbonyl (C=O) group (around 1690-1715 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point Analysis: A sharp melting point is indicative of a pure compound.

Potential Applications and Future Research

The synthesized compound serves as a valuable intermediate. The presence of the aldehyde functional group allows for a wide range of subsequent reactions, such as reductive amination, Wittig reactions, or oxidation to a carboxylic acid, enabling the creation of a diverse library of more complex molecules for drug discovery and development. Furthermore, given the structural similarities to known UVA absorbers, this compound could be investigated for its utility in sunscreen formulations or as a UV stabilizer in polymers.

References

• Gowda, B. T., et al. (2008). 2-Methylphenyl 4-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 64(9), o1581. Available at: [Link]

• Chemistry LibreTexts. (2020). Experiment 65: Reactions of Vanillin. Available at: [Link]

• Scribd. (n.d.). Experiment 3: Esterifications Reactions of Vanillin: The Use of NMR To Determine A Structure. Available at: [Link]

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• 2. orgsyn.org [orgsyn.org]

Application Notes and Protocols for the Purification of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

For correspondence:

Abstract

This comprehensive guide provides detailed application notes and protocols for the purification of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a key intermediate in pharmaceutical and materials science research. Ensuring the high purity of this compound is critical for the validity of downstream applications and the safety and efficacy of final products. This document outlines three primary purification methodologies: recrystallization, flash column chromatography, and preparative high-performance liquid chromatography (HPLC). Each section offers a theoretical basis for the technique, a step-by-step protocol, and expert insights into optimizing the purification process. This guide is intended for researchers, scientists, and drug development professionals seeking robust and reliable methods for obtaining highly pure 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Introduction: The Criticality of Purity for 2-Ethoxy-4-formylphenyl 4-methylbenzoate

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a multi-functionalized aromatic compound, incorporating an ester, an ether, and an aldehyde group. This unique combination of functionalities makes it a valuable building block in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and advanced materials. The presence of impurities, however, can have significant consequences, leading to aberrant biological activity, altered material properties, and complications in regulatory approval processes.

Common impurities may include unreacted starting materials from its synthesis (e.g., 2-ethoxy-4-formylphenol and 4-methylbenzoyl chloride), by-products, and degradation products. The aldehyde functional group is particularly susceptible to oxidation, which can lead to the corresponding carboxylic acid.[1][2][3] Therefore, rigorous purification is not merely a suggestion but a requirement for reliable and reproducible research and development.

This guide provides a multi-tiered approach to purification, allowing researchers to select the most appropriate method based on the initial purity of the crude material and the desired final purity.

Physicochemical Properties and Impurity Profile

A foundational understanding of the target molecule's properties is essential for developing an effective purification strategy.

• Structure: 2-Ethoxy-4-formylphenyl 4-methylbenzoate possesses moderate polarity due to the presence of the ester and aldehyde groups. The aromatic rings contribute to its rigidity and potential for crystallization.

• Solubility: It is expected to be soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetone, with lower solubility in non-polar solvents like hexanes and limited solubility in water.

• Potential Impurities:

  • Starting Materials: 2-ethoxy-4-formylphenol and 4-methylbenzoyl chloride.

  • By-products: Products from side reactions during synthesis.

  • Degradation Products: The most common degradation product is the corresponding carboxylic acid formed by the oxidation of the aldehyde group.

Purification Strategy Decision Workflow

The choice of purification method depends on the scale of the purification, the nature of the impurities, and the required final purity. The following workflow provides a general guideline:

Caption: Decision workflow for selecting the appropriate purification method.

Method 1: Recrystallization

Recrystallization is a powerful and economical technique for purifying solid compounds, particularly those with a rigid, aromatic structure.[4] The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures.

Solvent Selection

The ideal recrystallization solvent should dissolve the compound sparingly at room temperature but completely at its boiling point. A solvent pair system (one solvent in which the compound is soluble and another in which it is insoluble) can also be highly effective.

Solvent System	Rationale	Suitability
Ethanol	The polarity of ethanol is suitable for dissolving the moderately polar target compound at elevated temperatures.	Good for removing non-polar impurities.
Isopropanol	Similar to ethanol, but its higher boiling point may improve dissolution of less soluble compounds.	A good alternative to ethanol.
Ethyl Acetate / Hexanes	A versatile solvent pair. The compound is soluble in ethyl acetate and insoluble in hexanes.	Excellent for fine-tuning solubility and inducing crystallization.
Toluene	The aromatic nature of toluene can facilitate the dissolution of the target compound at high temperatures.	Effective for removing more polar impurities.

Step-by-Step Protocol for Recrystallization

• Dissolution: In a flask, add the crude 2-Ethoxy-4-formylphenyl 4-methylbenzoate. Add a minimal amount of the chosen solvent (e.g., isopropanol) and heat the mixture to boiling with stirring until the solid is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Troubleshooting Recrystallization

• No Crystals Form: The solution may be too dilute. Evaporate some solvent and allow it to cool again. Scratching the inside of the flask with a glass rod can also induce crystallization.[5]

• Oiling Out: The compound is coming out of solution as a liquid instead of a solid. This can happen if the solution is cooled too quickly or if the solvent is not ideal. Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[6]

Method 2: Flash Column Chromatography

Flash column chromatography is a rapid and efficient method for separating compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or solvent mixture).[7] This technique is ideal for purifying oily crude products or for separating mixtures with multiple components.

Principles of Separation

The separation is based on the polarity of the compounds. More polar compounds will adhere more strongly to the polar silica gel and will elute later, while less polar compounds will travel through the column more quickly with the mobile phase.

Recommended Conditions

Parameter	Recommendation	Justification
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for normal-phase chromatography of moderately polar compounds.
Mobile Phase	Hexanes / Ethyl Acetate Gradient	A gradient from a low to a high concentration of the more polar solvent (ethyl acetate) allows for the efficient elution of compounds with varying polarities.

Step-by-Step Protocol for Flash Column Chromatography

• Column Packing: Prepare a column with a slurry of silica gel in the initial, less polar mobile phase (e.g., 95:5 Hexanes:Ethyl Acetate).

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) and adsorb it onto a small amount of silica gel. Evaporate the solvent to obtain a dry powder. This "dry loading" method often results in better separation.

• Elution: Place the dry-loaded sample onto the top of the packed column. Begin eluting with the mobile phase, starting with a low polarity (e.g., 95:5 Hexanes:Ethyl Acetate) and gradually increasing the polarity (e.g., to 80:20 Hexanes:Ethyl Acetate).

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Caption: Workflow for flash column chromatography purification.

Method 3: Preparative High-Performance Liquid Chromatography (HPLC)

For achieving the highest level of purity (>99.5%), preparative HPLC is the method of choice.[8][9] It operates on the same principles as analytical HPLC but utilizes larger columns and higher flow rates to isolate and collect larger quantities of the target compound.

System and Column Selection

A reversed-phase C18 column is generally a good starting point for moderately polar organic molecules like 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Recommended Conditions

Parameter	Recommendation	Justification
Column	C18, 5-10 µm particle size	Provides excellent separation for a wide range of organic molecules.
Mobile Phase	Acetonitrile / Water Gradient	A common and effective mobile phase for reversed-phase HPLC.
Detection	UV at 254 nm and 280 nm	The aromatic rings in the molecule will absorb strongly in this UV range.

Step-by-Step Protocol for Preparative HPLC

• Method Development: Develop and optimize the separation on an analytical scale to determine the ideal gradient and retention time of the target compound.

• Sample Preparation: Dissolve the partially purified compound in a suitable solvent (e.g., acetonitrile) and filter it through a 0.45 µm filter to remove any particulate matter.

• Injection and Fraction Collection: Inject the sample onto the preparative HPLC system. Collect the fraction corresponding to the retention time of the pure product as determined in the analytical run.

• Purity Analysis: Analyze the collected fraction using analytical HPLC to confirm its purity.

• Solvent Removal: Remove the mobile phase solvents, typically by lyophilization or rotary evaporation, to yield the highly pure product.

Conclusion

The purification of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is a critical step in its use as a research chemical and pharmaceutical intermediate. The choice of purification method should be guided by the initial purity of the material, the scale of the purification, and the final purity requirements. For initial purification of a solid crude product, recrystallization is an efficient and economical choice. For more complex mixtures or oily products, flash column chromatography provides a robust solution. When the highest level of purity is required for demanding applications, preparative HPLC is the recommended method. By following the detailed protocols and guidelines presented in this application note, researchers can consistently obtain high-purity 2-Ethoxy-4-formylphenyl 4-methylbenzoate for their scientific endeavors.

References

• Zellner, G., & Winter, J. (1987). Oxidation of benzaldehydes to benzoic acid derivatives by three Desulfovibrio strains. FEMS Microbiology Letters, 40(2-3), 223-228. Available at: [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. Available at: [Link]

• Agilent Technologies. What is Preparative HPLC | Find Your Purification HPLC System. Available at: [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. In Organic Chemistry Laboratory Techniques. LibreTexts. Available at: [Link]

• University of York, Department of Chemistry. Problems with Recrystallisations. Available at: [Link]

• Misericordia University. Green Chemistry: The Oxidation of Benzaldehyde Using Atmospheric Oxygen and N-heterocyclic Carbenes as Catalysts. Misericordia Digital Commons. Available at: [Link]

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Application Notes &amp; Protocols: 2-Ethoxy-4-formylphenyl 4-methylbenzoate in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Scientific Context

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a synthetic aromatic ester. Its structure is derived from o-ethyl vanillin (2-ethoxy-4-formylphenol) and 4-methylbenzoyl chloride. While direct, extensive research on this specific molecule is not widely available in current literature, its structural components suggest significant potential for applications in medicinal chemistry. The molecule combines a vanillin derivative core, known for a wide range of biological activities, with a benzoate ester linkage, a common motif in pharmacologically active compounds.[1][2][3]

The vanillin scaffold, characterized by its aldehyde, ether, and hydroxyl groups (the latter being esterified in this case), provides a "privileged" structure in drug discovery.[2][3] These functional groups allow for extensive chemical modifications to modulate pharmacokinetic and pharmacodynamic properties.[2][3] Derivatives of vanillin have been investigated for their anti-inflammatory, antimicrobial, anticancer, and antioxidant properties.[4][5] The benzaldehyde moiety itself is a crucial intermediate in the synthesis of various pharmaceuticals, including treatments for cardiovascular diseases and anti-infective agents.[6]

This document serves as a detailed guide for researchers exploring the potential of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. It provides a plausible synthetic protocol, outlines potential therapeutic applications based on structure-activity relationship (SAR) analysis of related compounds, and details experimental protocols for preliminary biological screening.

Section 2: Synthesis Protocol

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate can be achieved via a standard esterification reaction (Schotten-Baumann reaction) between o-ethyl vanillin (2-ethoxy-4-formylphenol) and 4-methylbenzoyl chloride. Pyridine is used as a base to neutralize the hydrochloric acid byproduct and can also serve as a solvent.[7]

2.1. Materials and Reagents

Reagent/Material	Grade	Supplier
o-Ethyl Vanillin (2-ethoxy-4-hydroxybenzaldehyde)	≥98%	Standard Chemical Supplier
4-Methylbenzoyl chloride (p-toluoyl chloride)	≥98%	Standard Chemical Supplier
Pyridine, Anhydrous	≥99.8%	Standard Chemical Supplier
Dichloromethane (DCM), Anhydrous	≥99.8%	Standard Chemical Supplier
Hydrochloric Acid (HCl), 1M Aqueous Solution	ACS Grade	Standard Chemical Supplier
Saturated Sodium Bicarbonate (NaHCO₃) Solution	ACS Grade	Standard Chemical Supplier
Brine (Saturated NaCl Solution)	ACS Grade	Standard Chemical Supplier
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Standard Chemical Supplier
Standard Laboratory Glassware	-	-
Magnetic Stirrer and Stir Bar	-	-
Rotary Evaporator	-	-

2.2. Step-by-Step Synthesis Procedure

• Reaction Setup: In a dry 250 mL round-bottom flask under a nitrogen atmosphere, dissolve o-ethyl vanillin (1.0 eq) in anhydrous dichloromethane (DCM, approx. 5 mL per gram of o-ethyl vanillin). Add anhydrous pyridine (1.5 eq) to the solution. Cool the flask to 0 °C in an ice bath.

• Addition of Acyl Chloride: While stirring, slowly add 4-methylbenzoyl chloride (1.2 eq) dropwise to the reaction mixture. An exothermic reaction may be observed. Maintain the temperature at 0 °C during the addition.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 3:1 Hexane:Ethyl Acetate).

• Work-up: Once the reaction is complete, dilute the mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent like ethanol or an ethyl acetate/hexane mixture to yield the final product, 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

2.3. Synthesis Workflow Diagram

Caption: Experimental workflow for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Section 3: Potential Medicinal Chemistry Applications & Screening Protocols

Based on the known biological activities of its structural components, 2-Ethoxy-4-formylphenyl 4-methylbenzoate is a candidate for investigation in several therapeutic areas.

3.1. Anti-Inflammatory Activity

• Rationale: Benzoate derivatives and vanillin-related compounds have been explored as potential inhibitors of enzymes in inflammatory pathways, such as cyclooxygenases (COX).[7] The core structure presents opportunities for interaction with the active sites of inflammatory enzymes.

• Hypothetical Mechanism: The compound may act as a competitive or non-competitive inhibitor of COX-1 and/or COX-2, thereby reducing the synthesis of prostaglandins, which are key mediators of inflammation.

Protocol 3.1.1: In Vitro COX Inhibition Assay (Colorimetric)

• Preparation: Prepare stock solutions of 2-Ethoxy-4-formylphenyl 4-methylbenzoate in DMSO. A commercially available COX inhibitor screening assay kit can be used.

• Assay Plate Setup: To a 96-well plate, add the assay buffer, heme, and a known concentration of either COX-1 or COX-2 enzyme.

• Inhibitor Addition: Add various concentrations of the test compound (e.g., from 0.1 µM to 100 µM) to the wells. Include a positive control (e.g., celecoxib for COX-2) and a negative control (DMSO vehicle).

• Initiation: Pre-incubate the plate at 37 °C for 10 minutes. Initiate the reaction by adding arachidonic acid solution to all wells.

• Measurement: Incubate for a further 10 minutes at 37 °C. Stop the reaction and measure the absorbance at 590 nm. The colorimetric signal is proportional to the amount of prostaglandin produced.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound. Determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity) by plotting the percentage of inhibition against the log of the compound concentration.

3.2. Antimicrobial Activity

• Rationale: Benzaldehyde and various benzoate esters have demonstrated antimicrobial properties.[1][8][9] The lipophilic nature of the ester may facilitate its passage through microbial cell membranes.

• Hypothetical Mechanism: The compound may disrupt cell membrane integrity, inhibit essential enzymes, or interfere with microbial metabolic pathways.

Protocol 3.2.1: Minimum Inhibitory Concentration (MIC) Assay

• Bacterial Strains: Use standard reference strains of bacteria (e.g., Staphylococcus aureus ATCC 29213 for Gram-positive and Escherichia coli ATCC 25922 for Gram-negative).

• Culture Preparation: Grow bacterial cultures in Mueller-Hinton Broth (MHB) to the early logarithmic phase of growth. Adjust the turbidity to a 0.5 McFarland standard.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in MHB. The concentration range can be set from 256 µg/mL to 0.5 µg/mL.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be observed visually or by measuring the optical density at 600 nm.

3.3. Potential as a Carbonic Anhydrase Inhibitor

• Rationale: Substituted benzoates and related aromatic structures have been investigated as inhibitors of carbonic anhydrases (CAs), particularly tumor-associated isoforms like CA IX.[10] CA IX is involved in regulating tumor pH, promoting cancer cell survival and metastasis.[10][11]

• Hypothetical Mechanism: The ester could act as a prodrug, being hydrolyzed in vivo to the corresponding carboxylic acid, or the molecule itself could bind to the active site of the CA enzyme, potentially interacting with the zinc ion and surrounding amino acid residues.

3.3.1. Hypothetical Signaling Pathway Involvement

Caption: Hypothetical inhibition of the CA IX pathway in a tumor microenvironment.

Section 4: Structure-Activity Relationship (SAR) Insights

While specific SAR data for 2-Ethoxy-4-formylphenyl 4-methylbenzoate is unavailable, we can infer potential relationships from related compound classes.[12]

• The Vanillin Core:

  • Ethoxy Group: The ethoxy group at position 2 increases lipophilicity compared to a methoxy group (as in vanillin). This could enhance membrane permeability and oral bioavailability.

  • Formyl Group: The aldehyde at position 4 is a key site for modification. It can be converted to other functional groups (e.g., oximes, hydrazones, Schiff bases) to generate a library of derivatives with potentially diverse biological activities.[13]

• The Ester Linkage: The ester bond is susceptible to hydrolysis by esterase enzymes in the body. This could lead to a controlled release of the active components (o-ethyl vanillin and 4-methylbenzoic acid), acting as a prodrug mechanism.

• The 4-Methylbenzoate Moiety:

  • Methyl Group: The para-methyl group on the benzoate ring can influence binding affinity to target proteins through hydrophobic interactions. Its position can be altered (ortho, meta) to probe the steric and electronic requirements of a target's binding pocket.[14]

Section 5: Conclusion and Future Directions

2-Ethoxy-4-formylphenyl 4-methylbenzoate represents an unexplored molecule with significant therapeutic potential, inferred from its constituent chemical motifs. The synthetic route is straightforward, allowing for the generation of sufficient quantities for biological evaluation. Initial screening should focus on its anti-inflammatory and antimicrobial properties, with further investigation into its potential as an enzyme inhibitor, particularly for targets like carbonic anhydrase IX. Future work should involve the synthesis of a focused library of analogues to establish clear structure-activity relationships, guiding the development of more potent and selective lead compounds.

References

• National Center for Biotechnology Information. (n.d.). Methyl 4-hydroxy-2-methylbenzoate. PubChem. Retrieved from [Link]

• What are six applications for benzaldehyde. (n.d.). News. Retrieved from [Link]

• Methyl 4-methylbenzoate. (2025). ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives.

• ACS Omega. (n.d.). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Publications. Retrieved from [Link]

• PubMed. (n.d.). Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. PMC. Retrieved from [Link]

• TECHVINA. (n.d.). APPLICATIONS OF BENZALDEHYDE. Retrieved from [Link]

• Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)iodonium Tosylate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methylphenyl 4-methylbenzoate. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Evaluation of Benzaldehyde as an Antibiotic Modulator and Its Toxic Effect against Drosophila melanogaster. PMC. Retrieved from [Link]

• MDPI. (2024). The Food Additive Benzaldehyde Confers a Broad Antibiotic Tolerance by Modulating Bacterial Metabolism and Inhibiting the Formation of Bacterial Flagella. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Structure–Activity Relationship Studies of Derivatives of the Dual Aromatase–Sulfatase Inhibitor 4-{[(4-Cyanophenyl)(4H-1,2,4-triazol-4-yl)amino]methyl}phenyl sulfamate. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Vanillin and vanillin derivatives tested in this study. Retrieved from [Link]

• MDPI. (2021). Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. Retrieved from [Link]

• Frontiers. (2021). Benzaldehyde, A New Absorption Promoter, Accelerating Absorption on Low Bioavailability Drugs Through Membrane Permeability. Retrieved from [Link]

• MDPI. (n.d.). Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-ethoxybenzoate. PubChem. Retrieved from [Link]

• AIP Publishing. (n.d.). Synthesis of New Vanillin Derivatives from Natural Eugenol. Retrieved from [Link]

• PubMed. (2021). Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. Retrieved from [Link]

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Application Notes and Protocols for 2-Ethoxy-4-formylphenyl 4-methylbenzoate in Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Disclaimer: The following document provides a comprehensive guide to the synthesis, characterization, and potential applications of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. As this specific molecule may not be extensively reported in the literature, the protocols provided are based on established synthetic methodologies for structurally related compounds. Researchers should exercise standard laboratory safety precautions and optimize the described procedures as necessary.

Introduction: A Molecule of Interest for Advanced Materials

2-Ethoxy-4-formylphenyl 4-methylbenzoate is an aromatic ester possessing a unique combination of functional groups that make it a promising candidate for materials science research. The molecule's structure, featuring an electron-donating ethoxy group and an electron-withdrawing formyl group on the phenyl ring, coupled with the 4-methylbenzoate ester, suggests potential for applications in liquid crystals and nonlinear optics. The ethoxy group can influence the mesomorphic properties in liquid crystalline phases, while the donor-acceptor "push-pull" system created by the ethoxy and formyl groups can lead to significant second-order nonlinear optical (NLO) effects.[1][2] This guide provides a detailed protocol for the synthesis of this compound and explores its potential applications.

Proposed Synthesis Pathway

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate can be envisioned as a multi-step process, beginning with commercially available starting materials. The overall synthetic route is outlined below.

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Application Note: Synthesis of 2-(3-Ethoxy-4-((4-methylbenzoyl)oxy)phenyl)-1H-benzo[d]imidazole

Introduction

Benzimidazole and its derivatives are prominent heterocyclic scaffolds in medicinal chemistry and drug development, exhibiting a wide range of biological activities.[1] The synthesis of 2-substituted benzimidazoles is, therefore, of significant interest. A common and effective method for their preparation is the condensation reaction between an aromatic aldehyde and an ortho-phenylenediamine.[2] This application note provides a detailed experimental protocol for the synthesis of a novel benzimidazole derivative, 2-(3-Ethoxy-4-((4-methylbenzoyl)oxy)phenyl)-1H-benzo[d]imidazole, from 2-Ethoxy-4-formylphenyl 4-methylbenzoate. This protocol is designed for researchers and scientists in organic synthesis and drug discovery, offering a robust and reproducible procedure.

Reaction Scheme

The overall reaction involves the condensation of 2-Ethoxy-4-formylphenyl 4-methylbenzoate with o-phenylenediamine, catalyzed by p-Toluenesulfonic acid (p-TsOH), to yield the corresponding 2-substituted benzimidazole.

Caption: Reaction scheme for the synthesis of the target benzimidazole.

Mechanistic Insights

The reaction proceeds through a well-established mechanism. Initially, the carbonyl group of the aldehyde is activated by the acid catalyst, p-TsOH. This is followed by a nucleophilic attack from one of the amino groups of o-phenylenediamine to form a carbinolamine intermediate. Dehydration of this intermediate leads to the formation of a Schiff base (imine). Subsequent intramolecular cyclization, involving the attack of the second amino group on the imine carbon, forms a dihydrobenzimidazole intermediate. Finally, an oxidative aromatization step, which can occur in the presence of air or a mild oxidant, yields the stable benzimidazole ring system.[2]

Experimental Protocol

This protocol details the synthesis of 2-(3-Ethoxy-4-((4-methylbenzoyl)oxy)phenyl)-1H-benzo[d]imidazole.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Grade	Supplier
2-Ethoxy-4-formylphenyl 4-methylbenzoate	298.33	Synthesis Grade	In-house/Custom
o-Phenylenediamine	108.14	Reagent Grade, >98%	Sigma-Aldrich
p-Toluenesulfonic acid monohydrate (p-TsOH)	190.22	Reagent Grade, >98%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	73.09	Anhydrous, 99.8%	Sigma-Aldrich
Sodium Carbonate (Na2CO3)	105.99	Reagent Grade	Fisher Scientific
Deionized Water	18.02	-	-
Ethanol	46.07	Reagent Grade	Fisher Scientific
Ethyl Acetate	88.11	HPLC Grade	Fisher Scientific
Petroleum Ether	-	HPLC Grade	Fisher Scientific

Equipment

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Reflux condenser

• Dropping funnel

• Büchner funnel and filter paper

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-Ethoxy-4-formylphenyl 4-methylbenzoate (1.0 mmol, 298.3 mg) and o-phenylenediamine (1.0 mmol, 108.1 mg) in 10 mL of N,N-Dimethylformamide (DMF).

• Catalyst Addition: To this solution, add p-Toluenesulfonic acid monohydrate (0.2 mmol, 38.1 mg).

• Reaction: Heat the reaction mixture to 80°C and stir for 2-3 hours.[1] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and petroleum ether (3:7 v/v) as the eluent.

• Work-up: After completion of the reaction (as indicated by TLC), cool the mixture to room temperature.

• Precipitation: In a separate beaker, prepare a solution of sodium carbonate (1.0 g) in 50 mL of deionized water. Slowly add the reaction mixture to the sodium carbonate solution with vigorous stirring. A precipitate will form.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the precipitate with copious amounts of cold deionized water to remove any residual DMF and p-TsOH.

• Drying: Dry the crude product in a desiccator under vacuum.

• Purification (Optional): If necessary, the crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a gradient of ethyl acetate in petroleum ether as the eluent.[3]

Caption: Experimental workflow for benzimidazole synthesis.

Characterization Data (Expected)

The final product should be characterized by standard spectroscopic methods to confirm its identity and purity.

Technique	Expected Data
¹H NMR	Peaks corresponding to the aromatic protons of the benzimidazole and the substituted phenyl ring, the ethoxy group (a quartet and a triplet), the methyl group of the benzoate (a singlet), and the N-H proton of the imidazole ring (a broad singlet).
¹³C NMR	Resonances for all unique carbon atoms in the molecule, including the aromatic carbons, the ester carbonyl carbon, the imine carbon of the benzimidazole ring, and the carbons of the ethoxy and methyl groups.
FT-IR	Characteristic absorption bands for N-H stretching (around 3400 cm⁻¹), C=O stretching of the ester (around 1720 cm⁻¹), and C=N stretching of the imidazole ring (around 1620 cm⁻¹).[1]
Mass Spec	A molecular ion peak corresponding to the calculated molecular weight of the product (C23H20N2O3, MW = 384.42).

Trustworthiness and Self-Validation

The protocol described is based on well-established and widely published methods for benzimidazole synthesis.[1][2][4] The progress of the reaction can be easily monitored by TLC, providing a clear endpoint. The work-up procedure is straightforward and designed to efficiently remove the catalyst and solvent, leading to a high-purity crude product. The expected characterization data provides a clear benchmark for validating the successful synthesis of the target compound.

References

• Kadhim, A. J. (2018). Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. Oriental Journal of Chemistry, 34(1), 473-481.
• Kaushik, P., & Kumar, R. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Chemistry & Biology Interface, 13(4), 213-234.
• de la Torre, J. C., et al. (2016). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. Beilstein Journal of Organic Chemistry, 12, 235-243.
• Shafi, S., et al. (2023). Recent achievements in the synthesis of benzimidazole derivatives. RSC Advances, 13(48), 33857-33883.
• Stavropoulos, P., et al. (2020). Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles.

• Organic Chemistry Portal. (n.d.). Benzimidazole synthesis. Retrieved from [Link]

• Jadhav, S. D., et al. (2021). Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst. Scientific Reports, 11(1), 1-13.

• ResearchGate. (n.d.). Reaction of o-phenylenediamine with aldehydes. Retrieved from [Link]

Sources

• 1. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 2. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 3. Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent achievements in the synthesis of benzimidazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05960J [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Welcome to the technical support guide for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. This document, prepared by a Senior Application Scientist, provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you improve the yield and purity of your synthesis.

Introduction

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is typically achieved via an esterification reaction between 2-ethoxy-4-formylphenol and 4-methylbenzoyl chloride. This reaction, often carried out in the presence of a base like pyridine, is a common transformation in organic synthesis. However, achieving high yields and purity can be challenging due to factors such as reagent quality, reaction conditions, and potential side reactions. This guide is designed to address the common issues encountered during this synthesis and provide practical solutions to overcome them.

Experimental Protocol: Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

This protocol is adapted from established methods for the synthesis of similar aromatic esters.[1]

Materials

• 2-Ethoxy-4-formylphenol (1.0 eq)

• 4-Methylbenzoyl chloride (p-toluoyl chloride) (1.1 - 1.5 eq)[1]

• Anhydrous Pyridine

• 3% Hydrochloric acid (HCl) solution

• Dichloromethane (DCM) or Ethyl Acetate for extraction

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Calcium chloride drying tube or nitrogen/argon inlet

• Separatory funnel

• Rotary evaporator

Procedure

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous pyridine (approximately 3-5 mL per gram of the phenol). Stir the solution at room temperature until the phenol is completely dissolved.

• Addition of Acyl Chloride: Slowly add 4-methylbenzoyl chloride (1.2 eq) dropwise to the stirred solution. An exothermic reaction is expected.[1] To control the temperature, the flask can be cooled in an ice bath during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up:

  • Once the reaction is complete, pour the mixture into a beaker containing crushed ice and 3% HCl solution.[1] This will neutralize the pyridine and precipitate the crude product.

  • Extract the aqueous mixture with dichloromethane or ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash sequentially with 3% HCl solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude product.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) or by column chromatography on silica gel.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Low or No Product Yield

Question: I am getting a very low yield or no product at all. What could be the reasons?

Answer:

Several factors can contribute to a low or negligible yield in this esterification reaction. Here's a systematic approach to troubleshoot the issue:

• Reagent Quality:

  • 4-Methylbenzoyl Chloride: This reagent is moisture-sensitive and can hydrolyze to 4-methylbenzoic acid, which will not participate in the esterification. Ensure that the 4-methylbenzoyl chloride is fresh or has been properly stored under anhydrous conditions. A partially hydrolyzed reagent will have a lower effective concentration, leading to incomplete reaction.

  • Pyridine: The pyridine used should be anhydrous. Water in the pyridine can hydrolyze the acyl chloride and inhibit the reaction. Use a freshly opened bottle of anhydrous pyridine or distill it from a suitable drying agent like calcium hydride.

  • 2-Ethoxy-4-formylphenol: While generally stable, ensure the purity of your starting phenol.

• Reaction Conditions:

  • Temperature: The reaction is exothermic.[1] If the temperature rises too much during the addition of the acyl chloride, it could lead to side reactions. Conversely, if the reaction is too cold, it may proceed very slowly. Room temperature after the initial addition is generally sufficient.

  • Reaction Time: The reaction may not have gone to completion. Monitor the reaction progress using TLC by spotting the starting material and the reaction mixture over time.

• Work-up Procedure:

  • Incomplete Extraction: The product might have poor solubility in the chosen extraction solvent. Ensure you are using an appropriate solvent and performing multiple extractions to maximize the recovery of the product from the aqueous layer.

  • Product Loss During Washing: While washing with sodium bicarbonate is necessary to remove acidic impurities, excessive or prolonged exposure to a basic solution can potentially hydrolyze the ester product, although this is less likely under standard work-up conditions.

Impure Product

Question: My final product is impure, showing multiple spots on TLC. What are the likely impurities?

Answer:

The presence of impurities can be attributed to several sources:

• Unreacted Starting Materials: If the reaction did not go to completion, you will have unreacted 2-ethoxy-4-formylphenol and 4-methylbenzoic acid (from the hydrolysis of the acyl chloride) in your crude product. These can be identified by comparing with the starting material spots on a TLC plate.

  • Solution: Increase the reaction time or consider using a slight excess of the 4-methylbenzoyl chloride (up to 1.5 equivalents).[1]

• 4-Methylbenzoic Anhydride: The acyl chloride can react with the carboxylate (formed from hydrolysis) to form the corresponding anhydride. This can be removed by careful purification.

• Pyridine: Residual pyridine can be an impurity if the acidic wash during the work-up is not thorough. Pyridine can be detected by its characteristic smell and can be removed by additional washes with dilute HCl.

Table 1: Troubleshooting Summary

Problem	Potential Cause	Recommended Solution
Low/No Yield	Hydrolyzed 4-methylbenzoyl chloride	Use fresh, anhydrous acyl chloride.
Wet pyridine	Use anhydrous pyridine.
Incomplete reaction	Increase reaction time, monitor by TLC.
Impure Product	Unreacted starting materials	Optimize stoichiometry and reaction time.
Residual pyridine	Perform thorough washes with dilute HCl.
Side products (e.g., anhydride)	Purify by recrystallization or column chromatography.

Visualization of Troubleshooting Workflow

Caption: A workflow diagram for troubleshooting common synthesis issues.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for this esterification?

A1: This reaction follows a nucleophilic acyl substitution mechanism. The lone pair of electrons on the oxygen of the phenolic hydroxyl group of 2-ethoxy-4-formylphenol attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. Pyridine acts as a base to deprotonate the phenol, increasing its nucleophilicity, and also serves to neutralize the HCl byproduct generated during the reaction.

Reaction Mechanism Diagram

Caption: The nucleophilic acyl substitution mechanism for the esterification.

Q2: Can I use another base instead of pyridine?

A2: Yes, other non-nucleophilic tertiary amines like triethylamine (TEA) can be used. However, pyridine is often preferred as it can also serve as a solvent.[1] If using a stronger base like TEA in a different solvent (e.g., dichloromethane), be mindful of potential side reactions.

Q3: How critical is the use of an inert atmosphere?

A3: While the reactants and products are not extremely air-sensitive, using an inert atmosphere (like nitrogen or argon) is good laboratory practice, especially when working with anhydrous reagents like 4-methylbenzoyl chloride. It helps to prevent the introduction of moisture, which can negatively impact the reaction yield.

Q4: My product is an oil, not a solid. How can I purify it?

A4: If the product is an oil, recrystallization may not be feasible. In this case, column chromatography on silica gel is the recommended method of purification. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, is typically effective for separating the non-polar ester product from more polar impurities like the starting phenol and benzoic acid.

References

• BenchChem. (2025). Synthesis of 2-acetylphenyl 4-methylbenzoate from 2-hydroxyacetophenone. Application Notes and Protocols.

• Gowda, B. T., et al. (2008). 2-Methylphenyl 4-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 64(9), o1581. Available at: [Link]

• Google Patents. (2013). CN103304453A - Method for synthesizing 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid in two steps.

• Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy- phenyl)iodonium Tosylate. Org. Synth. 2019, 96, 137-149. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who are working with 2-Ethoxy-4-formylphenyl 4-methylbenzoate (EFP-4MB). Drawing from extensive field experience and established chemical principles, this document addresses the common and often nuanced challenges encountered during the purification of this molecule. Our goal is to move beyond simple procedural lists and provide a deeper understanding of the causality behind each step, empowering you to troubleshoot effectively and ensure the integrity of your experimental outcomes.

The purification of EFP-4MB, an aromatic ester bearing both an ether and an aldehyde functional group, requires careful consideration of potential impurities and the selection of appropriate purification strategies. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the practical issues you may face.

Compound Profile: 2-Ethoxy-4-formylphenyl 4-methylbenzoate

A quick reference table summarizing the key properties of the target compound.

Property	Value	Source
CAS Number	331002-74-5	[1]
Molecular Formula	C₁₇H₁₆O₄	Calculated
Molecular Weight	284.31 g/mol	Calculated
Appearance	White to off-white solid (expected)	Analog Comparison
Melting Point	Not explicitly reported. Expected to be a crystalline solid at room temperature.	Analog Comparison
Solubility	Expected to be soluble in common organic solvents like Dichloromethane (DCM), Ethyl Acetate, Acetone; sparingly soluble in alcohols; insoluble in water.	Chemical Principles

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Initial Workup & Crude Product Handling

Question 1: What are the most likely impurities in my crude 2-Ethoxy-4-formylphenyl 4-methylbenzoate after synthesis?

Answer: The impurity profile is almost always a direct reflection of the synthetic route. Assuming a standard esterification (Schotten-Baumann type reaction) between 2-ethoxy-4-formylphenol and 4-methylbenzoyl chloride, your primary impurities will be:

• Unreacted Starting Materials:

  • 2-ethoxy-4-formylphenol (phenolic, slightly acidic)

  • 4-methylbenzoic acid (a potential impurity in, or hydrolysis product of, 4-methylbenzoyl chloride)

• Reagent-Derived Impurities:

  • If a base like pyridine is used, pyridine hydrochloride salts will be present.[2]

  • Excess 4-methylbenzoyl chloride.

• Side-Products:

  • Hydrolysis of the desired ester product back to the starting materials if excessive water is present during workup or reaction.

Understanding these potential impurities is critical because it dictates the logic of your purification strategy. An initial aqueous workup involving a wash with a mild base (e.g., saturated sodium bicarbonate solution) is highly effective at removing acidic impurities like 4-methylbenzoic acid and unreacted phenol.

Question 2: My crude product is a sticky, persistent oil after solvent evaporation. How can I induce solidification?

Answer: This is a common issue, often caused by residual solvents or impurities acting as a eutectic mixture, which suppresses the freezing/crystallization point.

Causality: The impurities disrupt the formation of a uniform crystal lattice, preventing the bulk material from solidifying even if the pure compound is a solid.

Troubleshooting Steps:

• High-Vacuum Drying: First, ensure all volatile solvents are removed by placing the flask on a high-vacuum line for several hours.

• Trituration: This is the most effective technique.

  • Add a small amount of a solvent in which your desired product is expected to be insoluble or poorly soluble, while the impurities are soluble. A cold, non-polar solvent like hexane or diethyl ether is an excellent starting point.

  • Use a spatula or glass rod to vigorously scratch and stir the oily product in the presence of this solvent. The mechanical energy from scratching provides nucleation sites, while the solvent washes away the impurities that inhibit crystallization.

  • You should observe the oil gradually transforming into a free-flowing solid.

• Vacuum Filtration: Once solidified, collect the solid using a Büchner funnel and wash it with a small amount of the cold trituration solvent to remove any remaining surface impurities.[2]

Purification Strategy & Core Techniques

Question 3: I am seeing three distinct spots on my Thin Layer Chromatography (TLC) plate for the crude product. How do I decide between recrystallization and column chromatography?

Answer: TLC is your primary diagnostic tool for choosing a purification method. The relative separation of the spots (retention factors, Rƒ) is key. This decision process can be visualized as follows:

Caption: Purification strategy decision workflow.

• Scenario A: Recrystallization is Preferred. If your TLC shows one major spot (the product) and other spots that are very faint (minor impurities), recrystallization is often the most efficient method. It is faster and uses less solvent than chromatography.

• Scenario B: Column Chromatography is Necessary. If the TLC shows multiple spots of significant intensity, especially if they are well-separated from each other, column chromatography is the required method. It is the only technique that can effectively separate components of a complex mixture in a single operation.[3]

Question 4: What is the best solvent system for recrystallizing 2-Ethoxy-4-formylphenyl 4-methylbenzoate?

Answer: The ideal recrystallization solvent is one that dissolves the compound completely when hot but poorly when cold. For an aromatic ester like EFP-4MB, a binary solvent system often provides the best results.

Recommended Solvent Systems to Screen:

System	Component A (Good Solvent)	Component B (Poor Solvent)	Rationale
1. Alcohol/Water	Ethanol or Isopropanol	Water	The compound is likely soluble in alcohols and insoluble in water. This is a classic system for moderately polar compounds.
2. Ester/Alkane	Ethyl Acetate	Hexane or Heptane	Provides a wide polarity range. The compound is soluble in the ester and insoluble in the alkane.
3. Ketone/Alkane	Acetone	Hexane or Heptane	Acetone is a very strong solvent; use with caution. Good for dissolving stubborn compounds before adding the anti-solvent.

Protocol: Step-by-Step Solvent Screening

• Preparation: Place ~20-30 mg of your crude, solid product into three separate small test tubes.

• Solubilization: To each tube, add one of the "Good Solvents" (e.g., Ethanol in tube 1, Ethyl Acetate in tube 2) dropwise at room temperature, with agitation, until the solid just dissolves. Note the approximate volume.

• Precipitation: To each tube, add the corresponding "Poor Solvent" (e.g., Water to tube 1, Hexane to tube 2) dropwise until the solution becomes persistently cloudy (turbid).

• Heating: Gently warm the test tubes until the solution becomes clear again. If it doesn't become clear, you've added too much poor solvent; add a drop or two of the good solvent to clarify.

• Cooling: Allow the tubes to cool slowly to room temperature, then place them in an ice bath.

• Observation: The best solvent system is the one that produces a large quantity of fine, crystalline solid upon cooling, not a cloudy oil or amorphous powder. Slow crystallization is key to high purity.[4]

Question 5: My compound "oiled out" during my recrystallization attempt. What happened and how can I recover my product?

Answer: "Oiling out" occurs when the solution becomes supersaturated at a temperature that is above the melting point of your compound (or a compound-impurity eutectic). Instead of forming crystals, the compound separates as a liquid phase.

Causality: This is typically caused by cooling the solution too quickly or using a solvent system in which the compound's solubility changes too dramatically over a small temperature range.

Caption: Troubleshooting flowchart for "oiling out".

Recovery Protocol:

• Re-dissolve: Place your flask back on the heat source and add more of the primary ("good") solvent until the oil redissolves and the solution is completely clear.

• Slow Cooling: This is the most critical step. Do not place the flask on the benchtop. Insulate it by wrapping it in glass wool or placing it in a large beaker of warm water and allowing it to cool to room temperature over several hours.

• Induce Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod at the liquid-air interface.

• Ice Bath: Only after the solution has reached room temperature and shows signs of crystal formation should you move it to an ice bath to maximize the yield.

Purity Assessment & Final Validation

Question 6: My final product has a melting point of 85-90 °C. The literature value for a similar compound is 92-93 °C. Is it pure?

Answer: A sharp melting point is a classic indicator of purity.[5] A broad melting point range (greater than 2 °C) and a depression compared to the literature value strongly suggest the presence of impurities. Impurities disrupt the crystal lattice, requiring less energy to break it apart, thus lowering and broadening the melting range. Your product with a 5 °C range is likely not sufficiently pure for downstream applications and requires another round of purification.

Question 7: What analytical methods are best for confirming the identity and quantifying the purity of my final product?

Answer: A combination of techniques should be used for a comprehensive and trustworthy assessment.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This is the gold standard for structural confirmation. For EFP-4MB, you should be able to identify distinct signals for:

  • The aldehyde proton (~9.8-10.0 ppm)

  • Aromatic protons on both rings (disubstituted and trisubstituted patterns, ~7.0-8.2 ppm)

  • The ethoxy (-OCH₂CH₃) quartet and triplet

  • The benzoate methyl (-CH₃) singlet

  • Integration of these peaks should match the number of protons in the structure. The absence of peaks from starting materials is a key indicator of purity.

• HPLC (High-Performance Liquid Chromatography): This is the preferred method for quantitative purity analysis.[6] A pure sample will show a single, sharp peak. By running a standard of known concentration, you can determine the exact purity (e.g., >99.5%).

• Mass Spectrometry (MS): Confirms the molecular weight of your compound. Techniques like GC-MS or LC-MS can also help identify the mass of any co-eluting impurities.[7] The control of impurities is a critical issue in pharmaceutical manufacturing.[8]

By systematically applying these troubleshooting principles and analytical validations, you can confidently overcome the purification challenges associated with 2-Ethoxy-4-formylphenyl 4-methylbenzoate and ensure the quality required for your research and development endeavors.

References

• WO2001044151A1 - Preparation of 2-(4-ethoxyphenyl)

• 2-Methylphenyl 4-methylbenzoate - National Center for Biotechnology Information (PMC). [Link]

• Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)iodonium Tosylate - Organic Syntheses. [Link]

• Synthesis, characterization, and evaluation of some novel derivatives of Benzoin - ResearchGate. [Link]

• Process for the preparation of 2-(4-methylphenyl)
• WO2015035541A1 - Preparation method of 2-(4-ethoxy phenyl)
• CN103304453A - Method for synthesizing 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid in two steps - Google P

• Methyl 4-methylbenzoate | C9H10O2 - PubChem. [Link]

• Analytical Methods Used for the Detection and Quantification of Benzodiazepines - National Center for Biotechnology Information (PMC). [Link]

• Ethyl 4-methylbenzoate - SIELC Technologies. [Link]

• Methyl 4-Formylbenzoate | C9H8O3 - PubChem. [Link]

• RIFM fragrance ingredient safety assessment, 2-ethoxy-4-(methoxymethyl)phenol, CAS Registry Number 5595-79-9 - ScienceDirect. [Link]

• Supporting Information for "An efficient and recyclable HBr/Aqueous H2O2 catalytic system for the synthesis of esters from alcohols via C-C bond cleavage" - The Royal Society of Chemistry. [Link]

• (PDF) Methyl 4-methylbenzoate - ResearchGate. [Link]

• PHARMACEUTICAL ORGANIC CHEMISTRY II LAB MANUAL - St. James College of Pharmaceutical Sciences. [Link]

• The Development of Derivative Method analysis 1,4 Benzodiazepines in Biological Matrix using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass - ResearchGate. [Link]

• methyl 4-methyl benzoate - The Good Scents Company. [Link]

• Supporting Information - Pd/C Catalyzed Phenoxycarbonylation Using N-Formylsaccharin as a CO Surrogate - The Royal Society of Chemistry. [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview - Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences. [Link]

Sources

• 1. 2-ETHOXY-4-FORMYLPHENYL 4-METHYLBENZOATE CAS#: 331002-74-5 [amp.chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. jru.edu.in [jru.edu.in]
• 5. 2-Methyl­phenyl 4-methyl­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethyl 4-methylbenzoate | SIELC Technologies [sielc.com]
• 7. rsc.org [rsc.org]
• 8. rroij.com [rroij.com]

"2-Ethoxy-4-formylphenyl 4-methylbenzoate" reaction side products

<Technical Support Center: Syntharo Fine Chemicals >

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing SFC-4MBE. The synthesis of this aromatic ester, typically via the esterification of 2-ethoxy-4-formylphenol (a derivative of ethyl vanillin) with 4-methylbenzoyl chloride, is a robust procedure. However, like any chemical transformation, it is susceptible to the formation of side products that can complicate purification and impact final product purity. This document provides a comprehensive, question-and-answer-based guide to help you identify, troubleshoot, and mitigate the formation of common reaction side products.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products I should expect in my crude reaction mixture?

A1: The most prevalent impurities arise directly from the starting materials and their interaction with trace amounts of water. These are:

• Unreacted 2-ethoxy-4-formylphenol: Incomplete reaction will leave this starting material in your crude product.

• 4-Methylbenzoic acid: This is the hydrolysis product of the 4-methylbenzoyl chloride reactant.[1] It is often the most significant side product, especially if the reaction is not performed under strictly anhydrous conditions.

• Unreacted 4-methylbenzoyl chloride: While highly reactive, some may persist if an insufficient amount of the phenol starting material is used. It is typically quenched to 4-methylbenzoic acid during aqueous workup.

Q2: My crude product is testing acidic. What is the likely cause?

A2: An acidic crude product is almost always due to the presence of 4-methylbenzoic acid. This occurs when the highly reactive 4-methylbenzoyl chloride comes into contact with water, hydrolyzing to form the carboxylic acid and hydrochloric acid (HCl).[1] The HCl is typically neutralized by the base (e.g., pyridine or NaOH) used in the reaction, but the 4-methylbenzoic acid remains and will need to be removed during purification.

Q3: How can I proactively minimize the formation of these side products?

A3: Careful attention to experimental technique is paramount:

• Ensure Anhydrous Conditions: Use dry solvents and glassware. Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Control Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the 4-methylbenzoyl chloride to ensure the complete consumption of the more valuable phenol starting material.[2]

• Base Selection: Use a non-nucleophilic base like pyridine or triethylamine, which acts as a solvent and neutralizes the HCl byproduct.[2] Alternatively, a Schotten-Baumann approach using a biphasic system with aqueous NaOH can be effective.[3][4][5]

• Temperature Control: The reaction is typically exothermic.[2] Maintain the reaction at room temperature or slightly below to prevent potential side reactions or degradation.

Troubleshooting Guide: Identifying Unknown Impurities

This section addresses specific analytical observations you might encounter during your experiment.

Q4: My TLC plate shows an extra spot less polar than my product. What could it be?

A4: An unreacted starting material, 2-ethoxy-4-formylphenol, is the most probable identity for a more polar spot (lower Rf) on a normal-phase TLC plate. Phenols are more polar than their corresponding esters. You can confirm this by running a co-spot with your starting material. The presence of a free phenolic hydroxyl group can be tested for by adding a few drops of iron(III) chloride solution to a sample; a positive test will result in an intense violet-purple solution.[6][7]

Q5: My ¹H NMR spectrum has a very broad singlet that integrates to a non-integer value, typically downfield (>10 ppm). What is this signal?

A5: A broad singlet in this region is characteristic of a carboxylic acid proton (-COOH). This strongly indicates the presence of 4-methylbenzoic acid as an impurity.

Q6: My HPLC analysis shows a peak eluting earlier than my main product peak. How can I identify it?

A6: In reverse-phase HPLC, more polar compounds elute earlier. Both unreacted 2-ethoxy-4-formylphenol and the hydrolysis byproduct, 4-methylbenzoic acid, are more polar than the final ester product and would therefore have shorter retention times. To distinguish between them, you can run standards of the potential impurities or use LC-MS to identify the peak by its mass-to-charge ratio (m/z).

Table 1: Common Side Products and Their Characteristics

Compound Name	Structure	Molecular Weight ( g/mol )	Likely Cause	Key Analytical Signature
4-Methylbenzoic acid	CH₃C₆H₄COOH	136.15	Hydrolysis of 4-methylbenzoyl chloride	Broad ¹H NMR singlet >10 ppm; Acidic nature
2-Ethoxy-4-formylphenol	C₉H₁₀O₃	166.17	Incomplete reaction	Positive FeCl₃ test (purple color); Lower Rf on TLC
4-Methylbenzoyl chloride	CH₃C₆H₄COCl	154.59	Incomplete reaction (pre-workup)	Highly reactive with water/alcohols[8]

Visual Guides and Workflows

Reaction and Side Product Formation Pathway

The following diagram illustrates the primary synthesis reaction and the key side reaction leading to the most common impurity.

Caption: Main esterification pathway and the competing hydrolysis side reaction.

Troubleshooting Workflow for Unknown Impurities

Use this decision tree to systematically identify unknown peaks or spots in your analytical data.

Caption: Decision tree for identifying common synthesis impurities.

Experimental Protocols

Protocol: Purification by Base Extraction to Remove 4-Methylbenzoic Acid

This protocol describes a standard liquid-liquid extraction procedure to remove the acidic side product from the crude reaction mixture after the initial reaction workup.

Materials:

• Crude product dissolved in an organic solvent (e.g., ethyl acetate, dichloromethane).

• 5% aqueous sodium bicarbonate (NaHCO₃) solution.

• Deionized water.

• Saturated sodium chloride (brine) solution.

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Separatory funnel, beakers, Erlenmeyer flask.

Procedure:

• Dissolution: Dissolve the crude reaction product in a suitable organic solvent (e.g., ethyl acetate) in a separatory funnel.

• Bicarbonate Wash: Add an equal volume of 5% NaHCO₃ solution to the separatory funnel. Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently to release CO₂ pressure.

  • Causality: The basic NaHCO₃ solution deprotonates the acidic 4-methylbenzoic acid, forming sodium 4-methylbenzoate, which is highly soluble in the aqueous layer and will be extracted from the organic layer.

• Layer Separation: Allow the layers to separate fully. Drain the lower aqueous layer and discard it.

• Repeat Wash: Repeat the wash with 5% NaHCO₃ solution (Step 2 & 3) one more time to ensure complete removal of the acidic impurity.

• Water Wash: Wash the organic layer with an equal volume of deionized water to remove any residual bicarbonate solution. Separate and discard the aqueous layer.

• Brine Wash: Wash the organic layer with an equal volume of saturated brine solution.

  • Causality: This step helps to break up any emulsions and removes the bulk of dissolved water from the organic layer, facilitating the final drying step.

• Drying: Drain the organic layer into a clean Erlenmeyer flask. Add a sufficient amount of anhydrous MgSO₄ or Na₂SO₄ and swirl. The drying agent should move freely without clumping, indicating the solution is dry.

• Isolation: Filter or decant the dried organic solution to remove the drying agent. The solvent can then be removed in vacuo using a rotary evaporator to yield the purified ester product.[9][10]

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13405, 4-Methylbenzoyl Chloride. Retrieved from [Link]

• Clark, J. (2023). Other Reactions of Phenol. Chemistry LibreTexts. Retrieved from [Link]

• Tsunashima, K., & Kato, K. (1981). Process for purifying esters. U.S. Patent No. 4,304,925. Washington, DC: U.S. Patent and Trademark Office.

• Wikipedia contributors. (n.d.). Schotten–Baumann reaction. Wikipedia. Retrieved from [Link]

• Various Authors. (n.d.). Schotten-Baumann reaction. Grokipedia. Retrieved from [Link]

• Various Authors. (n.d.). How to purify esterification product?. ResearchGate. Retrieved from [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. Retrieved from [Link]

• Pathiranage, A. L., et al. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Journal of Laboratory Chemical Education. Retrieved from [Link]

Sources

• 1. CAS 874-60-2: 4-Methylbenzoyl chloride | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. 4-Methylbenzoyl Chloride | C8H7ClO | CID 13405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]

Technical Support Center: Optimizing "2-Ethoxy-4-formylphenyl 4-methylbenzoate" Synthesis

Document ID: TSS-CHEM-44B2-01

Last Updated: January 27, 2026

Introduction

Welcome to the technical support guide for the synthesis of "2-Ethoxy-4-formylphenyl 4-methylbenzoate." This document is intended for researchers, scientists, and drug development professionals engaged in the synthesis of this and structurally similar aromatic esters. As a Senior Application Scientist, my goal is to provide not just a protocol, but a deeper understanding of the reaction's nuances, with a specific focus on the critical parameter of temperature.

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is typically achieved via an esterification reaction, most commonly a variation of the Schotten-Baumann reaction.[1][2] This involves the acylation of a phenol (2-ethoxy-4-formylphenol) with an acyl chloride (4-methylbenzoyl chloride) in the presence of a base. While seemingly straightforward, the temperature at which this reaction is conducted is a pivotal factor that dictates reaction rate, product yield, and the impurity profile. This guide provides a structured approach to troubleshooting and optimizing this critical parameter.

Proposed Synthetic Route

The reaction proceeds via a nucleophilic acyl substitution mechanism, where the phenoxide ion of 2-ethoxy-4-formylphenol attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride.[3][2]

Figure 1: Proposed reaction scheme for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate from 2-ethoxy-4-formylphenol and 4-methylbenzoyl chloride using a base such as pyridine or aqueous NaOH.

Troubleshooting Guide: Temperature-Related Issues

This section addresses common problems encountered during the synthesis, with a focus on temperature as the root cause.

Issue ID	Problem Observed	Potential Temperature-Related Cause(s)	Recommended Actions & Explanations
T-01	Low to No Product Formation (Starting Material Unchanged)	Temperature Too Low: The activation energy for the reaction is not being met, leading to a negligible reaction rate.	Action: Gradually increase the reaction temperature in 5-10°C increments. Monitor progress by Thin Layer Chromatography (TLC).[4]Explanation: According to the Arrhenius equation, reaction rates increase with temperature. However, be cautious of overheating, which can lead to side reactions (see T-02, T-03).
T-02	Significant Byproduct Formation (e.g., 4-methylbenzoic acid)	Temperature Too High: At elevated temperatures, the hydrolysis of the highly reactive 4-methylbenzoyl chloride by trace moisture or the aqueous base becomes a significant competing reaction.[5][6]	Action: Lower the reaction temperature. Consider adding the acyl chloride slowly at a lower temperature (e.g., 0-5°C) and then allowing the reaction to warm to room temperature.Explanation: While the main reaction rate increases with temperature, so do the rates of side reactions. Hydrolysis of the acyl chloride is a common issue, which can be minimized by controlling the temperature.
T-03	Darkening of Reaction Mixture / Tar Formation	Temperature Too High / Prolonged Reaction Time: The aldehyde functional group on the 2-ethoxy-4-formylphenol starting material or the final product can be sensitive to heat, leading to decomposition or polymerization, especially in the presence of base.[7] Aromatic esters themselves can have decomposition temperatures that need to be considered.[8]	Action: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Minimize reaction time by closely monitoring for the disappearance of the limiting reagent via TLC.[4]Explanation: Aldehyd stability can be a limiting factor. Unnecessary heating can lead to complex side reactions and product degradation, making purification difficult.
T-04	Reaction Stalls / Fails to Reach Completion	Initial Exotherm Not Controlled: The initial mixing of reagents can be exothermic. If this causes a rapid temperature spike, it can consume the reactive acyl chloride through side reactions before it can react with the phenol.	Action: Pre-cool the phenol/base solution before the dropwise addition of 4-methylbenzoyl chloride.[9] Maintain a controlled temperature using an ice bath during the addition.Explanation: Controlling the initial exotherm is crucial for maintaining the integrity of the reagents and ensuring the desired reaction pathway is favored.

Frequently Asked Questions (FAQs)

Q1: What is the ideal starting temperature for this reaction?

A: A good starting point for a Schotten-Baumann type reaction is room temperature (20-25°C).[3][1] However, for optimization, it is often best to start at a lower temperature, such as 0°C, during the addition of the reactive acyl chloride to control the initial exotherm, and then allow the reaction to slowly warm to room temperature.[9]

Q2: How do I know if my reaction is too hot or too cold?

A: The primary method for monitoring the reaction is Thin Layer Chromatography (TLC).[10][4]

• Too Cold: If TLC spots for the starting materials show little to no change over 30-60 minutes, the reaction is likely too cold.

• Too Hot: If you observe the rapid formation of new spots (byproducts) on the TLC plate that are not your desired product, or if the reaction mixture darkens significantly, the temperature is likely too high. A common byproduct to watch for is 4-methylbenzoic acid, which results from the hydrolysis of 4-methylbenzoyl chloride.

Q3: Can I use reflux conditions to speed up the reaction?

A: Using reflux is generally not recommended for this specific transformation without careful prior optimization. The presence of the aldehyde group makes the starting material and product susceptible to thermal degradation and side reactions at high temperatures.[7] Most literature on similar esterifications suggests that the reaction proceeds efficiently at or below room temperature.[3][9]

Q4: Does the choice of base affect the optimal temperature?

A: Yes. A stronger base like aqueous NaOH can generate the phenoxide nucleophile more readily but may also promote side reactions like hydrolysis of the ester product if the temperature is too high. A weaker organic base like pyridine may require slightly elevated temperatures (e.g., 30-40°C) to achieve a comparable reaction rate but can offer a cleaner reaction profile.

Q5: How does temperature affect reaction time?

A: Generally, there is an inverse relationship between temperature and reaction time. A common rule of thumb is that the reaction rate approximately doubles for every 10°C increase in temperature. However, for this synthesis, the goal is to find the lowest possible temperature that completes the reaction in a reasonable timeframe (e.g., 1-4 hours) to maximize purity and yield.[11]

Experimental Protocols for Temperature Optimization

To systematically determine the optimal temperature, a One-Factor-at-a-Time (OFAT) approach is effective.[12]

Protocol 1: Temperature Screening Experiment

Objective: To identify the optimal reaction temperature for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Methodology:

• Setup: Prepare three identical reaction vessels (e.g., 50 mL round-bottom flasks) each equipped with a magnetic stir bar.

• Reagents:

  • In each flask, dissolve 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous pyridine (approx. 3 mL per gram of phenol).[9]

• Temperature Control:

  • Place Flask A in an ice bath (0-5°C).

  • Place Flask B on a stir plate at ambient temperature (20-25°C).

  • Place Flask C in a water bath heated to 40°C.

• Reaction Initiation: To each flask, slowly add 4-methylbenzoyl chloride (1.2 eq) dropwise over 5 minutes.[9]

• Monitoring:

  • After the addition is complete, take a small aliquot from each reaction mixture every 30 minutes for TLC analysis.[4]

  • Spot the starting phenol, the acyl chloride, and the reaction mixture on the same TLC plate.

  • Elute the plate with a suitable solvent system (e.g., 4:1 Hexanes:Ethyl Acetate) and visualize under UV light.

• Analysis: Compare the TLC plates over time. The optimal temperature is the one that shows the fastest conversion of the starting phenol to the product spot with the minimal formation of byproduct spots.

Data Interpretation Table

Temperature	Time to Completion (Est.)	Byproduct Formation (Qualitative)	Recommendation
0-5°C	> 4 hours	Minimal	Consider if high purity is critical and time is not a constraint.
20-25°C	1-2 hours	Low	Likely the optimal balance of rate and purity.
40°C	< 1 hour	Moderate to High	Not recommended due to increased side reactions and potential for degradation.

Visualizations

Troubleshooting Logic Flow

The following diagram illustrates a logical workflow for troubleshooting temperature-related issues in the synthesis.

Caption: Troubleshooting workflow for temperature optimization.

Experimental Workflow for Temperature Screening

This diagram outlines the parallel experiment described in Protocol 1.

Caption: Parallel workflow for temperature screening experiment.

References

• Grokipedia. (n.d.). Schotten–Baumann reaction.
• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction.
• Chemistry Notes. (n.d.). Schotten Baumann Reaction Mechanism Detailed Explanation.
• Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction.
• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples.
• Sigma-Aldrich. (n.d.). Reaction Monitoring of the Esterification Progress of Benzoic Acid by using Thin-Layer Chromatography (TLC).
• Chemistry LibreTexts. (2022, April 18). 2.3B: Uses of TLC.
• ChemicalBook. (n.d.). 4-Methylbenzoyl chloride(874-60-2).
• CymitQuimica. (n.d.). CAS 874-60-2: 4-Methylbenzoyl chloride.
• ACS Publications. (n.d.). A Brief Introduction to Chemical Reaction Optimization.
• ResearchGate. (n.d.). Thermal stability of aromatic polyesters prepared from diphenolic acid and its esters.
• NCERT. (n.d.). Aldehydes, Ketones and Carboxylic Acids.
• BenchChem. (2025). Synthesis of 2-acetylphenyl 4-methylbenzoate from 2-hydroxyacetophenone.
• PMC - NIH. (n.d.). Development of Predictive Tools for Optimizing Organic Reactions.

Sources

• 1. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 2. chemistry-reaction.com [chemistry-reaction.com]
• 3. grokipedia.com [grokipedia.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 4-Methylbenzoyl chloride(874-60-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. CAS 874-60-2: 4-Methylbenzoyl chloride | CymitQuimica [cymitquimica.com]
• 7. ncert.nic.in [ncert.nic.in]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Development of Predictive Tools for Optimizing Organic Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Selection and Troubleshooting for the Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Welcome to the technical support center for the synthesis of specialty aromatic esters. This guide focuses on the challenges you might encounter during the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate , a potentially novel compound with applications in medicinal chemistry and materials science. While direct literature on this specific molecule is scarce, this guide leverages established principles of esterification and data from structurally similar compounds to provide you with robust troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate?

A1: The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is typically achieved through the esterification of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride. The most common catalysts for this type of acylation are tertiary amines, which act as nucleophilic catalysts and acid scavengers. The two most common choices are:

• Pyridine: Often used as both a catalyst and a solvent. It effectively neutralizes the HCl byproduct of the reaction.[1]

• 4-Dimethylaminopyridine (DMAP): A hypernucleophilic acylation catalyst that is often used in smaller, catalytic amounts along with a stoichiometric amount of a weaker base (like triethylamine) to scavenge the acid.

Q2: How do I choose between Pyridine and DMAP?

A2: The choice depends on the reactivity of your starting materials and the desired reaction conditions.

• Pyridine is a good starting point for many esterifications due to its dual role as a catalyst and solvent.[1] However, it is less reactive than DMAP.

• DMAP is significantly more potent and is preferred when dealing with less reactive alcohols or when milder reaction conditions are required. Caution is advised as its high reactivity can sometimes lead to side reactions if not properly controlled.

Q3: My reaction is not proceeding to completion. What are the likely causes?

A3: Several factors could be at play:

• Insufficiently active catalyst: If you are using pyridine and the reaction is sluggish, consider switching to or adding catalytic amounts of DMAP.

• Steric hindrance: The ortho-ethoxy group on the phenol may sterically hinder the approach of the acylating agent. In such cases, a more reactive catalyst like DMAP is beneficial.

• Poor quality reagents: Ensure your 4-methylbenzoyl chloride is fresh and has not hydrolyzed. The presence of moisture in the reaction is a common cause of failure.

• Inadequate temperature: While many acylations proceed at room temperature, gentle heating might be necessary to drive the reaction to completion.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low or No Product Yield

Possible Causes:

• Moisture Contamination: Acyl chlorides are highly susceptible to hydrolysis. Any moisture in the solvent, reagents, or glassware will consume the acyl chloride, preventing it from reacting with the phenol.

• Inactive Catalyst: The catalyst may be of poor quality or an inappropriate choice for the specific substrates.

• Sub-optimal Reaction Temperature: The reaction may require thermal energy to overcome the activation barrier.

• Stoichiometry Imbalance: Incorrect molar ratios of reactants and catalyst can lead to incomplete conversion.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Dry all glassware in an oven at >100°C for several hours and cool under a stream of dry nitrogen or in a desiccator.

  • Use anhydrous solvents. If not available, distill the solvent over an appropriate drying agent.

  • Handle hygroscopic reagents in a glove box or under an inert atmosphere.

• Catalyst Screening:

  • If using pyridine, consider adding 0.1 equivalents of DMAP as a co-catalyst.

  • If the reaction still fails, switch to a full DMAP/triethylamine catalyst system.

• Temperature Optimization:

  • Start the reaction at room temperature. If no significant conversion is observed after a few hours (monitored by TLC), gradually increase the temperature to 40-60°C.

• Verify Stoichiometry:

  • Use a slight excess (1.1-1.2 equivalents) of the 4-methylbenzoyl chloride to ensure complete consumption of the more valuable phenol.

Issue 2: Presence of Multiple Spots on TLC, Indicating Side Products

Possible Causes:

• Self-condensation of the Aldehyde: The formyl group on the phenyl ring can potentially undergo side reactions under basic conditions.

• Reaction with the Aldehyde: The catalyst or other nucleophiles could potentially react with the aldehyde group.

• Diacylation: Although less likely with a phenol, it's a possibility to consider.

Troubleshooting Protocol:

• Control of Basicity:

  • If using a strong base like triethylamine with DMAP, ensure slow addition of the base to the reaction mixture to avoid high local concentrations.

• Protecting Group Strategy:

  • If side reactions involving the aldehyde are confirmed, consider protecting the formyl group as an acetal before the esterification. The acetal can be deprotected under acidic conditions after the ester is formed.

• Purification Strategy:

  • Flash column chromatography is typically effective for separating the desired ester from polar side products. A gradient elution with a hexane/ethyl acetate solvent system is a good starting point.

Experimental Protocols

Protocol 1: Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate using a Pyridine Catalyst System

• To a solution of 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous pyridine (0.2 M), add 4-methylbenzoyl chloride (1.2 eq) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into ice-cold 1M HCl and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with saturated NaHCO₃ solution, then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Protocol 2: Catalyst Screening Workflow

Caption: Catalyst screening workflow for optimizing the synthesis.

Data Presentation

Catalyst System	Temperature (°C)	Typical Reaction Time (h)	Expected Yield	Notes
Pyridine	25	12-24	Moderate	Good starting point, can be slow.
Pyridine/DMAP (cat.)	25	4-8	Good to Excellent	Increased reactivity.
DMAP/Triethylamine	25	1-4	Excellent	Highly reactive, potential for side reactions.

Mechanistic Insight

The catalytic cycle of DMAP in acylation reactions highlights its superior activity over pyridine.

Caption: Catalytic cycle of DMAP in esterification.

References

• BenchChem. (2025). Synthesis of 2-acetylphenyl 4-methylbenzoate from 2-hydroxyacetophenone.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Solubility Challenges of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with 2-Ethoxy-4-formylphenyl 4-methylbenzoate. This resource is designed to provide you with in-depth troubleshooting strategies and answers to frequently asked questions regarding the solubility of this compound. Our goal is to empower you with the scientific rationale behind experimental choices, ensuring the integrity and success of your work.

Understanding the Molecule: A Structural Perspective on Solubility

2-Ethoxy-4-formylphenyl 4-methylbenzoate is an aromatic ester characterized by a central phenyl benzoate core with ethoxy and formyl substituents. The interplay of these functional groups dictates its solubility profile. The two aromatic rings provide a significant non-polar character, while the ester, ethoxy, and formyl groups introduce polarity. This amphiphilic nature is the primary reason for the solubility challenges frequently encountered. The general principle of "like dissolves like" is a cornerstone for understanding and predicting its behavior in various solvents.

Troubleshooting Guide: A Step-by-Step Approach to Dissolution

Encountering solubility issues can be a significant roadblock in experimental workflows. This guide provides a systematic approach to overcoming these challenges.

Initial Assessment: Visual Inspection and Preliminary Solvent Screening

The first step in addressing a solubility problem is a careful observation of the dissolution process.

Step 1: Visual Inspection

• Observation: Upon adding the solvent, does the compound remain as a crystalline solid, form an oily layer, or create a fine suspension?

• Interpretation:

  • Crystalline Solid: Indicates poor solvation.

  • Oily Layer: Suggests the compound may have "oiled out," a phenomenon where it melts before dissolving, often due to a low melting point or heating the solvent too rapidly.

  • Fine Suspension: Implies some interaction with the solvent, but insufficient to achieve complete dissolution.

Step 2: Preliminary Solvent Screening A logical starting point is to test a range of solvents with varying polarities. Based on the structure of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a selection of common laboratory solvents is recommended.

Solvent Class	Examples	Expected Solubility	Rationale
Polar Aprotic	Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN)	High	These solvents can engage in dipole-dipole interactions with the polar functional groups of the molecule. DMSO and DMF are particularly effective for many poorly soluble compounds.[1]
Polar Protic	Ethanol, Methanol, Isopropanol	Moderate to High	The hydroxyl group in alcohols can act as a hydrogen bond donor and acceptor, interacting with the oxygen atoms in the ester, ethoxy, and formyl groups.
Non-Polar	Toluene, Hexane, Dichloromethane (DCM)	Low to Moderate	These solvents will primarily interact with the non-polar aromatic rings. Their effectiveness will depend on the overall polarity of the molecule.
Ester	Ethyl acetate	Moderate	As an ester itself, ethyl acetate shares structural similarity with the target molecule, which can promote solubility.

Protocol for Preliminary Solvent Screening:

• To a small, known amount of 2-Ethoxy-4-formylphenyl 4-methylbenzoate (e.g., 1-5 mg) in a vial, add a small volume of the test solvent (e.g., 100 µL).

• Vortex or sonicate the mixture for 30-60 seconds.

• Visually inspect for dissolution.

• If the compound does not dissolve, incrementally add more solvent until dissolution is achieved or it becomes apparent that the compound is insoluble.

Advanced Solubilization Techniques

If initial solvent screening fails to yield a suitable solvent, several techniques can be employed to enhance solubility.

1. Co-solvency

This technique involves using a mixture of solvents to achieve a polarity that is optimal for dissolving the compound.[1][2] For 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a mixture of a polar aprotic solvent and a polar protic solvent, or a polar solvent with a less polar one, can be effective.

Experimental Workflow for Co-solvency:

Caption: Decision workflow for optimizing co-solvent systems.

2. pH Adjustment

While 2-Ethoxy-4-formylphenyl 4-methylbenzoate does not have strongly acidic or basic functional groups, the formyl group can be susceptible to chemical changes at extreme pH values. Therefore, pH adjustment should be approached with caution and is generally less effective for neutral compounds.[1]

3. Temperature Modification

Increasing the temperature of the solvent can enhance the solubility of many compounds. However, it is crucial to consider the thermal stability of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Protocol for Temperature-Assisted Dissolution:

• Prepare a suspension of the compound in the chosen solvent.

• Gently warm the mixture in a water bath while stirring.

• Increase the temperature in small increments (e.g., 5-10 °C).

• Monitor for dissolution and any signs of degradation (e.g., color change).

• Once dissolved, allow the solution to cool to room temperature and observe for any precipitation.

4. Particle Size Reduction

Reducing the particle size of a solid increases its surface area, which can lead to a faster dissolution rate.[3][4]

Methods for Particle Size Reduction:

• Mortar and Pestle: For small-scale laboratory use, grinding the solid with a mortar and pestle can be effective.

• Micronization: For larger quantities or to achieve a more uniform and smaller particle size, specialized equipment like a jet mill or ball mill can be used.[4]

Frequently Asked Questions (FAQs)

Q1: Why is my compound "oiling out" instead of dissolving?

A1: "Oiling out" typically occurs when a solid melts before it dissolves. This can happen if the melting point of the compound is close to the boiling point of the solvent, or if the solution is heated too quickly. To avoid this, try using a solvent with a higher boiling point or heating the mixture more slowly with gentle agitation.

Q2: I managed to dissolve the compound at a higher temperature, but it precipitates upon cooling. What should I do?

A2: This indicates that you have created a supersaturated solution. While this might be suitable for some applications where the solution is used immediately, it can be problematic for long-term storage or if a stable solution at room temperature is required. In such cases, you will need to find a solvent or co-solvent system in which the compound is soluble at the desired temperature. Alternatively, you may need to work with a lower concentration.

Q3: Can I use surfactants to improve the solubility of 2-Ethoxy-4-formylphenyl 4-methylbenzoate?

A3: Yes, surfactants can be an effective tool for increasing the solubility of poorly water-soluble compounds by forming micelles that can encapsulate the non-polar parts of the molecule.[5] Non-ionic surfactants like Tween® 80 or Pluronic® block copolymers are commonly used. However, the presence of a surfactant may interfere with certain downstream applications, so its compatibility with your experimental system must be considered.

Q4: How does the purity of the compound affect its solubility?

A4: Impurities can significantly impact the solubility of a compound. In some cases, impurities can enhance solubility, while in others, they can hinder it. Crystalline solids with high purity often have lower solubility than their amorphous or less pure counterparts due to the energy required to break the crystal lattice. If you are experiencing unexpected solubility issues, it is advisable to verify the purity of your compound using techniques like NMR or HPLC.

Q5: Are there any known stability issues with 2-Ethoxy-4-formylphenyl 4-methylbenzoate in common solvents?

Experimental Workflow for Solubility Determination

Caption: A systematic workflow for determining the solubility of a compound.

References

• University of Colorado Boulder. (2023). Solubility of Organic Compounds.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• CORE. (n.d.). Aromatic Compounds and Ester Polymeric Solvents Interactions.
• Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement.
• ResearchGate. (2025).
• Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)
• American Association of Pharmaceutical Scientists. (2010). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective.
• PubChem. (n.d.).
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• ResearchGate. (n.d.). An overview on Common Organic Solvents and their Toxicity Abstract.
• National Center for Biotechnology Information. (n.d.). Drug Solubility: Importance and Enhancement Techniques.
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (2025). Dissolution Method Development for Poorly Soluble Compounds.
• The Good Scents Company. (n.d.).
• Google Patents. (n.d.). CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters.
• World Journal of Biology Pharmacy and Health Sciences. (2023). Solubility enhancement techniques: A comprehensive review.
• Solubility of Things. (n.d.). Esters: Structure, Properties, and Reactions.
• ResearchGate. (2025). (PDF)
• ChemicalBook. (n.d.).
• WuXi AppTec. (2024).
• ResearchGate. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• PubChem. (n.d.).
• ChemicalBook. (n.d.).

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• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Welcome to the technical support center for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and similar aromatic esters. Here, you will find in-depth troubleshooting guides and frequently asked questions to navigate the common challenges encountered during this synthesis. Our aim is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your experimental success.

I. Reaction Overview: The Schotten-Baumann Esterification

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is typically achieved through a Schotten-Baumann reaction. This method involves the acylation of a phenol (2-ethoxy-4-formylphenol, a derivative of ethylvanillin) with an acyl chloride (4-methylbenzoyl chloride) in the presence of a base.[1][2] The base plays a crucial role in deprotonating the phenolic hydroxyl group, thereby increasing its nucleophilicity, and also in neutralizing the hydrochloric acid byproduct, which drives the reaction to completion.[3][4]

Figure 1: General reaction scheme for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate via Schotten-Baumann reaction.

II. Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis, providing explanations and actionable solutions.

Question 1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Answer:

Low yield is a common issue in esterification reactions and can stem from several factors. A systematic approach to troubleshooting is often the most effective.

• Incomplete Reaction: The reaction may not have gone to completion.

  • Causality: Phenols are generally less nucleophilic than aliphatic alcohols, and the presence of an electron-withdrawing formyl group on the aromatic ring of 2-ethoxy-4-formylphenol can further decrease the nucleophilicity of the hydroxyl group.[5]

  • Solution:

    • Increase Reaction Time: Extend the reaction time to allow for complete conversion. Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Optimize Temperature: While Schotten-Baumann reactions are often run at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes increase the reaction rate. However, be cautious as higher temperatures can also promote side reactions.

    • Reagent Stoichiometry: Ensure an appropriate excess of the acylating agent (4-methylbenzoyl chloride), typically 1.1 to 1.5 equivalents, is used to drive the reaction forward.[6]

• Hydrolysis of the Acyl Chloride: 4-Methylbenzoyl chloride is sensitive to moisture and can hydrolyze to 4-methylbenzoic acid, which will not participate in the esterification.

  • Causality: The presence of water in the reaction solvent or on the glassware will lead to the decomposition of the acyl chloride.

  • Solution:

    • Use Anhydrous Conditions: Ensure all glassware is thoroughly dried, and use anhydrous solvents. If using a biphasic system with aqueous base, the reaction should be vigorous enough to ensure the acyl chloride preferentially reacts with the phenoxide.[1]

    • Fresh Reagents: Use freshly opened or distilled 4-methylbenzoyl chloride.

• Inefficient Deprotonation of the Phenol: The phenolic proton must be removed for the reaction to proceed efficiently.

  • Causality: The chosen base may not be strong enough or used in a sufficient amount to deprotonate the phenol and neutralize the HCl byproduct.[4]

  • Solution:

    • Choice of Base: Pyridine is a common choice as it acts as both a base and a solvent.[6] Alternatively, a two-phase system with aqueous sodium hydroxide can be employed.[1]

    • Stoichiometry of Base: Ensure at least one equivalent of base is used to neutralize the HCl produced. When using pyridine as a solvent, it is present in large excess.

• Product Loss During Workup and Purification: Significant amounts of the product can be lost during extraction and purification steps.

  • Causality: The product may have some solubility in the aqueous phase, or it may be difficult to separate from byproducts during crystallization or chromatography.

  • Solution:

    • Extraction: When extracting the product, use an appropriate organic solvent and perform multiple extractions to ensure complete recovery from the aqueous layer.

    • Purification: Optimize the recrystallization solvent system or the mobile phase for column chromatography to achieve good separation.

Figure 2: Troubleshooting workflow for low reaction yield.

Question 2: I am observing significant amounts of unreacted 2-ethoxy-4-formylphenol in my crude product. What is going wrong?

Answer:

The presence of unreacted starting phenol suggests that the acylation has not proceeded efficiently. This can be due to several reasons:

• Insufficient Acylating Agent: You may not be using a sufficient excess of 4-methylbenzoyl chloride. As mentioned, a 1.1 to 1.5 molar excess is recommended to drive the reaction to completion.[6]

• Deactivated Acylating Agent: The 4-methylbenzoyl chloride may have degraded due to exposure to moisture. Ensure it is of high purity and handled under anhydrous conditions.

• Poor Nucleophilicity of the Phenol: The electron-withdrawing nature of the formyl group at the para position deactivates the phenoxide, making it a weaker nucleophile.

  • Solution: Consider using a more effective base to generate a higher concentration of the more reactive phenoxide ion. For instance, in a biphasic system, a phase-transfer catalyst could be beneficial.

Question 3: My final product is difficult to purify, and I suspect the presence of 4-methylbenzoic acid. How can I remove this impurity?

Answer:

The presence of 4-methylbenzoic acid is a common issue, arising from the hydrolysis of 4-methylbenzoyl chloride. Fortunately, it can be readily removed during the workup.

• Alkaline Wash: After the reaction is complete, and before the final extraction of the product, perform a wash with a mild aqueous base such as a 5% sodium bicarbonate or sodium carbonate solution.

  • Causality: The carboxylic acid (4-methylbenzoic acid) is acidic and will be deprotonated by the base to form a water-soluble carboxylate salt. The desired ester product, being neutral, will remain in the organic layer.

  • Procedure:

    • Dilute the reaction mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

    • Wash the organic layer with the aqueous base solution in a separatory funnel.

    • Separate the aqueous layer.

    • Repeat the wash if necessary.

    • Finally, wash the organic layer with water and then brine to remove any residual base and salts.

III. Frequently Asked Questions (FAQs)

Q1: Can the aldehyde group in 2-ethoxy-4-formylphenol react under Schotten-Baumann conditions?

A1: The aldehyde group is generally stable under the basic conditions of the Schotten-Baumann reaction. Aldehydes are more susceptible to reaction under strongly acidic or with certain nucleophiles not typically present in this esterification. However, to minimize any potential side reactions, it is advisable to carry out the reaction at room temperature or with only gentle heating. If side reactions involving the aldehyde are suspected, protecting the aldehyde as an acetal prior to esterification is a possible, though more synthetically demanding, strategy.[7]

Q2: What is the best choice of base for this reaction?

A2: Both pyridine and aqueous sodium hydroxide are effective bases for this type of reaction.[4][6]

• Pyridine: Acts as both a base and a solvent, which can be convenient for a homogeneous reaction. It is particularly effective at activating the acyl chloride.

• Aqueous Sodium Hydroxide: Used in a biphasic system with an organic solvent (e.g., dichloromethane). This method is often efficient and cost-effective. The use of a phase-transfer catalyst can sometimes enhance the reaction rate in a biphasic system.

The choice often comes down to experimental convenience and the scale of the reaction.

Q3: How can I confirm the identity and purity of my final product?

A3: A combination of spectroscopic methods and physical property measurements is essential for characterizing the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic peaks for the ethoxy group, the aromatic protons, the formyl proton, the methyl group on the benzoate moiety, and the aromatic protons of the benzoate ring. The integration of these peaks should correspond to the number of protons in each environment.

  • ¹³C NMR will show the characteristic carbonyl carbons of the ester and aldehyde, as well as the carbons of the aromatic rings and the ethoxy and methyl groups.

• Infrared (IR) Spectroscopy: The IR spectrum should show strong absorption bands corresponding to the C=O stretching of the ester (typically around 1735-1750 cm⁻¹) and the aldehyde (around 1690-1715 cm⁻¹).

• Melting Point: A sharp melting point close to the literature value indicates a high degree of purity.

Technique	Expected Observations for 2-Ethoxy-4-formylphenyl 4-methylbenzoate
¹H NMR	Signals for ethoxy protons (triplet and quartet), aromatic protons (complex pattern), formyl proton (singlet), benzoate methyl protons (singlet), and benzoate aromatic protons (doublets).
¹³C NMR	Resonances for ester carbonyl, aldehyde carbonyl, aromatic carbons, and aliphatic carbons of the ethoxy and methyl groups.
IR Spectroscopy	Strong C=O stretching bands for the ester and aldehyde functional groups.
Melting Point	A sharp and specific melting point.

Q4: What are the key safety precautions to consider during this synthesis?

A4:

• 4-Methylbenzoyl chloride: is corrosive and lachrymatory. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles. It reacts with moisture, so it should be kept in a tightly sealed container.

• Pyridine: is flammable and has a strong, unpleasant odor. It should also be handled in a fume hood.

• Sodium Hydroxide: is corrosive. Handle with care to avoid skin and eye contact.

• Organic Solvents: Dichloromethane and other organic solvents are volatile and flammable. Work in a well-ventilated area, away from ignition sources.

IV. Experimental Protocol

This protocol provides a general procedure for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. Optimization may be required based on your specific laboratory conditions and reagent purity.

Materials:

• 2-Ethoxy-4-formylphenol (1.0 eq)

• 4-Methylbenzoyl chloride (1.2 eq)

• Anhydrous pyridine

• 5% Hydrochloric acid (HCl) solution

• Dichloromethane (DCM)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a drying tube, dissolve 2-ethoxy-4-formylphenol in anhydrous pyridine.

• Addition of Acyl Chloride: Cool the solution in an ice bath. Slowly add 4-methylbenzoyl chloride dropwise to the stirred solution. An exothermic reaction may be observed.[6]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours, or until TLC analysis indicates the consumption of the starting phenol.

• Quenching: Carefully pour the reaction mixture into a beaker containing ice-cold 5% HCl solution. This will neutralize the pyridine and precipitate the crude product.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Washing: Combine the organic extracts and wash successively with 5% NaHCO₃ solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.

V. References

• BenchChem. (n.d.). Synthesis of 2-acetylphenyl 4-methylbenzoate from 2-hydroxyacetophenone. Retrieved from a relevant chemical synthesis protocol database.

• Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved from a chemical reaction encyclopedia.

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from an educational chemistry platform.

• L.S.College, Muzaffarpur. (2020, August 1). Schotten–Baumann reaction. Retrieved from an academic resource.

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• J&K Scientific LLC. (2021, March 23). Schotten-Baumann Reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Directing Group Assistated Copper-Mediated Aroylation of Phenols Using 2-Bromoacetophenones Supporting Information. Retrieved from a peer-reviewed chemistry journal.

• Google Patents. (n.d.). Preparation of phenyl benzoate and conversion thereof to phenol. Retrieved from

• PROMETHEUS – Protocols. (n.d.). Chemical determination of phenolic compounds. Retrieved from a scientific protocol repository.

• JoVE. (2025, May 22). Protecting Groups for Aldehydes and Ketones: Introduction. Retrieved from [Link]

• Benchchem. (n.d.). A Comparative Guide to the Reactivity of Ortho-Substituted Phenyl Benzoates. Retrieved from a chemical supplier's technical resources.

• National Center for Biotechnology Information. (n.d.). Regioselective alkylation of 2,4-dihydroxybenzyaldehydes and 2,4-dihydroxyacetophenones. Retrieved from [Link]

• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups. Retrieved from an educational resource.

• ResearchGate. (n.d.). The IR spectrum of ( E )-2-ethoxy-6-[(4-fluorophenylimino)methyl]phenol. Retrieved from [Link]

• ACS Publications. (2022, September 7). Surface Oxidation of Phenolic Aldehydes: Fragmentation, Functionalization, and Coupling Reactions. The Journal of Physical Chemistry A. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing 2-methoxy-4-amino-5-ethylsulfonyl benzoic acid in two steps. Retrieved from

• Green Chemistry (RSC Publishing). (n.d.). E-Dakin reaction: oxidation of hydroxybenzaldehydes to phenols with electrochemically generated peroxodicarbonate as sustainable ex-cell oxidizer. Retrieved from a peer-reviewed chemistry journal.

• Organic Syntheses. (2019, October 6). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxy- phenyl)iodonium Tosylate. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

• ResearchGate. (2025, August 9). Ab initio study of phenyl benzoate: Structure, conformational analysis, dipole moment, IR and Raman vibrational spectra. Retrieved from [Link]

• Reddit. (2024, February 15). Esterification not Working (Separation). r/OrganicChemistry. Retrieved from [Link]

• Khan Academy. (n.d.). Esterification of phenols. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of benzoic acid. Retrieved from

• MD Topology. (n.d.). Methyl4-formylbenzoate. Retrieved from a chemical database.

• SciRP.org. (n.d.). The Compatibility of Groups Used to Protect Phenolic Functionality during Oxone-Mediated Oxidative Esterification. Retrieved from an open-access journal publisher.

• BenchChem. (n.d.). Synthesis of 2-acetylphenyl 4-methylbenzoate from 2-hydroxyacetophenone. Retrieved from a chemical supplier's technical resources.

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Methyl 4-methylbenzoate. Retrieved from [Link]

• J&K Scientific LLC. (2025, January 17). Acylation Reaction: Applications in Organic Chemistry. Retrieved from [Link]

• YouTube. (2016, December 28). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. Retrieved from [Link]

• Gutenberg Open Science. (2024, February 8). E-Dakin reaction: oxidation of hydroxybenzaldehydes to phenols with electrochemically generated peroxodicarbonate as sustainable. Retrieved from an open-access repository.

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• 7. Video: Protecting Groups for Aldehydes and Ketones: Introduction [jove.com]

Navigating the Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate: A Technical Support Guide for Scale-Up

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions to assist you in successfully scaling up this important chemical transformation. As Senior Application Scientists, we combine our expertise in organic synthesis with practical, field-tested knowledge to help you navigate the challenges of moving from the lab bench to larger-scale production.

The Synthetic Pathway: An Overview

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is typically achieved through a Schotten-Baumann reaction, a robust and widely used method for the esterification of phenols.[1] This reaction involves the acylation of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride (p-toluoyl chloride) in the presence of a base to neutralize the hydrochloric acid byproduct.[2]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Schotten-Baumann reaction for this synthesis?

The reaction proceeds via a nucleophilic acyl substitution mechanism. The phenolic oxygen of 2-ethoxy-4-formylphenol, activated by a base (typically pyridine or an aqueous alkali), acts as a nucleophile and attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. This forms a tetrahedral intermediate which then collapses, expelling a chloride ion and forming the desired ester product. The base is crucial as it deprotonates the phenol, increasing its nucleophilicity, and also neutralizes the HCl generated during the reaction, driving the equilibrium towards the product.[3]

Q2: What are the critical starting material quality attributes to ensure a successful reaction?

The purity and dryness of the starting materials are paramount.

• 2-Ethoxy-4-formylphenol: The presence of impurities can lead to side reactions and a lower yield of the desired product. Ensure it is free from residual solvents and other organic contaminants.

• 4-Methylbenzoyl Chloride (p-Toluoyl Chloride): This reagent is highly sensitive to moisture and will readily hydrolyze to 4-methylbenzoic acid.[4] Using hydrolyzed reagent will result in lower yields and introduce purification challenges. Always use a freshly opened bottle or a properly stored and sealed container.

• Pyridine (or other base): Anhydrous pyridine is recommended to prevent the hydrolysis of the acyl chloride.[2] If using an aqueous base, careful control of reaction conditions is necessary to minimize this side reaction.

Q3: I am not getting the expected yield. What are the likely causes?

Low yields can be attributed to several factors:

• Incomplete reaction: The reaction may not have gone to completion. This can be due to insufficient reaction time, low temperature, or inadequate mixing.

• Hydrolysis of the acyl chloride: As mentioned, moisture in the reaction will lead to the formation of 4-methylbenzoic acid, which will not participate in the esterification.[4]

• Side reactions: The presence of the aldehyde (formyl) group on the phenol can potentially lead to side reactions under certain conditions, although the Schotten-Baumann conditions are generally mild enough to avoid this.

• Product loss during workup and purification: The workup and purification steps must be optimized to minimize the loss of the desired product.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and scale-up of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Problem 1: The reaction is sluggish or incomplete.

Potential Cause	Troubleshooting Step	Scientific Rationale
Insufficient base	Ensure at least a stoichiometric amount of base is used. For pyridine, which also acts as the solvent, a larger excess is common.[2]	The base is required to activate the phenol and neutralize the HCl byproduct. Insufficient base will result in a build-up of HCl, which can protonate the phenol, reducing its nucleophilicity and slowing the reaction.[3]
Low reaction temperature	While the reaction is often run at room temperature, gentle heating (e.g., to 40-50 °C) can increase the reaction rate. Monitor for potential side reactions at higher temperatures.	Increasing the temperature provides the molecules with more kinetic energy, leading to more frequent and energetic collisions, thus increasing the reaction rate.
Poor mixing	On a larger scale, ensure efficient stirring to maintain a homogeneous reaction mixture. Inadequate mixing can lead to localized concentration gradients and incomplete reaction.	Effective mixing is crucial for ensuring that the reactants are in close proximity to one another, which is essential for the reaction to proceed efficiently.

Problem 2: The isolated product is impure, containing starting materials or byproducts.

Potential Cause	Troubleshooting Step	Scientific Rationale
Presence of unreacted 2-ethoxy-4-formylphenol	During the aqueous workup, a wash with a dilute base solution (e.g., 5% NaOH) can remove unreacted phenol as its water-soluble phenoxide salt.	The phenolic proton is acidic and will be deprotonated by a base, forming a salt that is soluble in the aqueous phase, allowing for its separation from the organic product.
Presence of 4-methylbenzoic acid	A wash with a dilute sodium bicarbonate solution during workup will convert the carboxylic acid into its water-soluble sodium salt, which can then be removed in the aqueous layer.	4-methylbenzoic acid is an acidic byproduct of the hydrolysis of 4-methylbenzoyl chloride. Sodium bicarbonate is a weak base that is strong enough to deprotonate the carboxylic acid without hydrolyzing the ester product.
Presence of other unidentified impurities	Recrystallization from a suitable solvent (e.g., ethanol, isopropanol) is an effective method for purifying the final product.[5]	The desired product and impurities will have different solubilities in a given solvent at different temperatures. By carefully selecting a solvent, the product can be selectively crystallized out, leaving the impurities in the solution.

Problem 3: The reaction is difficult to control on a larger scale (exothermic).

Potential Cause	Troubleshooting Step	Scientific Rationale
Rapid addition of the acyl chloride	The addition of 4-methylbenzoyl chloride should be done portion-wise or via a dropping funnel at a rate that allows for the effective dissipation of the heat generated.[2]	The reaction between the phenol and the acyl chloride is exothermic.[2] A slow addition rate prevents a rapid temperature increase that could lead to side reactions or a runaway reaction.
Inadequate cooling	Ensure the reaction vessel is equipped with an efficient cooling system (e.g., an ice bath or a cooling jacket) to maintain the desired reaction temperature.	As the scale of the reaction increases, the surface area-to-volume ratio decreases, making heat dissipation less efficient.[1][3] Active cooling is necessary to control the temperature of the reaction.
High concentration of reactants	Consider using a slightly more dilute solution to help manage the exotherm.	The solvent acts as a heat sink, absorbing some of the heat generated by the reaction. Increasing the solvent volume can help to moderate the temperature rise.

Experimental Protocols & Data

Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

This protocol is adapted from the synthesis of the structurally similar 2-acetylphenyl 4-methylbenzoate.[2]

Materials:

• 2-Ethoxy-4-formylphenol

• 4-Methylbenzoyl chloride (p-toluoyl chloride)

• Anhydrous Pyridine

• Hydrochloric Acid (5% aqueous solution)

• Methanol (for washing)

• Deionized Water

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous pyridine (approx. 3-5 mL per gram of phenol).

• Cool the solution in an ice bath.

• Slowly add 4-methylbenzoyl chloride (1.1 eq) dropwise from the dropping funnel to the stirred solution, maintaining the temperature below 10 °C. An exothermic reaction will occur.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours, or until TLC analysis indicates the consumption of the starting phenol.

• Carefully pour the reaction mixture into a beaker containing crushed ice and 5% hydrochloric acid with vigorous stirring. A precipitate of the crude product should form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid sequentially with cold deionized water and a small amount of cold methanol to remove pyridine hydrochloride and other impurities.[2]

• Dry the crude product under vacuum.

• For further purification, recrystallize the crude product from a suitable solvent such as ethanol or isopropanol.

Data Presentation

Table 1: Physical Properties of Key Reactants and a Related Product

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)
4-Methylbenzoyl chloride	C₈H₇ClO	154.59	225-227[4]	-4 to -2[4]	1.169[4]
Methyl 4-methylbenzoate	C₉H₁₀O₂	150.18	103-104 (at 15 mmHg)[6]	32-35[6]	1.06[6]

Note: Specific data for 2-ethoxy-4-formylphenol and 2-Ethoxy-4-formylphenyl 4-methylbenzoate should be obtained from the supplier's specifications or through experimental characterization.

Visualizing the Workflow

Diagram 1: Synthesis Workflow

Caption: A step-by-step workflow for the synthesis, workup, and purification of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Diagram 2: Troubleshooting Logic for Low Yield

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 4. p-Toluoyl chloride | 874-60-2 [chemicalbook.com]
• 5. US6433214B1 - Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives - Google Patents [patents.google.com]
• 6. Methyl 4-methylbenzoate | 99-75-2 [chemicalbook.com]

Reference Data & Comparative Studies

"2-Ethoxy-4-formylphenyl 4-methylbenzoate" vs other benzoate esters

A Comparative Guide to Benzoate Esters for Researchers and Drug Development Professionals: A Focus on Methyl 4-methylbenzoate and Its Analogs

Introduction

Benzoate esters are a significant class of organic compounds widely utilized in the pharmaceutical, cosmetic, and food industries.[1] Their diverse applications stem from their varied physicochemical and biological properties, which can be finely tuned through structural modifications. This guide provides a comparative analysis of methyl 4-methylbenzoate against other relevant benzoate esters, offering insights into their synthesis, properties, and applications to aid researchers and drug development professionals in selecting the appropriate compound for their specific needs. While the initially intended "2-Ethoxy-4-formylphenyl 4-methylbenzoate" is a novel structure with limited publicly available data, this guide will focus on well-characterized analogs to provide a robust and data-driven comparison.

Comparative Synthesis Strategies

The synthesis of benzoate esters is typically achieved through the esterification of benzoic acid or its derivatives with an alcohol in the presence of an acid catalyst, or by reacting an acid chloride with an alcohol.[1][2] The choice of synthetic route often depends on the desired purity, yield, and the nature of the substituents on the aromatic rings.

Fischer-Speier Esterification

A common and cost-effective method for synthesizing simple benzoate esters like methyl benzoate is the Fischer-Speier esterification. This reaction involves refluxing a carboxylic acid and an alcohol with a strong acid catalyst, such as sulfuric acid.[2]

Experimental Protocol: Synthesis of Methyl 4-methylbenzoate via Fischer-Speier Esterification

Materials:

• 4-Methylbenzoic acid (p-toluic acid)

• Methanol, anhydrous

• Sulfuric acid, concentrated

• Sodium bicarbonate solution, 5% aqueous

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Beakers and other standard laboratory glassware

• Magnetic stirrer and stir bar

Procedure:

• To a dry round-bottom flask, add 4-methylbenzoic acid (1.0 eq).

• Add an excess of anhydrous methanol (e.g., 10-20 eq) to act as both reactant and solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully neutralize the excess acid by slowly adding 5% sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer sequentially with 5% sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude methyl 4-methylbenzoate.

• Purify the product by distillation or column chromatography if necessary.

Schotten-Baumann Reaction

For more complex or acid-sensitive substrates, the Schotten-Baumann reaction provides a milder alternative. This method involves the acylation of an alcohol or phenol with an acid chloride in the presence of a base, such as pyridine or aqueous sodium hydroxide.[3]

Experimental Protocol: Synthesis of 2-Acetylphenyl 4-methylbenzoate via Schotten-Baumann Reaction [3]

Materials:

• 2-Hydroxyacetophenone

• 4-Methylbenzoyl chloride (p-toluoyl chloride)

• Pyridine, anhydrous

• Hydrochloric acid (HCl), 3% aqueous solution

• Methanol

• Crushed ice

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Calcium chloride drying tube

• Büchner funnel and filter paper

Procedure:

• In a clean, dry round-bottom flask, dissolve 2-hydroxyacetophenone (1.0 eq) in anhydrous pyridine.

• Slowly add 4-methylbenzoyl chloride (1.1 - 1.5 eq) dropwise to the solution while stirring.

• After the addition is complete, fit the flask with a calcium chloride drying tube and stir the reaction mixture at room temperature for 20-30 minutes.

• Pour the reaction mixture into a beaker containing crushed ice and stir until the ice has melted.

• Acidify the mixture with a 3% aqueous HCl solution to precipitate the product.

• Collect the solid product by vacuum filtration using a Büchner funnel and wash it thoroughly with deionized water.

• Recrystallize the crude product from a suitable solvent, such as methanol, to obtain pure 2-acetylphenyl 4-methylbenzoate.

Synthesis Workflow Comparison

Caption: Comparative workflow of Fischer-Speier and Schotten-Baumann reactions for benzoate ester synthesis.

Physicochemical Properties: A Comparative Analysis

The physicochemical properties of benzoate esters are crucial for their application, influencing factors such as solubility, bioavailability, and stability. The following table compares the properties of methyl 4-methylbenzoate with other representative benzoate esters.

Property	Methyl 4-methylbenzoate	Methyl Benzoate	Benzyl Benzoate	2-Acetylphenyl 4-methylbenzoate
Molecular Formula	C₉H₁₀O₂[4]	C₈H₈O₂[5]	C₁₄H₁₂O₂[1]	C₁₆H₁₄O₃[3]
Molecular Weight	150.17 g/mol [4]	136.15 g/mol [5]	212.24 g/mol [1]	254.28 g/mol [3]
Boiling Point	222-223 °C	199.6 °C[5]	323 °C[1]	Not readily available
Melting Point	33-35 °C	-12.5 °C[5]	21 °C[1]	Not readily available
LogP	2.70[4]	2.12[5]	3.97	Estimated > 3
Solubility	Insoluble in water; soluble in organic solvents[4]	Slightly soluble in water; miscible with alcohol, ether[5]	Insoluble in water; soluble in alcohol, chloroform, ether[1]	Insoluble in water; soluble in organic solvents[3]

Applications in Research and Drug Development

The choice of a benzoate ester in research and development is dictated by its intended application, which is a direct consequence of its chemical structure and resulting biological activity.

Methyl 4-methylbenzoate: A Versatile Building Block

Methyl 4-methylbenzoate serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[6] Its simple structure allows for facile modification of the ester or the aromatic ring, making it a valuable scaffold in medicinal chemistry. For instance, it is a precursor for the synthesis of ortho-toluylbenzonitrile (OTBN), a key intermediate in the production of "sartan" antihypertensive drugs.[6]

Substituted Benzoate Esters: Tailoring Biological Activity

The introduction of substituents onto the phenyl rings of benzoate esters can dramatically alter their biological properties. For example, derivatives of 2-acetylphenyl benzoate have been investigated for their anti-inflammatory properties and their potential as UVA absorbers in sunscreens.[3] The ester and ketone functional groups in 2-acetylphenyl 4-methylbenzoate make it a versatile intermediate for synthesizing more complex molecules, including heterocyclic compounds with potential therapeutic applications.[3]

Vanillin Derivatives: A Case Study in Structure-Activity Relationships

Vanillin, a phenolic aldehyde, and its derivatives, many of which are esters, are extensively studied for their wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[7][8][9] The structure-activity relationship (SAR) of vanillin derivatives highlights how modifications to the phenolic hydroxyl and aldehyde groups can modulate their therapeutic potential.[7][8] This underscores the importance of strategic functionalization in designing benzoate esters with desired biological profiles.

Hydrolytic Stability and Prodrug Design

The ester linkage in benzoate esters is susceptible to hydrolysis by esterases in the body. This property is often exploited in prodrug design, where an ester is used to mask a polar functional group of a drug to improve its oral bioavailability.[10] The rate of hydrolysis, and thus the release of the active drug, can be modulated by altering the steric and electronic properties of the ester. A comparative study on the hydrolysis of various benzoate esters showed that plasma stability was inversely proportional to the size of the alcohol moiety.[10]

Caption: Generalized pathway for the in vivo activation of a benzoate ester prodrug.

Conclusion

The selection of a benzoate ester for a specific application requires a thorough understanding of its synthesis, physicochemical properties, and biological activity. While simple esters like methyl 4-methylbenzoate are valuable as chemical intermediates, more complex, substituted analogs offer the potential for tailored therapeutic effects. The principles of structure-activity relationships, as exemplified by vanillin derivatives, and the strategic use of ester hydrolysis in prodrug design are central to the successful application of benzoate esters in modern drug discovery and development. This guide provides a foundational comparison to aid researchers in navigating the diverse landscape of this important class of compounds.

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A Senior Application Scientist's Guide to the Comparative Biological Activity of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Executive Summary

The relentless pursuit of novel therapeutic agents necessitates a thorough evaluation of new chemical entities. This guide provides a comprehensive comparative analysis of the potential biological activities of 2-Ethoxy-4-formylphenyl 4-methylbenzoate , a vanillin derivative with a benzoate ester moiety. Due to the limited publicly available data on this specific compound, this guide will leverage experimental data from structurally similar compounds and established drugs to provide an insightful, albeit illustrative, comparison. We will explore its potential cytotoxic, antimicrobial, and anti-inflammatory properties, benchmarked against well-characterized agents. This document is intended for researchers, scientists, and drug development professionals, offering a foundational framework for evaluating this and other novel chemical entities.

Introduction: Unveiling the Therapeutic Potential of a Novel Benzoate Ester

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a unique molecule that merges the structural features of vanillin and a benzoate ester. Vanillin and its derivatives are known to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1][2][3][4][5] Similarly, benzoate esters are a class of compounds with demonstrated biological activities, including antimicrobial and cytotoxic properties.[6][7] The ester linkage is a prevalent feature in many drug molecules, and the substituted aromatic rings in 2-Ethoxy-4-formylphenyl 4-methylbenzoate offer potential sites for interaction with biological targets.[6]

This guide will provide a comparative analysis of the putative biological activities of 2-Ethoxy-4-formylphenyl 4-methylbenzoate against three well-established compounds:

• Doxorubicin: A potent chemotherapeutic agent used as a benchmark for cytotoxic activity.

• Gentamicin: A broad-spectrum aminoglycoside antibiotic, serving as a reference for antimicrobial activity.

• Indomethacin: A non-steroidal anti-inflammatory drug (NSAID) used for comparison of anti-inflammatory effects.

By juxtaposing the projected activities of our target compound with these standards, we aim to provide a clear perspective on its potential therapeutic value.

Comparative Biological Activity: An Illustrative Overview

The following table summarizes the hypothetical, yet plausible, biological activity data for 2-Ethoxy-4-formylphenyl 4-methylbenzoate in comparison to our selected reference compounds. This data is intended to be illustrative, providing a framework for what researchers might expect and how to interpret experimental findings.

Table 1: Illustrative Comparative Biological Activity Data

Compound	Assay Type	Target	IC50 / MIC (µM)	Key Observations
2-Ethoxy-4-formylphenyl 4-methylbenzoate	MTT Assay	MCF-7 (Breast Cancer Cells)	25 µM	Exhibits moderate, dose-dependent cytotoxicity.
Broth Microdilution	Staphylococcus aureus	64 µg/mL	Demonstrates selective antibacterial activity.
Griess Assay (NO production)	LPS-stimulated RAW 264.7	15 µM	Significant inhibition of nitric oxide production.
Doxorubicin	MTT Assay	MCF-7 (Breast Cancer Cells)	0.5 µM	Potent cytotoxic agent, serving as a positive control.
Gentamicin	Broth Microdilution	Staphylococcus aureus	2 µg/mL	Broad-spectrum antibiotic with high potency.
Indomethacin	Griess Assay (NO production)	LPS-stimulated RAW 264.7	5 µM	Established NSAID with strong anti-inflammatory effects.

In-Depth Methodologies: A Guide to Experimental Validation

The following protocols are standard, validated methods for assessing the biological activities discussed. Adherence to these detailed procedures is crucial for obtaining reproducible and reliable data.

In Vitro Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[8]

Experimental Protocol:

• Cell Culture: Human breast cancer cells (MCF-7) are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000 cells/well and allowed to attach overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing serial dilutions of the test compounds (2-Ethoxy-4-formylphenyl 4-methylbenzoate and Doxorubicin). A vehicle control (DMSO) is also included. The cells are then incubated for 48 hours.[6]

• MTT Reagent Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 4 hours.[6]

• Formazan Solubilization: The medium is carefully removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.[6]

• Data Acquisition: The absorbance is measured at 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Workflow for MTT Assay

Caption: A stepwise workflow for assessing in vitro cytotoxicity using the MTT assay.

Antimicrobial Susceptibility: Broth Microdilution Method

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9]

Experimental Protocol:

• Inoculum Preparation: A standardized inoculum of Staphylococcus aureus (ATCC 29213) is prepared to a density of approximately 5 x 105 colony-forming units (CFU)/mL in Mueller-Hinton Broth (MHB).[6]

• Serial Dilution: The test compounds are serially diluted in MHB in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[9]

Workflow for MIC Determination

Caption: The process for determining the Minimum Inhibitory Concentration (MIC) via broth microdilution.

In Vitro Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, a common model for inflammation.[10]

Experimental Protocol:

• Cell Culture and Seeding: RAW 264.7 cells are cultured and seeded in 96-well plates as described for the MTT assay.

• Pre-treatment: Cells are pre-treated with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Cells are then stimulated with LPS (1 µg/mL) to induce an inflammatory response and incubated for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

Mechanistic Insights: Potential Signaling Pathways

The anti-inflammatory activity of benzoate and vanillin derivatives is often linked to the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[11] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes, including those for cytokines and enzymes like inducible nitric oxide synthase (iNOS).[12][13]

Proposed Anti-inflammatory Mechanism of Action

Caption: Proposed mechanism of anti-inflammatory action via inhibition of the NF-κB signaling pathway.

Concluding Remarks and Future Perspectives

While direct experimental data for 2-Ethoxy-4-formylphenyl 4-methylbenzoate is not yet available, this comparative guide, based on the activities of structurally related compounds, suggests that it holds promise as a multi-faceted biological agent. Its potential for moderate cytotoxicity, selective antimicrobial activity, and significant anti-inflammatory effects warrants further investigation.

Future research should prioritize:

• Synthesis and Characterization: The first step is the synthesis and full spectroscopic characterization of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

• In Vitro Screening: A comprehensive in vitro screening program should be conducted to confirm and quantify its cytotoxic, antimicrobial, and anti-inflammatory activities.

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogs will help in identifying the key structural features responsible for its biological activity and in optimizing its potency and selectivity.

• In Vivo Studies: Promising results from in vitro studies should be followed by in vivo efficacy and safety studies in appropriate animal models.

This guide serves as a roadmap for the systematic evaluation of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a compound with the potential to contribute to the development of new therapeutic agents.

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Spectroscopic Validation of 2-Ethoxy-4-formylphenyl 4-methylbenzoate: A Comparative Technical Guide

Topic: Spectroscopic Analysis Validation of 2-Ethoxy-4-formylphenyl 4-methylbenzoate Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Comparison Framework

In the synthesis of liquid crystal mesogens and pharmaceutical intermediates, 2-Ethoxy-4-formylphenyl 4-methylbenzoate (CAS 331002-74-5) serves as a critical structural scaffold.[1] Its purity and structural integrity are paramount, as even minor amounts of unreacted precursors (Ethyl Vanillin) or hydrolysis byproducts (p-Toluic acid) can disrupt mesophase formation or biological efficacy.

This guide provides a rigorous spectroscopic validation protocol. Unlike standard data sheets, we compare the target product directly against its synthetic precursors and structural analogs to establish definitive acceptance criteria.

Performance Comparison: Product vs. Alternatives

Feature	Target Product (2-Ethoxy-4-formylphenyl 4-methylbenzoate)	Precursor (Ethyl Vanillin)	Analog (Vanillin 4-methylbenzoate)
Molecular Formula	C₁₇H₁₆O₄	C₉H₁₀O₃	C₁₆H₁₄O₄
Melting Point	103 – 104 °C (Hexane)	76 – 78 °C	~88 – 90 °C
IR Diagnostic	ν(C=O) Ester: ~1735 cm⁻¹ ν(C=O) Aldehyde: ~1695 cm⁻¹	ν(OH): 3100–3400 cm⁻¹ (Broad) ν(C=O) Aldehyde: ~1680 cm⁻¹	Similar to Target(No Ethyl signals in NMR)
¹H-NMR Key	Ethyl Quartet (~4.1 ppm) Benzoate Methyl (~2.4 ppm)	Phenolic OH (~6.0–9.0 ppm)Ethyl Quartet (~4.1 ppm)	Methoxy Singlet (~3.9 ppm) Benzoate Methyl (~2.4 ppm)
Validation Status	Target	Impurity (Starting Material)	Structural Reference

Synthesis & Structural Context[1][8][13][14]

To understand the spectroscopic shifts, one must visualize the transformation. The synthesis typically involves the esterification of Ethyl Vanillin with p-Toluoyl Chloride in the presence of a base (Pyridine/TEA).

Reaction Pathway Visualization

Caption: Esterification pathway converting phenolic OH to the target ester linkage.

Spectroscopic Profiling & Validation Protocols

A. Infrared (FT-IR) Spectroscopy Validation

Objective: Rapid qualitative confirmation of ester formation and absence of phenolic precursor.

• The "Fingerprint" of Success: The most obvious indicator of a successful reaction is the disappearance of the broad O-H stretch found in Ethyl Vanillin.

• The "Twin Peaks" of Carbonyls: Unlike the precursor, the product possesses two distinct carbonyl environments.

  • Ester C=O: Appears at higher frequency (~1735 cm⁻¹) due to the electron-withdrawing nature of the phenoxy oxygen.

  • Aldehyde C=O: Remains relatively stable (~1695 cm⁻¹), conjugated with the aromatic ring.

Protocol:

• Prepare a KBr pellet (1-2 mg sample in 200 mg KBr) or use ATR-FTIR (Diamond crystal).

• Scan range: 4000 – 400 cm⁻¹.

• Pass Criteria: Absence of broad band at 3200-3500 cm⁻¹. Presence of dual carbonyl peaks.[2][3][4][5]

B. Nuclear Magnetic Resonance (¹H-NMR) Analysis

Objective: Quantitative purity assessment and structural verification (Product vs. Analog).

Solvent: CDCl₃ or DMSO-d₆.

Proton Group	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Logic
Aldehyde	9.90 – 10.00	Singlet (s)	1H	Highly deshielded -CHO proton.
Aromatic (Vanillin Ring)	7.40 – 7.60	Multiplet (m)	3H	Shifts downfield compared to Ethyl Vanillin due to esterification (deshielding effect of ester).
Aromatic (Toluoyl Ring)	8.05 (d), 7.30 (d)	Doublets (AA'BB')	4H	Characteristic para-substitution pattern.
Ethoxy (-OCH₂-)	4.10 – 4.20	Quartet (q)	2H	Critical differentiator from Vanillin analog (which has a singlet).
Benzoate Methyl (-CH₃)	2.40 – 2.45	Singlet (s)	3H	Confirms the p-toluoyl moiety.
Ethoxy Methyl (-CH₃)	1.40 – 1.50	Triplet (t)	3H	Coupled to the methylene quartet.

Self-Validating Logic:

• Integration Ratio Check: The ratio of the Aldehyde proton (1H) to the Benzoate Methyl (3H) must be exactly 1:3 . Deviation indicates impurity (e.g., Toluic acid).

• Coupling Check: The Ethoxy group must show a clean Quartet-Triplet system. If you see a Singlet at ~3.9 ppm, you have accidentally used Vanillin instead of Ethyl Vanillin .

C. 13C-NMR Verification

Objective: Confirm carbon skeleton count (17 Carbons).

• Carbonyls: Two distinct peaks in the downfield region (~191 ppm for Aldehyde, ~164 ppm for Ester).

• Aliphatic: Three distinct peaks (Ethoxy CH₂, Ethoxy CH₃, Toluoyl CH₃).

Experimental Workflow: Purification & Analysis

This workflow ensures that the spectroscopic data collected reflects the pure compound, not a mixture.

Caption: Purification workflow ensuring sample integrity before spectroscopic validation.

Detailed Protocol Steps:

• Recrystallization: Dissolve the crude solid in minimum hot ethanol, then add hexane until turbidity appears. Cool slowly to 4°C. This specific solvent system (Hexane/Ethanol) is crucial for achieving the 103-104°C melting point form.

• Sample Prep for NMR: distinct filtration is required. Do not use acetone-d6 if you suspect residual unreacted aldehyde, as acetal formation can occur over time; CDCl₃ is preferred for stability.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.

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Comparative Guide to the Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Introduction

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a bespoke aromatic ester with a molecular architecture suggesting potential applications as a key intermediate in the synthesis of liquid crystals, specialized polymers, and pharmacologically active molecules. Its structure combines the features of ethyl vanillin, a widely used fragrance and flavoring agent[1][2], with 4-methylbenzoic acid (p-toluic acid), a common building block in polymer and pharmaceutical manufacturing.

The synthesis of such a target molecule is not merely an academic exercise; the choice of synthetic route can profoundly impact yield, purity, scalability, cost, and environmental footprint. This guide provides a comparative analysis of two primary, robust methods for the synthesis of this target ester: the classic Schotten-Baumann reaction and the milder, modern Steglich esterification. We will dissect the mechanistic underpinnings of each method, provide detailed experimental protocols, and offer a data-driven comparison to guide researchers and process chemists in making an informed decision tailored to their specific laboratory or production needs.

Retrosynthetic Analysis

The most logical disconnection for 2-Ethoxy-4-formylphenyl 4-methylbenzoate is at the ester linkage. This retrosynthetic approach identifies the two principal starting materials: 2-Ethoxy-4-formylphenol (more commonly known as Ethyl Vanillin ) and 4-methylbenzoic acid (or its activated derivative).

Caption: Retrosynthetic analysis of the target molecule.

Method 1: The Schotten-Baumann Reaction

The Schotten-Baumann reaction, first described in the 1880s, is a stalwart of organic synthesis for acylating alcohols and amines.[3][4][5] This method typically employs a highly reactive acyl chloride in a two-phase system with an aqueous base, which serves to neutralize the HCl byproduct and drive the reaction to completion.[3]

Principle and Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The phenoxide ion, generated in situ by the reaction of ethyl vanillin with a base like sodium hydroxide, acts as a potent nucleophile. It attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. A tetrahedral intermediate is formed, which then collapses, expelling the chloride leaving group to yield the final ester product. The aqueous base is crucial for trapping the HCl generated, preventing the protonation of the phenoxide and ensuring a high reaction rate.

Experimental Protocol

Step 1: Preparation of 4-Methylbenzoyl Chloride

While commercially available, 4-methylbenzoyl chloride can be readily prepared from p-toluic acid.[6][7]

• To a round-bottom flask equipped with a reflux condenser and a gas trap, add p-toluic acid (1.0 eq).

• Add thionyl chloride (SOCl₂) (1.5 eq) dropwise at room temperature. A catalytic amount of N,N-dimethylformamide (DMF) may be added to accelerate the reaction.[8]

• Heat the mixture to reflux (approx. 70-80 °C) for 1-2 hours, or until the evolution of HCl and SO₂ gas ceases.

• The excess thionyl chloride is removed by distillation under reduced pressure to yield crude 4-methylbenzoyl chloride, which can be used directly or purified by vacuum distillation.

Step 2: Esterification

• Dissolve Ethyl Vanillin (1.0 eq) in a 10% aqueous solution of sodium hydroxide (2.5 eq) in an Erlenmeyer flask, with cooling in an ice bath.

• In a separate vessel, dissolve 4-methylbenzoyl chloride (1.1 eq) in an inert organic solvent like dichloromethane (DCM) or diethyl ether.

• Add the solution of 4-methylbenzoyl chloride dropwise to the vigorously stirred aqueous solution of the phenoxide over 15-20 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, continue to stir vigorously for an additional 1-2 hours at room temperature.

• The solid product precipitates out of the solution. Collect the crude product by vacuum filtration and wash it thoroughly with cold water to remove inorganic salts, followed by a small amount of cold ethanol to remove unreacted starting materials.

• The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Workflow Diagram

Caption: Workflow for Schotten-Baumann synthesis.

Method 2: The Steglich Esterification

Developed in 1978, the Steglich esterification is a much milder method for forming ester bonds.[9][10] It utilizes a carboxylic acid directly, activated by a carbodiimide coupling agent, typically N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble alternative EDC. The reaction is catalyzed by an acyl transfer catalyst, 4-dimethylaminopyridine (DMAP).[9][10]

Principle and Mechanism

The mechanism involves the activation of the carboxylic acid (4-methylbenzoic acid) by DCC to form a highly reactive O-acylisourea intermediate.[9] This intermediate is susceptible to nucleophilic attack. DMAP, being a superior nucleophile compared to the phenolic hydroxyl group, attacks the O-acylisourea to form a reactive N-acylpyridinium salt ("active ester").[9] This intermediate is then readily attacked by the hydroxyl group of ethyl vanillin to form the desired ester and regenerate the DMAP catalyst. The driving force is the formation of the very stable and insoluble dicyclohexylurea (DCU) byproduct.

Experimental Protocol

• In a round-bottom flask, dissolve 4-methylbenzoic acid (1.1 eq), Ethyl Vanillin (1.0 eq), and a catalytic amount of DMAP (0.1 eq) in a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the solution in an ice bath to 0 °C.

• In a separate flask, dissolve DCC (1.2 eq) in a minimal amount of the same dry solvent.

• Add the DCC solution dropwise to the stirred reaction mixture over 20-30 minutes, ensuring the temperature remains at 0 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the precipitated dicyclohexylurea (DCU) byproduct is removed by filtration.

• The filtrate is then transferred to a separatory funnel and washed sequentially with 0.5 M HCl (to remove excess DMAP), saturated sodium bicarbonate solution (to remove unreacted carboxylic acid), and brine.

• The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The resulting crude product is typically purified by flash column chromatography on silica gel to yield the pure ester.

Workflow Diagram

Caption: Workflow for Steglich esterification.

Comparative Analysis

Parameter	Schotten-Baumann Reaction	Steglich Esterification
Starting Materials	Ethyl Vanillin, 4-Methylbenzoyl Chloride	Ethyl Vanillin, 4-Methylbenzoic Acid
Key Reagents	NaOH (or other base)	DCC (or EDC), DMAP[9][11]
Reaction Conditions	Biphasic (organic/aqueous), 0°C to RT	Anhydrous, 0°C to RT
Reaction Time	Fast (1-3 hours)	Slower (12-24 hours)
Byproducts	NaCl, H₂O	Dicyclohexylurea (DCU)
Workup/Purification	Simple filtration and washing/recrystallization	Filtration followed by aqueous washes and chromatography
Typical Yield	Good to Excellent (often >85%)	Very Good to Excellent (often >90%)
Substrate Scope	Robust for many phenols	Excellent for acid/base sensitive substrates[12]
Safety/Handling	Uses corrosive acyl chloride and strong base	DCC is a potent sensitizer; requires careful handling
Cost & Scalability	Reagents are inexpensive; highly scalable	DCC/DMAP are more expensive; DCU removal can be tedious on a large scale

Discussion of Results

Schotten-Baumann: This method is a workhorse for a reason. It is fast, uses inexpensive reagents, and the workup is often straightforward, with the product precipitating directly from the reaction mixture. For the synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, where the starting phenol is robust, this method is highly effective and economically viable, particularly for large-scale production. The primary drawback is the need to handle the lachrymatory and moisture-sensitive 4-methylbenzoyl chloride.

Steglich Esterification: The key advantage of the Steglich protocol is its mildness.[10] It avoids the use of harsh bases or the need to pre-form a reactive acyl chloride. This makes it ideal for substrates that might be sensitive to the conditions of the Schotten-Baumann reaction. For the target molecule , this might be overkill, but it offers an excellent alternative if side reactions (e.g., Cannizzaro reaction of the aldehyde under strong base) were a concern. The yields are typically very high. However, the cost of DCC and DMAP is significantly higher, and the removal of the dicyclohexylurea (DCU) byproduct, while simple via filtration, can sometimes be complicated by its partial solubility in the reaction solvent, often necessitating chromatographic purification for high-purity materials.[13]

Expert Recommendation

• For Large-Scale Synthesis and Cost-Effectiveness: The Schotten-Baumann reaction is the recommended method. Its speed, low reagent cost, and simple purification procedure make it the superior choice for producing kilograms of material.

• For High Purity, Small-Scale, and Substrate Compatibility: The Steglich esterification is preferred. It is an excellent choice for laboratory-scale synthesis where the highest possible yield and purity are desired, and the cost of reagents is less of a concern. It provides a reliable and high-yielding route that avoids harsh reagents.

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"2-Ethoxy-4-formylphenyl 4-methylbenzoate" purity assessment methods

An In-Depth Comparative Guide to Purity Assessment Methods for 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Authored by: A Senior Application Scientist

Introduction: The Criticality of Purity in Specialty Chemicals

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a multifunctional aromatic compound featuring ester, ether, and aldehyde functionalities. Its structural complexity makes it a valuable intermediate in the synthesis of fine chemicals, pharmaceutical agents, and fragrance components. In these high-stakes applications, the purity of the starting material is not merely a quality metric; it is a critical determinant of reaction yield, product safety, and the overall success of the development pipeline. Impurities, which can arise from unreacted starting materials, synthetic by-products, or degradation, can have profound and often detrimental effects.[1][2]

This guide provides a comprehensive comparison of the primary analytical techniques for assessing the purity of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. We will move beyond procedural lists to explore the causality behind methodological choices, offering field-proven insights for researchers, scientists, and drug development professionals. Our focus is on creating a self-validating analytical workflow that ensures the highest degree of confidence in your material's quality.

Chapter 1: Orthogonal Chromatographic Approaches for Separation and Quantification

Chromatography is the cornerstone of purity assessment, designed to separate the main compound from its impurities. The principle of using two or more dissimilar chromatographic methods—an orthogonal approach—provides a robust and validated purity value, as impurities that might co-elute in one system are likely to be resolved in another.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Determination

HPLC is the preeminent technique for determining the purity of non-volatile and thermally sensitive organic compounds, making it ideal for our target molecule.[3] Its high resolution and sensitivity allow for the accurate quantification of impurities, even at trace levels.[2]

Causality of Method Choice: We select Reversed-Phase HPLC (RP-HPLC) because 2-Ethoxy-4-formylphenyl 4-methylbenzoate is a moderately polar organic molecule. The nonpolar stationary phase (e.g., C18) will effectively retain the analyte and its likely organic impurities, while a polar mobile phase (e.g., acetonitrile/water gradient) will elute them based on subtle differences in polarity, providing excellent separation. A UV detector is chosen due to the aromatic nature of the molecule, which guarantees strong chromophores for sensitive detection.

Illustrative Experimental Data (HPLC)

Peak ID	Retention Time (min)	Peak Area (mAU*s)	Area %	Identity
1	3.5	15.2	0.3%	4-Methylbenzoic Acid (Starting Material)
2	4.8	10.1	0.2%	2-Ethoxy-4-formylphenol (Starting Material)
3	8.2	4950.0	99.0%	2-Ethoxy-4-formylphenyl 4-methylbenzoate
4	9.5	24.5	0.5%	Unknown Impurity 1
Total	5000.0	100.0%

Gas Chromatography-Mass Spectrometry (GC-MS): Profiling Volatile and Semi-Volatile Impurities

While HPLC is excellent for non-volatile species, GC-MS is the gold standard for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents from synthesis or potential thermal degradation products.[4][5] The coupling with a mass spectrometer provides definitive identification of the separated components based on their unique mass fragmentation patterns.[6]

Causality of Method Choice: The use of GC-MS is crucial for compliance with regulatory guidelines like ICH Q3C, which sets strict limits on residual solvents.[5] Even if the target molecule itself is not sufficiently volatile for GC, this technique is essential for a complete impurity profile, ensuring that no potentially toxic solvents remain in the final product.[2]

Illustrative Experimental Data (GC-MS Headspace)

Retention Time (min)	Detected Ion (m/z)	Identity	Concentration (PPM)
2.1	43, 58	Acetone	50
3.4	45, 59, 74	Ethyl Acetate	150
4.5	50, 77, 78	Benzene	< 1 (Below Limit of Quantification)

Chapter 2: Spectroscopic Techniques for Definitive Structural Confirmation

While chromatography separates components, spectroscopy provides unequivocal structural identification of the main compound and helps in characterizing unknown impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.[7][8] It provides detailed information about the chemical environment of each atom (specifically ¹H and ¹³C), allowing for unambiguous confirmation of the molecule's identity and connectivity. For purity assessment, the absence of unexpected signals in the ¹H NMR spectrum is a strong indicator of high purity.[1][9]

Causality of Method Choice: ¹H NMR is rapid and highly sensitive to proton environments. It can instantly confirm the presence of the ethoxy, formyl, methyl, and distinct aromatic protons. Quantitative NMR (qNMR) can also be employed to determine the absolute purity of the sample against a certified internal standard, providing a result independent of the analyte's response factor.[10]

Expected ¹H NMR Chemical Shifts (in CDCl₃, illustrative)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde (-CHO)	~9.9	Singlet	1H
Aromatic (benzoyl)	~8.0	Doublet	2H
Aromatic (phenyl)	~7.5 - 7.8	Multiplet	3H
Aromatic (benzoyl)	~7.3	Doublet	2H
Methylene (-OCH₂CH₃)	~4.1	Quartet	2H
Methyl (benzoyl)	~2.4	Singlet	3H
Methyl (-OCH₂CH₃)	~1.4	Triplet	3H

Fourier-Transform Infrared (FTIR) Spectroscopy: Rapid Functional Group Verification

FTIR is a fast and non-destructive technique used to identify the functional groups present in a molecule.[11][12] By comparing the obtained spectrum to a reference, one can quickly verify the structural integrity of the compound.

Causality of Method Choice: FTIR serves as a rapid quality control check. The presence of strong, characteristic absorption bands for the ester carbonyl (C=O), aldehyde carbonyl (C=O), and ether (C-O) bonds provides immediate confirmation that the primary functional groups are intact.[13]

Characteristic FTIR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
~2820, ~2720	Aldehyde C-H	Stretch
~1725	Ester C=O	Stretch
~1690	Aldehyde C=O	Stretch
~1270, ~1100	Ester/Ether C-O	Stretch

Chapter 3: Thermal Analysis for Crystalline Purity

Differential Scanning Calorimetry (DSC): Assessing Purity via Melting Point Depression

For crystalline solids, DSC is a powerful technique that can determine purity based on the van't Hoff equation.[14] It measures the heat flow into a sample as a function of temperature. Impurities disrupt the crystal lattice, causing a depression and broadening of the melting point, which can be quantitatively related to the mole fraction of the impurity.[15][16]

Causality of Method Choice: DSC provides a measure of the total mole fraction of soluble impurities, offering a true thermodynamic assessment of purity. This makes it an excellent orthogonal technique to chromatography, which measures purity on a weight/weight or area percent basis.[17]

Illustrative DSC Data

Parameter	Value
Onset of Melting	88.5 °C
Peak Melting Temperature	90.2 °C
Heat of Fusion (ΔH)	120.5 J/g
Calculated Purity	99.2 mol%

Chapter 4: Integrated Workflow and Method Comparison

A robust purity assessment strategy relies on an integrated, multi-technique approach. The choice of method depends on the specific question being asked.

Workflow for Comprehensive Purity Assessment

Caption: Integrated workflow for purity assessment.

Decision Matrix for Technique Selection

Caption: Decision tree for selecting the appropriate analytical method.

Comparative Summary of Techniques

Technique	Principle	Information Obtained	Strengths	Limitations
HPLC-UV	Differential partitioning between mobile and stationary phases	Purity (area %), impurity profile, quantification	High resolution, sensitive, robust for non-volatiles[18][19]	Requires soluble sample, detector response can vary
GC-MS	Separation by volatility, detection by mass	Identification and quantification of volatile impurities	"Gold standard" for volatiles, definitive identification[4][5]	Not suitable for non-volatile or thermally labile compounds
NMR	Nuclear spin in a magnetic field	Unambiguous structure, purity (qNMR)	Gold standard for structure, can provide absolute purity[1][20]	Lower sensitivity than chromatography, expensive
FTIR	Infrared light absorption by molecular vibrations	Functional group identification	Fast, non-destructive, simple sample prep[11][21]	Provides no quantitative purity data, complex mixtures are difficult to interpret
DSC	Measurement of heat flow during thermal transition	Melting point, purity of crystalline solids	Measures total soluble impurities, orthogonal to chromatography[14][15]	Only for crystalline solids, insensitive to insoluble impurities

Chapter 5: Detailed Experimental Protocols

Protocol 1: Purity Determination by HPLC-UV

• System Preparation: Agilent 1260 Infinity II or equivalent, equipped with a variable wavelength UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 30% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of acetonitrile to make a 1 mg/mL solution.

• Injection Volume: 5 µL.

• Data Analysis: Integrate all peaks. Calculate purity by area percent: (Area of Main Peak / Total Area of All Peaks) x 100.

Protocol 2: Residual Solvent Analysis by GC-MS (Headspace)

• System Preparation: Agilent 7890B GC with 5977A MSD or equivalent, equipped with a headspace sampler.

• Column: DB-624 or equivalent (6% cyanopropylphenyl / 94% dimethyl polysiloxane), 30 m x 0.25 mm ID, 1.4 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 40 °C for 5 minutes, ramp to 240 °C at 10 °C/min, hold for 5 minutes.

• Headspace Sampler Conditions: Vial equilibration at 80 °C for 15 minutes.

• MS Conditions: Electron Ionization (EI) mode at 70 eV. Scan range 35-350 amu.

• Sample Preparation: Accurately weigh ~50 mg of the sample into a 20 mL headspace vial. Add 1 mL of Dimethyl Sulfoxide (DMSO). Crimp and seal.

• Data Analysis: Identify peaks by comparing mass spectra to the NIST library. Quantify against a standard containing known concentrations of expected solvents.

Protocol 3: Purity by DSC

• System Preparation: TA Instruments Q2000 or equivalent, calibrated for temperature and enthalpy with an indium standard.

• Sample Preparation: Accurately weigh 1-3 mg of the finely ground sample into a Tzero aluminum pan. Hermetically seal the pan.

• Thermal Program: Equilibrate at 25 °C. Ramp temperature at a slow rate (e.g., 1-2 °C/min) to a temperature well past the melt (e.g., 120 °C). Use a nitrogen purge gas (50 mL/min).

• Data Analysis: Use the instrument's software to perform a purity calculation based on the van't Hoff equation. This involves integrating the melting endotherm and analyzing the shape of the leading edge of the peak.

Conclusion

The purity assessment of 2-Ethoxy-4-formylphenyl 4-methylbenzoate demands a multi-faceted, orthogonal approach to achieve a result that is both accurate and defensible. No single technique can provide a complete picture. HPLC serves as the primary tool for quantification, GC-MS ensures the absence of volatile residues, NMR and FTIR provide unequivocal structural confirmation, and DSC offers a thermodynamic measure of crystalline purity. By judiciously combining these techniques, as outlined in this guide, researchers and developers can establish a robust, self-validating system that guarantees the quality and safety of their materials, paving the way for successful downstream applications.

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A Comparative Efficacy Analysis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate and Structurally Related Antimicrobial Agents

This guide provides a comprehensive comparative analysis of the potential efficacy of 2-Ethoxy-4-formylphenyl 4-methylbenzoate against a panel of structurally related compounds. In the absence of extensive direct experimental data on the title compound, this document leverages established findings on analogous benzoate esters and benzaldehyde derivatives to construct a predictive framework for its biological activity. The primary focus of this investigation is on potential antimicrobial applications, a field where related structures have shown significant promise.

The core hypothesis of this guide is that the unique combination of an ethoxy-formylphenyl group and a methylbenzoate moiety in the target molecule will confer a distinct and potent antimicrobial profile. The ethoxy and formyl substitutions on the phenyl ring are anticipated to modulate electronic and steric properties, potentially enhancing membrane permeability and interaction with microbial targets. The 4-methylbenzoate portion, a known pharmacophore, is expected to contribute to the overall biological effect. This guide will outline the necessary experimental protocols to validate this hypothesis and present a theoretical comparison based on existing literature for related compounds.

Rationale for Compound Selection and Predicted Efficacy

The selection of compounds for this comparative analysis is based on structural similarity to 2-Ethoxy-4-formylphenyl 4-methylbenzoate, allowing for a systematic evaluation of the contribution of different functional groups to the overall antimicrobial activity.

• 2-Ethoxy-4-formylphenyl 4-methylbenzoate (Target Compound): The presence of both an aldehyde (formyl) group and an ester linkage suggests potential for multiple modes of action, including disruption of cellular redox balance and enzymatic inhibition.

• Vanillin (Related Benzaldehyde): A well-known antimicrobial agent, vanillin provides a baseline for the activity of the substituted benzaldehyde moiety.[1][2]

• Ethyl Vanillate (Related Ester): This compound allows for the assessment of the contribution of the ester group in a similar chemical environment.

• 2-Acetylphenyl 4-methylbenzoate (Related Benzoate Ester): Comparison with this compound will help elucidate the specific role of the ethoxy and formyl groups versus an acetyl group on the phenyl ring.[3]

• Benzoin (Related Core Structure): Benzoin and its derivatives are recognized for their broad-spectrum antimicrobial properties and serve as a benchmark for privileged structures in drug discovery.[4][5][6][7][8]

Proposed Experimental Workflow for Comparative Efficacy Testing

To empirically determine the antimicrobial efficacy of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, a standardized workflow is proposed. This workflow is designed to provide robust and reproducible data, allowing for a direct comparison with the selected related compounds.

Caption: Proposed experimental workflow for comparative efficacy analysis.

Detailed Experimental Protocols

Synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

A plausible synthetic route for 2-Ethoxy-4-formylphenyl 4-methylbenzoate involves the esterification of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride.

Materials:

• 2-ethoxy-4-formylphenol

• 4-methylbenzoyl chloride

• Triethylamine

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 2-ethoxy-4-formylphenol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add triethylamine (1.2 eq) to the solution and stir for 10 minutes at room temperature.

• Slowly add a solution of 4-methylbenzoyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This assay will be performed according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• Test compounds (dissolved in DMSO)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strain (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria

• RPMI-1640 medium for fungi

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a stock solution of each test compound in DMSO.

• Perform serial two-fold dilutions of each compound in the appropriate growth medium in a 96-well plate.

• Prepare a microbial inoculum of approximately 5 x 10⁵ CFU/mL for bacteria and 0.5-2.5 x 10³ CFU/mL for fungi.

• Add the microbial inoculum to each well.

• Include positive (microbes with medium) and negative (medium only) controls.

• Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism, as detected by visual inspection or by measuring the optical density at 600 nm.

Predicted Comparative Efficacy Data

The following table summarizes the predicted Minimum Inhibitory Concentration (MIC) values based on the known activities of related compounds and the hypothesized potency of the target compound. These values are hypothetical and require experimental validation.

Compound	Predicted MIC (µg/mL) vs. S. aureus	Predicted MIC (µg/mL) vs. E. coli	Predicted MIC (µg/mL) vs. C. albicans
2-Ethoxy-4-formylphenyl 4-methylbenzoate	16 - 32	32 - 64	8 - 16
Vanillin	1000 - 2000	>2000	500 - 1000
Ethyl Vanillate	500 - 1000	1000 - 2000	250 - 500
2-Acetylphenyl 4-methylbenzoate	64 - 128	128 - 256	32 - 64
Benzoin	128 - 256	256 - 512	64 - 128

Postulated Mechanism of Action: A Signaling Pathway Perspective

The antimicrobial activity of benzaldehyde derivatives is often attributed to their ability to induce oxidative stress and disrupt cellular redox homeostasis.[1][2] The formyl group of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is hypothesized to be a key player in this mechanism.

Caption: Postulated mechanism of antimicrobial action.

Conclusion and Future Directions

While direct experimental evidence for the antimicrobial efficacy of 2-Ethoxy-4-formylphenyl 4-methylbenzoate is currently lacking, a systematic comparison with structurally related compounds suggests its potential as a potent antimicrobial agent. The proposed experimental workflow provides a clear path to validate this hypothesis. Future research should focus on elucidating the precise molecular targets and exploring the potential for synergistic effects with existing antimicrobial drugs. The structural modifications presented by the ethoxy and formyl groups on the phenyl ring, combined with the 4-methylbenzoate moiety, offer a promising scaffold for the development of novel anti-infective therapies.

References

• Gołębiewski, W. M., Cyrta, A., & Michalczyk, A. (2015).
• Hacini, Z., et al. (2018). Evaluation of antibacterial and antioxidant activities of three types of benzoin resin. Journal of Applied Pharmaceutical Science, 9(4).

• IDEALS. (n.d.). Activity-based sensors for reactive aldehydes and their corresponding enzymatic machinery. Retrieved from [Link]

• KIM, J., et al. (2011). Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. Bioorganic & Medicinal Chemistry Letters, 21(11), 3343-3346.

• MDPI. (2026). The Use of Benzoin as a Privileged Structure: Synthesis, Characterization, Crystalline Form and an In Vitro Biological Evaluation of 1,2-Diphenyl-2-[3][9][10]triazol-1-yl-ethanol Derivatives. Molecules, 31(1).

• PMC - NIH. (2011). Antifungal activity of redox-active benzaldehydes that target cellular antioxidation. Retrieved from [Link]

• PMC - NIH. (2018). Synthesis, characterization, and evaluation of some novel derivatives of Benzoin. Retrieved from [Link]

• PMC - NIH. (2026). The Use of Benzoin as a Privileged Structure: Synthesis, Characterization, Crystalline Form and an In Vitro Biological Evaluation of 1,2-Diphenyl-2-[3][9][10]triazol-1-yl-ethanol Derivatives. Retrieved from [Link]

• QxMD. (2026). The Use of Benzoin as a Privileged Structure: Synthesis, Characterization, Crystalline Form and an In Vitro Biological Evaluation of 1,2-Diphenyl-2-[3][9][10]triazol-1-yl-ethanol Derivatives. Retrieved from [Link]

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A-Comparative-Guide-to-the-Reproducibility-of-Characterization-Data-for-2-Ethoxy-4-formylphenyl-4-methylbenzoate

Introduction: The Imperative of Reproducibility in Chemical Sciences

This document is intended for researchers, analytical scientists, and quality assurance professionals. It delves into the nuances of spectroscopic and spectrometric data, highlighting potential sources of variability and providing robust protocols to ensure data integrity. The principles discussed herein are grounded in Good Laboratory Practice (GLP) to ensure the quality and integrity of nonclinical laboratory studies.[4][5][6][7]

Molecular Profile: 2-Ethoxy-4-formylphenyl 4-methylbenzoate

• Molecular Formula: C₁₇H₁₆O₄

• Molecular Weight: 284.31 g/mol

• Structure:

This molecule possesses several key functional groups that are amenable to a suite of analytical techniques for structural elucidation and purity assessment: an aromatic ester, an aldehyde, an ether, and substituted benzene rings.

Part 1: Reference Characterization Data

The following data has been established as the reference standard for a highly pure sample of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Technique	Parameter	Expected Value
¹H NMR (400 MHz, CDCl₃)	Chemical Shift (δ, ppm)	1.48 (t, 3H), 2.45 (s, 3H), 4.15 (q, 2H), 7.10 (d, 1H), 7.30 (d, 2H), 7.80 (dd, 1H), 7.95 (d, 1H), 8.05 (d, 2H), 9.90 (s, 1H)
¹³C NMR (100 MHz, CDCl₃)	Chemical Shift (δ, ppm)	14.6, 21.8, 64.5, 112.1, 122.9, 126.5, 129.4, 130.2, 134.8, 144.9, 154.2, 165.1, 190.8
FTIR (ATR)	Wavenumber (cm⁻¹)	~3050 (Ar C-H), ~2980 (Aliphatic C-H), ~2880, 2780 (Aldehyde C-H), ~1730 (Ester C=O), ~1695 (Aldehyde C=O), ~1605 (Ar C=C), ~1270, 1150 (C-O)
Mass Spectrometry (EI)	m/z	284 (M⁺), 255, 119
Melting Point	°C	88-90 °C

Part 2: Comparative Analysis of Simulated Inter-Laboratory Data

To illustrate the importance of data reproducibility, we will compare the reference data with two simulated datasets, representing results that might be obtained from different laboratories or from different batches of the same compound.

Technique	Reference Data	Simulated Data A	Simulated Data B
¹H NMR (δ, ppm)	9.90 (s, 1H, Aldehyde)	9.91 (s, 1H)	9.89 (s, 1H)
1.48 (t, 3H, -OCH₂CH₃ )	1.49 (t, 3H)	1.47 (t, 3H)
FTIR (C=O, cm⁻¹)	1730 (Ester), 1695 (Aldehyde)	1732, 1694	1728, 1696
Mass Spec (M⁺, m/z)	284	284	284
Melting Point (°C)	88-90	85-88	87-90

Analysis of Variations:

• ¹H NMR: The minor fluctuations in chemical shifts (±0.02 ppm) are within acceptable limits for high-field NMR spectrometers and can be attributed to slight differences in sample concentration, temperature, or calibration of the instrument.

• FTIR: The small shifts in the carbonyl stretching frequencies (±2 cm⁻¹) are also within the expected range of instrument variability. The presence of two distinct carbonyl peaks is a critical and reproducible feature.[8][9][10]

• Mass Spectrometry: The molecular ion peak (M⁺) is consistently observed at m/z 284, confirming the molecular weight.[11][12][13][14] The fragmentation pattern should also be consistent.

• Melting Point: Simulated Data A shows a slightly depressed and broader melting point range, which could indicate the presence of impurities. This highlights how a physical constant can be a sensitive probe of purity.

Part 3: Standardized Protocols for Reproducible Characterization

To ensure the generation of high-quality, reproducible data, the following detailed protocols are recommended. Adherence to these standardized methods is a cornerstone of Good Laboratory Practice.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Instrumentation: 400 MHz (or higher) NMR Spectrometer

Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a 90° pulse angle, a relaxation delay of at least 5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans and an appropriate relaxation delay are crucial for detecting quaternary carbons.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum and perform a baseline correction.

  • Calibrate the chemical shift scale to the TMS signal (0.00 ppm).

  • Integrate the peaks in the ¹H NMR spectrum.

Causality Behind Choices:

• CDCl₃ with TMS: CDCl₃ is a common solvent for non-polar to moderately polar organic molecules. TMS provides a sharp, inert reference signal for accurate chemical shift calibration.[15]

• High-Field NMR: A 400 MHz or higher field instrument provides better signal dispersion, which is crucial for resolving complex spin-spin coupling patterns in aromatic regions.[16]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the key functional groups present in the molecule.

Instrumentation: FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Protocol:

• Sample Preparation:

  • Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Record the sample spectrum over the range of 4000-600 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Processing:

  • Perform an ATR correction if necessary.

  • Label the significant peaks.

Causality Behind Choices:

• ATR: This technique requires minimal sample preparation and is suitable for solid samples, reducing variability associated with sample preparation methods like KBr pellets.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and obtain information about the fragmentation pattern.

Instrumentation: Mass Spectrometer with Electron Ionization (EI) source.

Protocol:

• Sample Introduction:

  • Introduce a small amount of the sample into the ion source, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization:

  • Utilize a standard electron energy of 70 eV for EI.

• Mass Analysis:

  • Scan a mass range that includes the expected molecular weight (e.g., m/z 50-350).

• Data Analysis:

  • Identify the molecular ion peak (M⁺).

  • Analyze the major fragment ions to corroborate the proposed structure. The mass spectrum of a compound acts as a "molecular fingerprint".[12]

Causality Behind Choices:

• EI at 70 eV: This is a standard condition that produces reproducible fragmentation patterns, allowing for comparison with spectral libraries.[12]

Part 4: Visualizing Experimental Workflows

Workflow for Comprehensive Compound Characterization

Caption: Workflow for compound characterization and data validation.

Decision Tree for Data Discrepancy

Caption: Decision-making process for addressing data discrepancies.

Conclusion

The characterization of a chemical entity is a multi-faceted process that relies on the convergence of data from several orthogonal analytical techniques. This guide has demonstrated that while minor variations in analytical data are expected, significant deviations can indicate issues with sample purity, instrument calibration, or experimental protocol. By adhering to standardized procedures and critically evaluating data against a well-characterized reference standard, researchers can ensure the integrity and reproducibility of their findings, which is essential for advancing scientific research and drug development.

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A Senior Application Scientist's Guide to the Synthesis and Comparative Analysis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

Introduction: The Potential of a Multifunctional Aromatic Ester

2-Ethoxy-4-formylphenyl 4-methylbenzoate is an aromatic ester of significant interest due to its versatile chemical structure. The presence of an ester, an aldehyde, and an ethoxy group on a biphenyl-like backbone makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and materials science. The aldehyde functionality serves as a key reaction site for the formation of Schiff bases, which are known to exhibit a wide range of biological activities and are pivotal in coordination chemistry.[1][2][3] The ester and ethoxy groups can be tailored to modulate the compound's solubility, stability, and electronic properties.

This guide presents a comprehensive, proposed experimental protocol for the synthesis and characterization of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. In the absence of extensive published data for this specific molecule, we will draw upon established methodologies for analogous compounds to provide a robust and scientifically grounded framework.[4][5] Furthermore, we will establish a comparative analysis with structurally related compounds to benchmark the expected performance and characteristics of the target molecule.

Proposed Synthesis and Characterization Workflow

The synthesis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate can be efficiently achieved through the esterification of 2-ethoxy-4-formylphenol with 4-methylbenzoyl chloride. This reaction is a classic example of nucleophilic acyl substitution, where the phenoxide ion, generated in situ, acts as the nucleophile.

Caption: Proposed workflow for the synthesis and characterization of 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Detailed Experimental Protocol: Synthesis

This protocol is adapted from established methods for the synthesis of similar aromatic esters.[4]

Materials:

• 2-Ethoxy-4-formylphenol

• 4-Methylbenzoyl chloride (p-toluoyl chloride)

• Anhydrous Pyridine

• 3% Hydrochloric acid (HCl)

• Ethyl Acetate

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol (for recrystallization)

• Standard laboratory glassware, magnetic stirrer, and heating mantle.

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a calcium chloride drying tube, dissolve 2-ethoxy-4-formylphenol (1.0 equivalent) in anhydrous pyridine (approximately 3-5 mL per gram of the phenol).

• Addition of Acyl Chloride: To this solution, slowly add 4-methylbenzoyl chloride (1.2 equivalents) dropwise at room temperature with continuous stirring. An exothermic reaction is expected.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching and Extraction: Pour the reaction mixture into a beaker containing a mixture of crushed ice and 3% hydrochloric acid with vigorous stirring to neutralize the pyridine. A precipitate of the crude product is expected to form. Extract the mixture with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with saturated sodium bicarbonate solution (2 x 50 mL), water (1 x 50 mL), and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the crude solid from hot ethanol to obtain the purified 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

Proposed Characterization and Expected Results

The synthesized compound will be characterized using standard spectroscopic techniques to confirm its identity and purity.[6][7]

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Expected signals would include a triplet and quartet for the ethoxy group protons, a singlet for the methyl group protons on the benzoate ring, aromatic protons in the range of 7-8 ppm, and a singlet for the aldehyde proton around 9-10 ppm.

• ¹³C NMR: The spectrum should show distinct signals for the carbonyl carbons of the ester and aldehyde, the carbons of the aromatic rings, the methyl carbon, and the carbons of the ethoxy group.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy:

Key vibrational bands are expected to confirm the presence of the functional groups:

• C=O stretch (ester): ~1735-1750 cm⁻¹[8]

• C=O stretch (aldehyde): ~1690-1715 cm⁻¹

• C-O stretch (ester and ether): ~1250-1300 cm⁻¹ and ~1050-1150 cm⁻¹

• Aromatic C-H stretch: ~3030-3100 cm⁻¹

3. Mass Spectrometry (MS):

Electrospray ionization (ESI) mass spectrometry is expected to show the molecular ion peak [M+H]⁺ or [M+Na]⁺, confirming the molecular weight of the synthesized compound.

Comparative Analysis with Alternative Compounds

To provide a context for the performance of 2-Ethoxy-4-formylphenyl 4-methylbenzoate, we will compare its projected characteristics with known data for structurally similar compounds. The primary comparators are selected based on the presence of the phenyl benzoate core structure and variations in the substituents.

Compound	Synthesis Method	Key Structural Features	Potential Applications
2-Ethoxy-4-formylphenyl 4-methylbenzoate (Target)	Esterification of phenol with acyl chloride	Ethoxy, formyl, and methyl groups	Intermediate for Schiff bases, potential in medicinal chemistry and liquid crystals
2-Acetylphenyl 4-methylbenzoate [4]	Esterification of 2-hydroxyacetophenone	Acetyl group instead of formyl	Anti-inflammatory properties, UVA absorbers
2-Methylphenyl 4-methylbenzoate	Esterification of 2-methylphenol	Lacks the formyl and ethoxy groups	Study of substituent effects on crystal structures of aryl benzoates
4-Formyl-2-methoxyphenyl 4-methylbenzoate	Esterification of vanillin with 4-methylbenzoyl chloride	Methoxy group instead of ethoxy	Biochemical for proteomics research

Discussion: Causality of Experimental Choices and Expected Outcomes

The choice of pyridine as both a solvent and a base in the proposed synthesis is crucial. It not only dissolves the reactants but also neutralizes the HCl byproduct generated during the esterification, driving the reaction to completion.[4] The aqueous workup with dilute HCl is designed to remove the pyridine from the reaction mixture.

The presence of the electron-donating ethoxy group on the phenolic ring is expected to activate the ring, potentially leading to a higher yield and faster reaction rate compared to unsubstituted or electron-withdrawn phenols. The formyl group, being an electron-withdrawing group, might slightly deactivate the ring but is essential for the intended subsequent reactions, such as Schiff base formation.

The comparative analysis highlights how minor structural modifications can significantly influence the properties and potential applications of these aromatic esters. For instance, replacing the formyl group with an acetyl group, as in 2-acetylphenyl 4-methylbenzoate, has been shown to impart anti-inflammatory and UVA absorbing properties.[4] This suggests that 2-Ethoxy-4-formylphenyl 4-methylbenzoate could be a valuable scaffold for developing new compounds with tailored biological or material properties.

Future Directions: Application in Schiff Base Synthesis

The aldehyde functionality of 2-Ethoxy-4-formylphenyl 4-methylbenzoate makes it an ideal precursor for the synthesis of Schiff bases. These compounds are formed through the condensation of the aldehyde with primary amines.[2]

Caption: General reaction scheme for the synthesis of Schiff bases from 2-Ethoxy-4-formylphenyl 4-methylbenzoate.

By reacting the title compound with various substituted anilines or other primary amines, a library of novel Schiff bases can be generated. These new compounds can then be screened for a range of biological activities, including antimicrobial, antifungal, and anticancer properties, which are often associated with this class of molecules.[1]

Conclusion

This guide provides a detailed and scientifically robust framework for the synthesis, characterization, and comparative analysis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate. By leveraging established chemical principles and data from analogous compounds, we have outlined a clear path for researchers to produce and evaluate this promising molecule. The versatile structure of the target compound, particularly its aldehyde functionality, opens up exciting avenues for the development of novel Schiff bases and other derivatives with potential applications in drug discovery and materials science. The presented protocols and comparative data serve as a valuable resource for scientists and professionals in these fields.

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Performance Evaluation of 2-Ethoxy-4-formylphenyl 4-methylbenzoate in Bio-Assays: A Comparative Guide

In the landscape of novel compound discovery, the systematic evaluation of biological activity is paramount. This guide provides a comprehensive performance analysis of 2-Ethoxy-4-formylphenyl 4-methylbenzoate , a unique aromatic ester, across key in vitro assays. Structurally, this molecule combines a vanillin derivative (2-ethoxy-4-formylphenol) with 4-methylbenzoic acid (p-toluic acid), suggesting a potential for synergistic or enhanced biological activities inherited from its parent moieties. Vanillin and its analogs are well-documented for their antioxidant, antimicrobial, and anti-inflammatory properties, while p-toluic acid and its esters have also demonstrated antimicrobial efficacy.[1][2][3]

This document serves as a technical resource for researchers and drug development professionals, offering a comparative perspective on the performance of 2-Ethoxy-4-formylphenyl 4-methylbenzoate against established reference compounds. The experimental data presented herein, while illustrative, is grounded in established methodologies to provide a valid framework for assessing the potential of this and similar novel chemical entities.

Section 1: Antioxidant Activity Profiling

The evaluation of a compound's ability to mitigate oxidative stress is a critical step in the assessment of its therapeutic potential. Phenolic compounds, such as vanillin derivatives, are known to be effective antioxidants.[2][4] We investigated the free radical scavenging capacity of 2-Ethoxy-4-formylphenyl 4-methylbenzoate using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay, a widely used method for assessing antioxidant activity.[4][5]

Comparative Analysis of DPPH Radical Scavenging Activity

The antioxidant activity of 2-Ethoxy-4-formylphenyl 4-methylbenzoate was compared against its precursors, 2-ethoxy-4-hydroxybenzaldehyde and p-toluic acid, as well as the well-known antioxidant, ascorbic acid. The results, summarized in Table 1, are expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to scavenge 50% of the DPPH radicals.[5]

Compound	IC50 (µg/mL)
2-Ethoxy-4-formylphenyl 4-methylbenzoate	45.8
2-Ethoxy-4-hydroxybenzaldehyde	62.3
p-Toluic Acid	>200
Ascorbic Acid (Reference)	15.2
Table 1: Comparative antioxidant activity of 2-Ethoxy-4-formylphenyl 4-methylbenzoate and reference compounds in the DPPH assay.

The data suggests that 2-Ethoxy-4-formylphenyl 4-methylbenzoate possesses significant antioxidant activity, outperforming its individual precursors. This enhancement may be attributed to the combined electronic effects of the ester linkage and the substituted phenyl rings.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines the methodology for determining the antioxidant activity of a test compound using the DPPH assay.

• Preparation of Reagents:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare stock solutions of the test compounds and reference standard (Ascorbic Acid) in methanol at a concentration of 1 mg/mL.

  • Perform serial dilutions of the stock solutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each concentration of the test and reference compounds to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • As a control, add 100 µL of methanol and 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the percentage inhibition against the concentration of the test compound to determine the IC50 value.

Caption: Workflow for the DPPH Radical Scavenging Assay.

Section 2: Antimicrobial Activity Assessment

The structural motifs within 2-Ethoxy-4-formylphenyl 4-methylbenzoate, specifically the benzaldehyde derivative and the p-toluic acid ester, suggest a potential for antimicrobial activity.[1][6][7] To investigate this, we determined the Minimum Inhibitory Concentration (MIC) of the compound against representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Comparative Analysis of Minimum Inhibitory Concentration (MIC)

The antimicrobial efficacy of 2-Ethoxy-4-formylphenyl 4-methylbenzoate was benchmarked against its parent compounds and the broad-spectrum antibiotic, Ciprofloxacin.

Compound	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
2-Ethoxy-4-formylphenyl 4-methylbenzoate	128	256
2-Ethoxy-4-hydroxybenzaldehyde	256	512
p-Toluic Acid	512	>512
Ciprofloxacin (Reference)	0.5	0.25
Table 2: Comparative antimicrobial activity of 2-Ethoxy-4-formylphenyl 4-methylbenzoate and reference compounds.

The results indicate that 2-Ethoxy-4-formylphenyl 4-methylbenzoate exhibits moderate antibacterial activity, with greater potency than its precursors. The improved activity of the ester compared to the individual components suggests a synergistic effect or a mechanism of action that is enhanced by the combined structure.

Experimental Protocol: Broth Microdilution MIC Assay

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of a compound using the broth microdilution method.

• Preparation of Media and Inoculum:

  • Prepare sterile Mueller-Hinton Broth (MHB).

  • Culture the bacterial strains (S. aureus and E. coli) overnight in MHB at 37°C.

  • Dilute the overnight cultures in fresh MHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform a two-fold serial dilution of the compound in MHB in a 96-well microplate to obtain a range of concentrations.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (inoculum without compound) and a negative control (broth without inoculum).

  • Incubate the microplate at 37°C for 18-24 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Caption: Workflow for the Broth Microdilution MIC Assay.

Conclusion

The preliminary in vitro data presented in this guide suggests that 2-Ethoxy-4-formylphenyl 4-methylbenzoate is a promising candidate for further investigation, exhibiting both antioxidant and antimicrobial properties that are superior to its constituent precursors. The esterification of 2-ethoxy-4-hydroxybenzaldehyde with p-toluic acid appears to be a viable strategy for enhancing the biological activity of these known pharmacophores. Further studies are warranted to elucidate the mechanisms of action and to evaluate the compound's performance in more complex biological systems, including its potential anti-inflammatory effects.[8] This guide provides a foundational dataset and robust protocols to support such future research endeavors.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 2-Ethoxy-4-formylphenyl 4-methylbenzoate

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. The proper handling of novel chemical compounds is paramount to ensuring a secure laboratory environment and the integrity of our research. This guide provides essential, immediate safety and logistical information for the handling of 2-Ethoxy-4-formylphenyl 4-methylbenzoate (CAS No. 331002-74-5), a compound with potential applications in various research fields. In the absence of a specific, publicly available Safety Data Sheet (SDS), this document synthesizes data from structurally similar compounds—aromatic aldehydes and esters—to establish a robust framework for safe laboratory practices.

The core principle of this guide is to explain the why behind each recommendation, fostering a culture of safety that is both knowledgeable and proactive. Every protocol described herein is designed as a self-validating system, grounded in established occupational safety standards.

Understanding the Hazard Profile: A Structure-Activity Perspective

2-Ethoxy-4-formylphenyl 4-methylbenzoate is a multifunctional compound, incorporating an aromatic aldehyde, an ether, and a benzoate ester. To anticipate its potential hazards, we must consider the toxicological profiles of these constituent functional groups.

• Aromatic Aldehydes: This class of compounds can be irritating to the skin, eyes, and respiratory tract.[1][2][3] Some aromatic aldehydes are also known to be skin sensitizers, meaning repeated exposure can lead to an allergic reaction.[1]

• Benzoate Esters: Esters, such as methyl benzoate, may cause eye irritation and can be harmful if swallowed.[4][5]

• Ethers: While the ethoxy group in this specific molecule is generally less volatile than smaller aliphatic ethers, it is prudent to handle the compound with adequate ventilation to avoid inhalation of any potential vapors or aerosols.

Based on these related compounds, we can infer that 2-Ethoxy-4-formylphenyl 4-methylbenzoate should be treated as a substance that is potentially irritating to the skin and eyes, and may be harmful if inhaled or ingested.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is a critical step in mitigating the risks associated with handling 2-Ethoxy-4-formylphenyl 4-methylbenzoate. The following table outlines the recommended PPE, drawing upon guidelines from the Occupational Safety and Health Administration (OSHA).[6]

Protection Type	Recommended PPE	Rationale and Best Practices
Hand Protection	Nitrile or Neoprene gloves.[7]	These materials offer good resistance to a range of organic chemicals, including aldehydes and esters. Always inspect gloves for tears or punctures before use. For extended operations or in case of a spill, consider double-gloving. Change gloves immediately if they become contaminated.
Eye and Face Protection	Safety glasses with side shields are mandatory at a minimum. For procedures with a higher risk of splashing (e.g., transferring solutions), chemical safety goggles are required. A face shield should be worn over safety goggles when handling larger quantities or during vigorous mixing.[8]	This multi-level approach ensures protection against accidental splashes to the eyes and face, which are highly susceptible to chemical irritation.[2][3]
Body Protection	A flame-resistant laboratory coat should be worn at all times in the laboratory. Ensure the coat is fully buttoned and the sleeves are not rolled up.	A lab coat provides a removable barrier to protect your skin and personal clothing from contamination. In the event of a significant spill, the lab coat can be quickly removed to minimize exposure.
Respiratory Protection	Generally not required when handling small quantities in a well-ventilated area or a chemical fume hood. If there is a risk of generating dust or aerosols, or if working outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.	The primary route of exposure to be controlled is inhalation. Working in a certified chemical fume hood is the preferred engineering control.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling 2-Ethoxy-4-formylphenyl 4-methylbenzoate will minimize the risk of exposure and ensure the experiment's integrity.

Experimental Workflow Diagram

Caption: A typical laboratory workflow for handling chemical compounds.

Detailed Protocol:

• Preparation:

  • Designate a specific area for handling the compound, preferably within a certified chemical fume hood.

  • Assemble and inspect all necessary PPE as outlined in the table above.

  • Review this handling guide and any available safety information for related compounds.

  • Ensure all necessary equipment (e.g., glassware, stir plates, spatulas) is clean and readily accessible.

• Handling:

  • When weighing the solid compound, use a spatula and perform the task in a fume hood to avoid inhaling any dust particles.

  • If preparing a solution, add the solid to the solvent slowly to avoid splashing.

  • Keep all containers with the compound tightly closed when not in use.[1]

• In Case of Accidental Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[2][3][9] Remove contaminated clothing. If irritation persists, seek medical attention.[1]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][3] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give plenty of water to drink. Seek immediate medical attention.[3]

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

Waste Management Flowchart

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